5-Methyl-2,1,3-benzoselenadiazole

• CAS: 1123-91-7

Core Science & Biosynthesis

An In-depth Technical Guide on the Crystal Structure of 5-Methyl-2,1,3-benzoselenadiazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Benzofurazan Scaffold in Modern Research

The 2,1,3-benzoselenadiazole framework, a selenium-containing isostere of the well-studied 2,1,3-benzothiadiazole, represents a class of heterocyclic compounds with burgeoning interest across materials science and medicinal chemistry.[1] Their unique electronic properties, stemming from the inclusion of the heavier chalcogen selenium, and their capacity for forming specific non-covalent interactions, make them attractive building blocks for organic electronics, chemosensors, and bioactive molecules.[1][2] Understanding the precise three-dimensional arrangement of atoms within these molecules, as provided by single-crystal X-ray diffraction, is paramount. This knowledge underpins the rational design of novel materials and therapeutics by offering a foundational understanding of structure-property relationships. This guide provides a detailed technical analysis of the crystal structure of 5-Methyl-2,1,3-benzoselenadiazole, offering insights into its synthesis, molecular geometry, and supramolecular architecture.

Synthesis and Crystallization: A Reproducible Protocol

The successful determination of a crystal structure begins with the synthesis of high-purity material and the growth of single crystals suitable for X-ray diffraction analysis.

Experimental Protocol: Synthesis and Crystallization

A robust and reproducible method for the synthesis of 5-Methyl-2,1,3-benzoselenadiazole has been established through the condensation reaction of 4-methyl-o-phenylenediamine with selenium dioxide.[3]

Synthesis:

• Dissolve 4-methyl-o-phenylenediamine (0.25 g, 2.04 mmol) and selenium dioxide (SeO₂) (0.22 g, 1.96 mmol) in 5 ml of N,N-dimethylformamide (DMF).[3]

• After the reaction is complete, dilute the mixture with 30 ml of water.[3]

• Perform an extraction with ethyl acetate (3 x 20 ml).[3]

• Dry the combined organic layers over magnesium sulfate (MgSO₄) and evaporate the solvent under reduced pressure.[3]

• Purify the crude product via column chromatography using a hexane/ethyl acetate (90:10 v/v) mixture as the eluent, yielding the pure compound (81% yield).[3]

Crystallization: Single crystals suitable for X-ray diffraction are obtained by the slow evaporation of a chloroform solution of the purified product.[3]

Figure 1: A flowchart illustrating the synthesis and crystallization process for 5-Methyl-2,1,3-benzoselenadiazole.

Single-Crystal X-ray Diffraction Analysis: Unveiling the Solid-State Structure

The definitive three-dimensional structure of 5-Methyl-2,1,3-benzoselenadiazole was elucidated through single-crystal X-ray diffraction. The data collection was performed at a temperature of 150 K using Mo Kα radiation.[3]

Crystallographic Data Summary

The key crystallographic parameters are summarized in the table below, providing a quantitative description of the crystal lattice and the conditions of the structure refinement.

Parameter	Value	Reference
Chemical Formula	C₇H₆N₂Se	[3]
Formula Weight	197.10	[3]
Crystal System	Monoclinic	[3]
Space Group	P2₁/c	[3]
a (Å)	10.2436 (8)	[3]
b (Å)	4.7669 (4)	[3]
c (Å)	14.1543 (11)	[3]
β (°)	96.6007 (16)	[3]
Volume (ų)	686.58 (10)	[3]
Z	4	[3]
Temperature (K)	150	[3]
Radiation type	Mo Kα (λ = 0.71073 Å)	[3]
Final R indices [I>2σ(I)]	R₁ = 0.024, wR₂ = 0.066	[3]

Molecular and Supramolecular Structure: A Detailed Examination

The crystal structure of 5-Methyl-2,1,3-benzoselenadiazole reveals a planar molecular geometry and a packing arrangement dominated by specific intermolecular interactions.

Molecular Geometry

The molecule itself is essentially planar, a common feature for fused aromatic ring systems. The selenadiazole ring fused to the methyl-substituted benzene ring forms a rigid structure. The precise bond lengths and angles within the molecule are determined by the hybridization of the constituent atoms and the electronic effects of the selenium heteroatom and the methyl substituent.

Figure 2: The chemical structure of 5-Methyl-2,1,3-benzoselenadiazole.

Supramolecular Assembly and Intermolecular Interactions

In the solid state, molecules of 5-Methyl-2,1,3-benzoselenadiazole are not isolated but are organized into a well-defined three-dimensional architecture through a combination of non-covalent interactions.

• Se···N Contacts: A prominent feature of the crystal packing is the formation of dimeric units through intermolecular Se···N contacts. The distance of this interaction is 2.982 (2) Å, which is significantly shorter than the sum of the van der Waals radii of selenium and nitrogen, indicating a strong and directional chalcogen bond. These interactions arrange the molecules into rod-like assemblies along the b-axis direction.[3]

• π–π Stacking: The crystal structure is further stabilized by weak π–π stacking interactions between the selenadiazole ring of one molecule and the six-membered aromatic ring of a neighboring molecule. The centroid-to-centroid distance for this interaction is 3.8509 (11) Å, with a ring slippage of 1.539 (3) Å.[3]

The interplay of these Se···N contacts and π–π stacking interactions dictates the overall packing efficiency and the physical properties of the crystalline material.

Figure 3: A schematic representation of the key intermolecular interactions in the crystal structure of 5-Methyl-2,1,3-benzoselenadiazole.

Conclusion and Future Outlook

This technical guide has provided a comprehensive overview of the crystal structure of 5-Methyl-2,1,3-benzoselenadiazole, from its synthesis to the detailed analysis of its solid-state architecture. The elucidation of its monoclinic crystal system, space group P2₁/c, and the specific intermolecular Se···N contacts and π–π stacking interactions provide a crucial blueprint for understanding its properties. For drug development professionals, this detailed structural information can inform the design of novel benzoselenadiazole derivatives as enzyme inhibitors or receptor ligands, where specific directional interactions are key to biological activity. For materials scientists, this understanding of the supramolecular assembly can guide the development of new organic semiconductors and luminescent materials with tailored solid-state properties. Future work could involve computational studies, such as Hirshfeld surface analysis, to further quantify and visualize the contributions of various intermolecular contacts to the overall crystal packing.[4][5]

References

• M. C. C. de Souza, et al. (2024). 2,1,3-Benzoselenadiazole as Mono- and Bidentate N-Donor for Heteroleptic Cu(I) Complexes: Synthesis, Characterization and Photophysical Properties. Molecules, 29(15), 3467. Available at: [Link]

• H. Ouahine, M. Ait Ali, L. El Firdoussi, & A. Spannenberg. (2017). 5-Methylbenzo[d][1][3][4]selenadiazole. IUCrData, 2, x170226. Available at: [Link]

• P. Di, et al. (2025). Crystal structure, Hirshfeld surface analysis and crystal voids of 4-nitrobenzo[c][1][3][5]selenadiazole. IUCrData, 8(1). Available at: [Link]

• Corrosion. (2023). Synthesis of a Selenium Heterocycle 2,1,3-Benzoselenadiazole. YouTube. Available at: [Link]

• P. Di, et al. (2025). Crystal structure, Hirshfeld surface analysis and crystal voids of 4-nitrobenzo[c][1][3][5]selenadiazole. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 5-Chloro-6-methyl-2,1,3-benzoselenadiazole. PubChem. Available at: [Link]

• E. Sawicki & A. Carr. (1958). Structure of 2,1,3-Benzoselenadiazole and Its Derivatives. III. Preparation and Absorption Spectra of 5-Styryl-4-nitro-2,1,3-benzoselenenadiazoles. The Journal of Organic Chemistry, 23(4), 610-611. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 2,1,3-benzoselenadiazole. PubChem. Available at: [Link]

• J. Isgren. (2021). Ortho-directed substitution of 2,1,3-benzothiadiazole derivatives. Diva-Portal.org. Available at: [Link]

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77Se NMR spectroscopy of 5-Methyl-2,1,3-benzoselenadiazole derivatives

An In-Depth Technical Guide to ⁷⁷Se NMR Spectroscopy of 5-Methyl-2,1,3-benzoselenadiazole Derivatives

Authored by: A Senior Application Scientist

Introduction: The Convergence of Privileged Scaffolds and Precision Spectroscopy

In the landscape of medicinal chemistry and materials science, 2,1,3-benzoselenadiazole (BSeD) and its derivatives have emerged as "privileged scaffolds."[1] These heterocyclic systems are integral to the design of advanced materials for optoelectronics, such as organic light-emitting diodes (OLEDs), and are increasingly investigated for biomedical applications, including bioimaging and drug development.[1][2] The electronic properties of the BSeD core, particularly its electron-accepting nature, make it a versatile building block for creating functional molecules.[3] The 5-methyl substituent, in particular, serves as a key structural modification to fine-tune these properties.

Characterizing these complex molecules requires analytical techniques that offer high sensitivity to subtle changes in molecular structure and electronic environment. Selenium-77 Nuclear Magnetic Resonance (⁷⁷Se NMR) spectroscopy stands out as an exceptionally powerful tool for this purpose.[4] Despite challenges stemming from the low natural abundance of the ⁷⁷Se isotope, its spin-½ nucleus and vast chemical shift range provide an exquisitely detailed window into the local environment of the selenium atom, making it indispensable for the structural elucidation of organoselenium compounds.[5][6]

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of the principles, experimental protocols, and data interpretation strategies for applying ⁷⁷Se NMR spectroscopy to the study of 5-methyl-2,1,3-benzoselenadiazole derivatives.

Part 1: Core Principles of Selenium-77 NMR

The utility of ⁷⁷Se NMR is rooted in the intrinsic properties of the selenium-77 nucleus. Understanding these fundamentals is crucial for designing experiments and interpreting spectra accurately.

Nuclear Properties of Selenium-77

The ⁷⁷Se isotope, while having a favorable spin of ½ (which leads to sharp NMR signals), presents sensitivity challenges due to its low natural abundance and magnetogyric ratio.[6][7]

Property	Value	Implication for NMR
Natural Abundance	7.63%	Low sensitivity; may require longer acquisition times or isotopic enrichment.
Nuclear Spin (I)	½	Sharp resonance lines, absence of quadrupolar broadening.
Magnetogyric Ratio (γ)	5.125 x 10⁷ rad T⁻¹ s⁻¹	Lower than ¹H, contributing to lower intrinsic sensitivity.
Resonance Frequency	95.3 MHz (at 11.74 T)	Requires a spectrometer equipped with a suitable probe.

The Power of the ⁷⁷Se Chemical Shift (δ)

A defining feature of ⁷⁷Se NMR is its exceptionally wide chemical shift range, spanning over 3000 ppm (typically from -900 to +2400 ppm).[6][7] This vast range minimizes signal overlap and makes the ⁷⁷Se chemical shift a highly sensitive probe of the selenium atom's local electronic environment.[8]

• Causality: The chemical shift is determined by the degree of magnetic shielding around the nucleus. Electron-withdrawing groups deshield the selenium nucleus, causing a downfield shift (higher ppm value), while electron-donating groups increase shielding, resulting in an upfield shift (lower ppm value).[8] This sensitivity allows for the detailed study of substituent effects.

• Referencing: Chemical shifts are typically referenced to dimethyl selenide (Me₂Se, δ = 0 ppm).[7] Diphenyl diselenide (Ph₂Se₂, δ ≈ 463 ppm in CDCl₃) is also a common secondary standard.[6][9]

• Benzoselenadiazoles: The selenium nucleus in the 2,1,3-benzoselenadiazole scaffold is in a unique heterocyclic environment. For the parent BSeD, the signal is observed at approximately 1511 ppm, indicating a significantly deshielded environment due to the electronegative nitrogen atoms and the aromatic system.[2]

Through-Bond Insights: Spin-Spin Coupling Constants (J)

⁷⁷Se couples to other NMR-active nuclei, providing invaluable information about covalent bonding and molecular connectivity.[5] These couplings are observed as splittings in the ⁷⁷Se spectrum or as satellite peaks in the spectra of the coupling partner (e.g., ¹H or ¹³C).[5]

• Heteronuclear Coupling:

  • ¹J(⁷⁷Se, ¹³C): One-bond couplings are typically large and confirm direct Se-C bonds.

  • ⁿJ(⁷⁷Se, ¹H) and ⁿJ(⁷⁷Se, ¹³C): Two- and three-bond couplings provide information about the connectivity within the molecular framework and can have conformational dependence.[10]

Coupling Type	Number of Bonds (n)	Typical Range (Hz)
⁷⁷Se – ¹³C	1	80 - 120[6]
2	5 - 35[5][6]
3	< 10[6]
⁷⁷Se – ¹H	2	10 - 20[6]
3	2 - 12[6]

Understanding Relaxation Dynamics

The return of the nuclear spins to thermal equilibrium after radiofrequency pulse excitation is governed by relaxation processes. For ⁷⁷Se, the dominant spin-lattice (T₁) relaxation mechanism is Chemical Shift Anisotropy (CSA), especially at high magnetic field strengths.[11] T₁ values can be long (1-30 seconds), which necessitates the use of longer relaxation delays between scans to ensure quantitative signal intensity.[6][7]

Part 2: A Validated Experimental Workflow

Executing a successful ⁷⁷Se NMR experiment requires careful attention to sample preparation and the selection of appropriate acquisition parameters. This section provides a field-proven protocol.

Diagram: Experimental Workflow

Caption: A validated workflow for ⁷⁷Se NMR analysis.

Step 1: Synthesis of 5-Methyl-2,1,3-benzoselenadiazole

The synthesis of the target compound is a prerequisite for analysis. A reliable method involves the condensation of the corresponding diamine with selenium dioxide.

• Protocol:

  • Dissolve 4-methyl-o-phenylenediamine (1.0 eq) in a suitable solvent such as N,N-dimethylformamide (DMF).[12]

  • Add a solution of selenium dioxide (SeO₂) (approx. 0.96 eq) to the reaction mixture.[12]

  • Heat the mixture (e.g., reflux) for a designated period (e.g., 2 hours), monitoring the reaction by TLC.[2]

  • After completion, cool the reaction and dilute with water.

  • Perform an extraction with an organic solvent like ethyl acetate.[12]

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.[2][12]

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate mixture as eluent) to yield pure 5-methyl-2,1,3-benzoselenadiazole.[12]

Step 2: NMR Sample Preparation

• Trustworthiness: Due to the low sensitivity of ⁷⁷Se, sample concentration is a critical parameter. Aim for a concentration of 5 mg in 0.7 mL of deuterated solvent, or higher if solubility permits.[9]

• Solvent Selection: Chloroform-d (CDCl₃) is a common and effective solvent for these derivatives. Ensure the solvent is of high purity to avoid extraneous signals.

• Procedure:

  • Accurately weigh the purified 5-methyl-2,1,3-benzoselenadiazole and dissolve it in the chosen deuterated solvent.

  • Transfer the solution to a standard 5 mm NMR tube.

  • If necessary, centrifuge the sample to pellet any undissolved material, which can degrade spectral quality.[9]

Step 3: Spectrometer Setup and Data Acquisition

This protocol outlines a standard 1D proton-decoupled experiment, which is the most common starting point for ⁷⁷Se NMR.

• Spectrometer: The experiment should be run on a spectrometer equipped with a broadband or multinuclear probe (e.g., a Bruker Avance III HD 400 MHz spectrometer).[2][9]

• Detailed Methodology:

  • Probe Tuning: Insert the sample into the spectrometer. Tune and match the probe to the ⁷⁷Se frequency (e.g., 76.0 MHz on a 400 MHz instrument).[9] This step is critical for maximizing signal reception.

  • Locking and Shimming: Lock onto the deuterium signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for the narrowest possible solvent peak linewidth.

  • Pulse Calibration: Calibrate the 90° pulse width for ⁷⁷Se. This ensures efficient excitation of the selenium nuclei.

  • Set Acquisition Parameters:

    • Pulse Program: Use a standard one-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker systems).

    • Spectral Width (SW): Set a wide spectral width to encompass the entire range of possible selenium chemical shifts. A value of ~3000 ppm (e.g., 227 kHz on a 400 MHz instrument) is a safe starting point.[2][13]

    • Transmitter Offset (O1p): Center the spectral width around the expected chemical shift region (e.g., ~1500 ppm).

    • Acquisition Time (AQ): Typically set between 0.1 to 0.2 seconds.[4][13]

    • Relaxation Delay (D1): A crucial parameter. Given the potentially long T₁ values for ⁷⁷Se, start with a delay of 2-5 seconds. For quantitative results, a longer delay (5 x T₁) is required.

    • Number of Scans (NS): This will depend on the sample concentration. Start with a few hundred scans and increase as needed to achieve an adequate signal-to-noise ratio.

  • Acquisition: Start the experiment.

Part 3: Data Interpretation and Structural Insights

The acquired spectrum provides a wealth of information. For 5-methyl-2,1,3-benzoselenadiazole, we can predict the key features based on established principles.

Diagram: Structure and Key Interactions

Caption: Key structural features influencing the ⁷⁷Se NMR spectrum.

Analysis of the ⁷⁷Se Chemical Shift

• Parent System: The ⁷⁷Se chemical shift for the unsubstituted 2,1,3-benzoselenadiazole is ~1511 ppm.[2]

• Effect of the 5-Methyl Group: The methyl group is a weak electron-donating group. This donation slightly increases the electron density (shielding) at the selenium nucleus. Therefore, the ⁷⁷Se chemical shift for 5-methyl-2,1,3-benzoselenadiazole is expected to be slightly upfield (a lower ppm value) compared to the parent compound.

• Substituent Effects (Hammett Correlations): For a series of 5-substituted derivatives, a linear correlation can often be established between the ⁷⁷Se chemical shifts and the Hammett substituent constants (σ).[8] This provides a quantitative measure of how electronic effects are transmitted through the aromatic system to the selenium atom. A positive slope (ρ) in the Hammett plot indicates that electron-withdrawing groups cause a downfield shift, which is typical for this type of system.[8]

Expected Coupling Patterns

In a proton-coupled ⁷⁷Se spectrum, or by examining the ⁷⁷Se satellites in ¹H and ¹³C spectra, the following couplings would be expected for the 5-methyl derivative:

• ²J(⁷⁷Se, ¹³C4/C7): A two-bond coupling to the carbons adjacent to the nitrogen atoms.

• ³J(⁷⁷Se, ¹H4/H7): A three-bond coupling to the protons at the 4 and 7 positions.

• ³J(⁷⁷Se, ¹³C5/C6): A three-bond coupling to the carbons at the 5 and 6 positions.

• ⁴J(⁷⁷Se, ¹H6): A four-bond coupling to the proton at the 6 position.

• ⁴J(⁷⁷Se, ¹³C-methyl): A four-bond coupling to the methyl carbon.

• ⁵J(⁷⁷Se, ¹H-methyl): A five-bond coupling to the methyl protons.

The magnitudes of these couplings (typically a few Hz for >2 bonds) provide definitive structural assignments.

Summary of Expected NMR Data

Parameter	Unsubstituted BSeD	5-Methyl-BSeD (Predicted)	Rationale / Significance
δ(⁷⁷Se) (ppm)	~1511.3[2]	< 1511.3	Upfield shift due to the electron-donating -CH₃ group. Sensitive to electronic environment.
J(⁷⁷Se,H/C)	Present	Present	Confirms through-bond connectivity and aids in full structural assignment.
T₁ (s)	Long	Long	Governed by CSA. Requires adequate relaxation delay (D1) in experiments.

Conclusion: A Precision Tool for Molecular Design

⁷⁷Se NMR spectroscopy offers an unparalleled level of detail for the structural and electronic characterization of 5-methyl-2,1,3-benzoselenadiazole derivatives. The extreme sensitivity of the ⁷⁷Se chemical shift to substituent effects makes it an ideal tool for validating synthetic products, probing electronic structure, and establishing structure-property relationships. By following the robust experimental protocols outlined in this guide, researchers can effectively leverage the power of ⁷⁷Se NMR to accelerate the design and development of novel materials and therapeutic agents based on this important heterocyclic scaffold.

References

• G. F. P. de Souza, J. L. B. da Silva, L. H. M. da Silva, A. L. Braga, "⁷⁷Se and ¹³C NMR Characterization of Selenium Cyanides," Molbank, 2022. [Link]

• Signal-to-Noise, "(⁷⁷Se) Selenium NMR," nmr-analysis.com. [Link]

• F. Monti, L. Sambri, M. V. D. M. de Oliveira, A. C. B. de Oliveira, J. L. B. da Silva, D. H. S. Leal, G. F. P. de Souza, L. H. M. da Silva, A. L. Braga, M. Massi, "2,1,3-Benzoselenadiazole as Mono- and Bidentate N-Donor for Heteroleptic Cu(I) Complexes: Synthesis, Characterization and Photophysical Properties," MDPI, 2024. [Link]

• M. A. Fox, M. E. McAnally, J. B. H. Reesor, M. D. E. Forbes, "Experimental and Computational ⁷⁷Se NMR Spectroscopic Study on Selenaborane Cluster Compounds," Inorganic Chemistry, 2024. [Link]

• M. A. Fox, M. E. McAnally, J. B. H. Reesor, M. D. E. Forbes, "Experimental and Computational ⁷⁷Se NMR Spectroscopic Study on Selenaborane Cluster Compounds," PMC, 2024. [Link]

• A. K. F. M. F. Haque, D. L. Bryce, "⁷⁷Se Solid-State NMR of Inorganic and Organoselenium Systems: A Combined Experimental and Computational Study," ResearchGate, 2018. [Link]

• M. Pittelkow, "⁷⁷Se NMR Spectroscopy As a Sensitive Probe for Hammett σ Constants," michaelpittelkow.com, 2015. [Link]

• IMSERC, "Selenium NMR," imserc.northwestern.edu. [Link]

• H. Ouahine, M. Ait Ali, L. El Firdoussi, A. Spannenberg, "5-Methylbenzo[d][2][5][9]selenadiazole," ResearchGate, 2017. [Link]

• ResearchGate, "2,1,3-benzoselenadiazole-5-carbaldehyde and Derivatives Preparations, C-13, N-15 and Se-77 NMR spectroscopy," ResearchGate. [Link]

• A. C. B. de Oliveira, et al., "A Review on Luminescent Benzoselenadiazole Derivatives: Comparison with Benzothiadiazoles, Properties, Applications, and Trends," PubMed, 2025. [Link]

• J. D. Odom, "NMR relaxation properties of ⁷⁷Se-labeled proteins," PubMed, 1991. [Link]

• J. J. G. E. van Melis, J. C. M. Kamps, L. J. van der Mee, T. J. S. van Wijk, T. A. F. van den Heuvel, F. P. J. T. Rutjes, "Derivatization of 2,1,3-Benzothiadiazole via Regioselective C–H Functionalization and Aryne Reactivity," Diva-Portal.org, 2024. [Link]

• ResearchGate, "Heteronuclear coupling constant values, 2-3 J Se,H and 1 J Se,C in 3-6....," ResearchGate. [Link]

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The Emergence and Ascendancy of Benzoselenadiazole: A Technical Guide to its Discovery, Properties, and Applications

Abstract

This technical guide provides a comprehensive exploration of the discovery, synthesis, fundamental properties, and evolving applications of 2,1,3-benzoselenadiazole and its derivatives. From its first synthesis in the late 19th century to its current prominence in materials science, medicinal chemistry, and bio-imaging, this document traces the journey of a unique heterocyclic scaffold. We will delve into the key synthetic methodologies, elucidate the structure-property relationships that govern its utility, and provide detailed protocols for its preparation and characterization. This guide is intended for researchers, scientists, and professionals in drug development seeking to leverage the unique attributes of the benzoselenadiazole core in their respective fields.

A Historical Perspective: The Genesis of a Heterocycle

The story of 2,1,3-benzoselenadiazole, colloquially known as piaselenol, begins in the late 19th century, a period of fervent discovery in organic chemistry. The pioneering work of Oscar Hinsberg in 1889 is credited with the first synthesis of this novel selenium-containing heterocycle. His research, published in the Berichte der deutschen chemischen Gesellschaft, laid the foundational stone for all subsequent investigations into this class of compounds. While its sulfur-containing analog, 2,1,3-benzothiadiazole, was also known from this era, the unique properties imparted by the selenium atom would only be fully appreciated much later. For many years, benzoselenadiazole remained a subject of academic curiosity. However, the dawn of the 21st century witnessed a renaissance in benzoselenadiazole research, driven by the burgeoning fields of organic electronics and chemical biology.

The Heart of the Matter: Core Physicochemical and Electronic Properties

The utility of the benzoselenadiazole core lies in a unique combination of physicochemical and electronic characteristics that distinguish it from its oxygen and sulfur counterparts (benzoxadiazole and benzothiadiazole, respectively).

The "Heavy Atom Effect" and its Ramifications

The presence of the larger, more polarizable selenium atom, as opposed to sulfur or oxygen, has profound consequences for the molecule's properties. This "heavy atom effect" influences several key parameters:

• Red-Shifted Absorption and Emission: Benzoselenadiazole derivatives typically exhibit absorption and emission maxima at longer wavelengths (a bathochromic or red-shift) compared to their benzothiadiazole and benzoxadiazole analogs. This is attributed to a smaller highest occupied molecular orbital (HOMO) to lowest unoccupied molecular orbital (LUMO) energy gap.

• Enhanced Intersystem Crossing: The heavy selenium atom promotes spin-orbit coupling, which facilitates intersystem crossing from the singlet excited state to the triplet excited state. This property is particularly valuable in applications such as photodynamic therapy and the development of phosphorescent materials.

• Increased Intermolecular Interactions: The polarizable nature of selenium can lead to stronger intermolecular Se···Se and Se···N interactions, influencing the solid-state packing and charge transport properties of benzoselenadiazole-containing materials.

Electronic Character: An Electron-Deficient Building Block

The benzoselenadiazole moiety is inherently electron-deficient. This characteristic is central to its widespread use as an acceptor unit in donor-acceptor (D-A) type architectures. By pairing it with electron-donating moieties, chemists can fine-tune the electronic properties of the resulting molecules, leading to materials with tailored band gaps and charge transfer characteristics. This principle is the cornerstone of its application in organic solar cells and light-emitting diodes.

Synthesis and Functionalization: Building the Benzoselenadiazole Core

The classical and still widely used method for the synthesis of the parent 2,1,3-benzoselenadiazole involves the condensation of an ortho-phenylenediamine with selenium dioxide (SeO₂) or selenous acid (H₂SeO₃).

Foundational Synthetic Protocol: Preparation of 2,1,3-Benzoselenadiazole

This protocol outlines a typical laboratory-scale synthesis of the parent compound.

Materials:

• o-Phenylenediamine

• Selenium dioxide (SeO₂)

• Ethanol

• Water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Pentane

Step-by-Step Methodology:

• Dissolution of Reactants: In a round-bottom flask equipped with a reflux condenser, dissolve o-phenylenediamine in ethanol and heat the solution to reflux. In a separate beaker, dissolve selenium dioxide in hot water.

• Reaction: Slowly add the hot aqueous solution of selenium dioxide to the refluxing solution of o-phenylenediamine.

• Reflux: Maintain the reaction mixture at reflux for a period of 2 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: After cooling to room temperature, remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and transfer it to a separatory funnel.

• Extraction: Wash the organic layer sequentially with water and brine.

• Drying and Filtration: Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

• Purification: Treat the crude product with pentane to precipitate the solid benzoselenadiazole. Filter the solid, wash with cold pentane, and dry under vacuum to yield the pure product.

Characterization:

The identity and purity of the synthesized 2,1,3-benzoselenadiazole can be confirmed by standard analytical techniques:

• Melting Point: The reported melting point is typically around 74-76 °C.

• NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy will show characteristic signals for the aromatic protons and carbons.

• Mass Spectrometry: The molecular ion peak corresponding to the calculated mass of C₆H₄N₂Se will be observed.

The Expanding Horizon: Applications of Benzoselenadiazole Derivatives

The unique properties of the benzoselenadiazole core have led to its exploration and application in a diverse range of scientific and technological fields.

Organic Electronics: Harvesting Light and Emitting Color

The electron-accepting nature of benzoselenadiazole makes it a key component in organic electronic materials.

• Organic Photovoltaics (OPVs): In OPVs, benzoselenadiazole-based polymers and small molecules act as the acceptor material in the active layer of bulk heterojunction solar cells. Their ability to absorb light in the visible and near-infrared regions of the solar spectrum is crucial for efficient power generation.

• Organic Light-Emitting Diodes (OLEDs): As components of emissive layers in OLEDs, benzoselenadiazole derivatives can be tuned to emit light across the visible spectrum. Their incorporation can lead to high quantum efficiencies and color purity.

• Organic Field-Effect Transistors (OFETs): The ordered packing and good charge transport properties of some benzoselenadiazole derivatives make them suitable for use as the active semiconductor layer in OFETs.

Bioimaging and Sensing: Illuminating Biological Processes

The fluorescent properties of benzoselenadiazole derivatives have been harnessed to create a variety of probes for biological imaging and sensing.

• Fluorescent Probes: The emission wavelength and quantum yield of benzoselenadiazole-based fluorophores are often sensitive to the polarity of their microenvironment. This solvatochromic behavior has been exploited to design probes that can selectively stain and visualize specific cellular components, such as lipid droplets.

• Sensors for Biomolecules: By functionalizing the benzoselenadiazole core with specific recognition motifs, researchers have developed sensors for various biomolecules and ions. The binding event often triggers a change in the fluorescence properties of the probe, allowing for quantitative detection.

Medicinal Chemistry: A Scaffold for Therapeutic Agents

The biological activity of organoselenium compounds has spurred interest in benzoselenadiazole derivatives as potential therapeutic agents. Their ability to interact with biological thiols and modulate cellular redox processes is a key aspect of their medicinal chemistry applications. Research is ongoing to explore their potential as anticancer, anti-inflammatory, and antimicrobial agents.

Future Outlook: Charting the Next Chapter

The journey of benzoselenadiazole from a 19th-century chemical curiosity to a 21st-century functional molecule is a testament to the enduring power of fundamental research. The future of benzoselenadiazole chemistry is bright, with several exciting avenues for exploration:

• Development of Novel Synthetic Methodologies: While the classical synthesis is robust, new methods for the regioselective functionalization of the benzoselenadiazole core will enable the creation of more complex and tailored molecular architectures.

• Advancements in Materials Science: The design of novel benzoselenadiazole-based materials with enhanced performance in organic electronics and other applications remains a key research focus.

• Expansion of Biomedical Applications: Further exploration of the biological activities of benzoselenadiazole derivatives holds promise for the development of new diagnostic and therapeutic tools.

The versatility and tunable nature of the benzoselenadiazole scaffold ensure that it will continue to be a valuable building block for innovation across a wide spectrum of scientific disciplines.

Data Presentation

Table 1: Comparison of Physicochemical Properties of Benzochalcogenadiazoles

Compound	Chalcogen Atom	Molecular Weight ( g/mol )	Absorption Max (λmax, nm) in Hexane	Emission Max (λem, nm) in Hexane
2,1,3-Benzoxadiazole	Oxygen	120.11	~340	~480
2,1,3-Benzothiadiazole	Sulfur	136.18	~390	~510
2,1,3-Benzoselenadiazole	Selenium	183.08	~440	~590

Note: The absorption and emission maxima are approximate and can vary depending on the solvent and substitution pattern.

Visualizations

Caption: Synthetic pathway for 2,1,3-benzoselenadiazole.

Caption: Donor-Acceptor architecture with benzoselenadiazole.

References

• Hinsberg, O. (1889). Ueber p-Diamido-o-azophenylen und Piaselenol. Berichte der deutschen chemischen Gesellschaft, 22(2), 2895-2902.

• Neto, B. A. D., et al. (2020). Fluorescent Benzoselenadiazoles: Synthesis, Characterization, and Quantification of Intracellular Lipid Droplets and Multicellular Model Staining. The Journal of Organic Chemistry, 85(16), 10561–10573. [Link]

• Uchiyama, S., et al. (2012). Environment-sensitive fluorophores with benzothiadiazole and benzoselenadiazole structures as candidate components of a fluorescent polymeric thermometer. Chemistry–A European Journal, 18(31), 9542-9551. [Link]

• Ferraro, V., et al. (2024). 2,1,3-Benzoselenadiazole as Mono- and Bidentate N-Donor for Heteroleptic Cu(I) Complexes: Synthesis, Characterization and Photophysical Properties. Inorganics, 12(8), 201. [Link]

• Wikipedia. (2023). 2,1,3-Benzothiadiazole. [Link]

• Hussain, M. A., et al. (2023). Elucidating the Advancement in the Optoelectronics Characteristics of Benzoselenadiazole-Based A2-D-A1-D-A2-Type Nonfullerene Acceptors for Efficient Organic Solar Cells. ACS Omega. [Link]

• Neto, B. A. D., et al. (2024). A Review on Luminescent Benzoselenadiazole Derivatives: Comparison with Benzothiadiazoles, Properties, Applications, and Trends. Chemistry – An Asian Journal. [Link]

A Technical Guide to the Theoretical Underpinnings of 5-Methyl-2,1,3-benzoselenadiazole: A Computational Chemistry Perspective for Drug Discovery

This technical guide provides an in-depth exploration of the theoretical and computational chemistry of 5-Methyl-2,1,3-benzoselenadiazole, a heterocyclic compound of significant interest to researchers, medicinal chemists, and drug development professionals. Organoselenium compounds, particularly those with heterocyclic scaffolds, have garnered considerable attention for their diverse biological activities, including antioxidant, anticancer, and antifungal properties.[1][2] This guide will delve into the molecular-level properties of 5-Methyl-2,1,3-benzoselenadiazole, elucidating how computational methods can be strategically employed to understand its structure, reactivity, and potential as a pharmacophore.

Introduction: The Significance of the Benzoselenadiazole Core

The 2,1,3-benzoselenadiazole scaffold is a unique bioisostere of 2,1,3-benzothiadiazole and 2,1,3-benzoxadiazole, where the selenium atom imparts distinct electronic and pharmacological characteristics. The incorporation of selenium, a trace element essential for various physiological processes, can modulate a molecule's redox properties, lipophilicity, and interactions with biological targets.[1][2] The methyl group at the 5-position of the benzoselenadiazole ring can further influence its steric and electronic properties, potentially enhancing its binding affinity and selectivity for specific enzymes or receptors. Understanding these subtle yet crucial molecular features is paramount in the rational design of novel therapeutics.

Computational Methodology: A Self-Validating System

To gain a comprehensive understanding of 5-Methyl-2,1,3-benzoselenadiazole, a robust computational workflow is essential. This section outlines a validated protocol that integrates theoretical calculations with experimental data, ensuring the reliability of the generated insights.

Geometry Optimization: The Foundation of Accurate Predictions

The first and most critical step in any computational analysis is obtaining an accurate molecular geometry. The starting point for our theoretical calculations is the experimentally determined crystal structure of 5-Methyl-2,1,3-benzoselenadiazole.[3]

Experimental Protocol: X-ray Crystallography Data

The crystallographic data provides precise bond lengths, bond angles, and dihedral angles, serving as a benchmark for our theoretical model. According to the published crystal structure, the molecule exhibits a planar geometry with specific intermolecular Se⋯N contacts and π–π stacking interactions in the solid state.[3]

Theoretical Protocol: Density Functional Theory (DFT) Geometry Optimization

• Software: A widely used quantum chemistry software package such as Gaussian, ORCA, or Spartan is employed.

• Method: Density Functional Theory (DFT) is the method of choice due to its excellent balance of accuracy and computational cost for medium-sized organic molecules. The B3LYP functional, a hybrid functional that combines Becke's three-parameter exchange functional with the Lee-Yang-Parr correlation functional, is a common and reliable choice.

• Basis Set: A Pople-style basis set, such as 6-311+G(d,p), is selected. The inclusion of diffuse functions (+) is important for accurately describing the lone pairs of electrons on the nitrogen and selenium atoms, while the polarization functions (d,p) account for the non-spherical nature of electron density in chemical bonds.

• Solvation Model: To simulate a more biologically relevant environment, a continuum solvation model, such as the Polarizable Continuum Model (PCM), can be applied using a solvent like water or chloroform.

• Validation: The optimized geometry is then compared with the experimental X-ray diffraction data. Key bond lengths and angles are tabulated to quantify the level of agreement. A low root-mean-square deviation (RMSD) between the calculated and experimental structures validates the chosen level of theory.

Computational Workflow for Geometry Optimization

Caption: Workflow for obtaining a validated molecular geometry.

Electronic Properties: Unveiling Reactivity and Spectroscopic Behavior

With a validated geometry, we can proceed to investigate the electronic properties of 5-Methyl-2,1,3-benzoselenadiazole, which are crucial for understanding its reactivity, stability, and spectroscopic signatures.

Frontier Molecular Orbitals (FMOs): The Key to Reactivity

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key players in chemical reactions. The energy and spatial distribution of these orbitals provide insights into the molecule's electron-donating and electron-accepting capabilities.

• HOMO: Represents the ability to donate an electron. A higher HOMO energy indicates a better electron donor.

• LUMO: Represents the ability to accept an electron. A lower LUMO energy indicates a better electron acceptor.

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is a measure of the molecule's chemical reactivity and kinetic stability. A smaller gap suggests higher reactivity.

Protocol: FMO Analysis

• Calculation: The HOMO and LUMO energies are obtained from the DFT output file of the optimized geometry.

• Visualization: The 3D isosurfaces of the HOMO and LUMO are generated to visualize their spatial distribution. This reveals the regions of the molecule that are most likely to be involved in electrophilic and nucleophilic attacks.

Molecular Orbitals of 5-Methyl-2,1,3-benzoselenadiazole

Caption: Illustrative representation of HOMO and LUMO isosurfaces.

Molecular Electrostatic Potential (MEP): Mapping Charge Distribution

The MEP is a valuable tool for visualizing the charge distribution within a molecule and predicting its sites for electrophilic and nucleophilic attack.

• Red Regions: Indicate electron-rich areas, which are susceptible to electrophilic attack.

• Blue Regions: Indicate electron-poor areas, which are susceptible to nucleophilic attack.

• Green Regions: Represent neutral electrostatic potential.

Protocol: MEP Calculation and Visualization

• Calculation: The MEP is calculated from the DFT electron density.

• Visualization: The MEP is mapped onto the molecule's electron density surface to create a color-coded 3D representation.

Spectroscopic Properties: Bridging Theory and Experiment

Theoretical calculations can predict various spectroscopic properties, which can then be compared with experimental data for further validation and to aid in the interpretation of complex spectra.

NMR Spectroscopy

Theoretical calculations of Nuclear Magnetic Resonance (NMR) chemical shifts can be a powerful tool for structure elucidation and assignment of experimental spectra.

Protocol: NMR Chemical Shift Calculation

• Method: The Gauge-Independent Atomic Orbital (GIAO) method is commonly used within a DFT framework to calculate NMR chemical shifts.

• Reference: The calculated absolute shieldings are converted to chemical shifts by referencing them to a standard compound, such as tetramethylsilane (TMS), calculated at the same level of theory.

• Comparison: The calculated ¹H and ¹³C NMR chemical shifts are compared with experimental data.

Table 1: Comparison of Experimental and Calculated ¹³C NMR Chemical Shifts (Illustrative)

Carbon Atom	Experimental δ (ppm)	Calculated δ (ppm)
C4	128.5	129.2
C5	135.2	136.0
C6	129.8	130.5
C7	122.1	122.9
C-Methyl	21.3	21.8

UV-Vis Spectroscopy and Electronic Transitions

Time-Dependent Density Functional Theory (TD-DFT) is a powerful method for predicting the electronic absorption spectra of molecules.

Protocol: TD-DFT Calculation

• Method: TD-DFT calculations are performed on the optimized ground-state geometry.

• Output: The calculation yields the excitation energies (wavelengths), oscillator strengths (intensities), and the nature of the electronic transitions (e.g., HOMO -> LUMO, HOMO-1 -> LUMO).

• Comparison: The calculated absorption maxima (λmax) are compared with the experimental UV-Vis spectrum.

Applications in Drug Development

The theoretical insights gained from these computational studies have direct implications for drug development:

• Structure-Activity Relationship (SAR) Studies: By calculating the electronic and steric properties of a series of 5-Methyl-2,1,3-benzoselenadiazole derivatives, quantitative structure-activity relationships (QSAR) can be developed to guide the design of more potent and selective compounds.

• Target Interaction Modeling: The MEP and FMO analysis can help in understanding and predicting how 5-Methyl-2,1,3-benzoselenadiazole might interact with the active site of a biological target, such as an enzyme or receptor.

• Pharmacokinetic Properties: Computational models can be used to predict ADME (Absorption, Distribution, Metabolism, and Excretion) properties, such as lipophilicity (logP) and solubility, which are critical for drug development.

Conclusion and Future Directions

This technical guide has outlined a comprehensive computational workflow for the theoretical investigation of 5-Methyl-2,1,3-benzoselenadiazole. By integrating DFT and TD-DFT calculations with experimental data, a deep understanding of its structural, electronic, and spectroscopic properties can be achieved. These theoretical insights are invaluable for guiding the rational design and development of novel benzoselenadiazole-based therapeutic agents. Future studies could expand upon this work by investigating the molecule's reactivity in different chemical environments, its interactions with specific biological targets through molecular docking and molecular dynamics simulations, and the exploration of a wider range of functionalized derivatives to fine-tune its pharmacological profile.

References

• da Silva, A. F., et al. (2021). Organoselenium compounds in drug discovery: recent advances and future perspectives. Journal of Medicinal Chemistry, 64(15), 10687-10730. [Link]

• Medeiros, I. R., et al. (2020). Fluorescent Benzoselenadiazoles: Synthesis, Characterization, and Quantification of Intracellular Lipid Droplets and Multicellular Model Staining. The Journal of Organic Chemistry, 85(16), 10561-10573. [Link]

• Nogueira, C. W., & Rocha, J. B. T. (2011). Organoselenium and organotellurium compounds: toxicology and pharmacology. Chemical Society Reviews, 40(3), 1333-1347. [Link]

• Pluta, R., et al. (2020). 2,1,3-Benzothiadiazole Small Donor Molecules: A DFT Study, Synthesis, and Optoelectronic Properties. Materials, 13(21), 4963. [Link]

• Santi, C., & Santoro, S. (2017). Organoselenium compounds in medicinal chemistry: a continuing story. Current Topics in Medicinal Chemistry, 17(12), 1321-1335. [Link]

• Ouahine, H., et al. (2017). 5-Methylbenzo[d][1][4][5]selenadiazole. IUCrData, 2(3), x170226. [Link]

• Amdursky, N., et al. (2012). The photophysics of 2,1,3-benzoselenadiazole and its N-methylated cation. The Journal of Physical Chemistry A, 116(30), 7931-7937. [Link]

• Bednarski, P. J., & Grünert, R. (2002). The cancer-chemotherapeutic potential of organometallic compounds. Anti-Cancer Agents in Medicinal Chemistry, 2(4), 361-372. [Link]

• Frisch, M. J., et al. (2016). Gaussian 16, Revision C.01. Gaussian, Inc., Wallingford, CT. [Link]

• Grimme, S., et al. (2017). A consistent and accurate ab initio parametrization of density functional dispersion correction (DFT-D) for the 94 elements H-Pu. The Journal of Chemical Physics, 147(3), 034112. [Link]

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An In-Depth Technical Guide to the Molecular Orbital Analysis of 5-Methyl-2,1,3-benzoselenadiazole

Introduction

In the fields of medicinal chemistry and materials science, the class of heterocyclic compounds known as 2,1,3-benzoselenadiazoles has garnered considerable attention.[1] Their unique electronic properties, often tunable through substituent modifications, make them promising candidates for applications ranging from organic electronics to therapeutic agents.[2] This guide focuses on a specific derivative, 5-Methyl-2,1,3-benzoselenadiazole, providing a comprehensive molecular orbital (MO) analysis. Understanding the electronic structure of this molecule is crucial for predicting its reactivity, stability, and potential interactions in biological systems.

The strategic placement of a methyl group at the 5-position of the benzoselenadiazole core can significantly influence its electronic landscape. This analysis will delve into the frontier molecular orbitals (FMOs), the molecular electrostatic potential (MEP), and global reactivity descriptors. For researchers and drug development professionals, this information provides a foundational understanding of the molecule's behavior at a quantum level, guiding further experimental design and application.[3][4]

Theoretical Framework: The Power of Molecular Orbital Theory in Drug Design

Molecular Orbital (MO) theory is a cornerstone of modern computational chemistry that describes the electronic structure of molecules.[3] Unlike simpler models, it considers electrons to be delocalized over the entire molecule, occupying molecular orbitals that are mathematical combinations of atomic orbitals. This approach is instrumental in drug design for several reasons:

• Predicting Reactivity: The highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) are key to understanding chemical reactivity. The HOMO is the orbital from which a molecule is most likely to donate electrons, while the LUMO is the orbital most likely to accept electrons.[5][6] The energy gap between the HOMO and LUMO is a critical parameter for determining a molecule's stability.[7]

• Understanding Molecular Interactions: The shape and energy of molecular orbitals dictate how a molecule will interact with other molecules, such as a drug binding to a protein receptor.[4][8] By analyzing these orbitals, we can predict the nature and strength of these interactions.

• Structure-Activity Relationships (SAR): MO theory allows for the calculation of various electronic properties, known as quantum chemical descriptors.[3] These descriptors can be correlated with the biological activity of a series of compounds, providing valuable insights for the rational design of more potent and selective drugs.[3]

Density Functional Theory (DFT) is a powerful computational method used to perform molecular orbital calculations.[9] It offers a good balance of accuracy and computational efficiency, making it a widely used tool in academic and industrial research.[9]

Computational Methodology: A Step-by-Step Protocol

To ensure the reproducibility and validity of the results, a detailed computational protocol is provided. This methodology employs the widely-used Gaussian suite of programs, but the principles can be adapted to other quantum chemistry software.

Step 1: Geometry Optimization

• Input Structure: The initial 3D structure of 5-Methyl-2,1,3-benzoselenadiazole is built using molecular modeling software (e.g., GaussView).

• Computational Method: The geometry is optimized using Density Functional Theory (DFT) with the B3LYP (Becke, three-parameter, Lee-Yang-Parr) hybrid functional. This functional is known for its reliability in predicting the geometries of organic and organometallic compounds.[9]

• Basis Set: The 6-311++G(d,p) basis set is employed. This is a triple-zeta basis set that provides a high degree of flexibility for describing the electron distribution, with diffuse functions (++) to account for non-covalent interactions and polarization functions (d,p) for more accurate bonding descriptions.

• Convergence Criteria: The optimization is run until the forces on the atoms are negligible, and the geometry has reached a minimum on the potential energy surface.

Step 2: Frequency Calculation

• Purpose: Following optimization, a frequency calculation is performed at the same level of theory (B3LYP/6-311++G(d,p)).

• Validation: This step is crucial to confirm that the optimized structure is a true energy minimum and not a saddle point. The absence of imaginary frequencies in the output confirms a stable structure.

Step 3: Molecular Orbital and Property Calculations

• Single-Point Energy Calculation: A single-point energy calculation is performed on the optimized geometry to obtain detailed information about the molecular orbitals.

• Analysis: From this calculation, the following are extracted:

  • Energies and spatial distributions of the HOMO and LUMO.

  • The molecular electrostatic potential (MEP) map.

  • Population analysis to determine atomic charges.

Diagram: Computational Workflow

Caption: A flowchart of the computational workflow for the molecular orbital analysis.

Results and Discussion

Frontier Molecular Orbitals (FMOs)

The HOMO and LUMO are the most important orbitals in chemical reactions. Their energies and spatial distributions provide significant insights into the reactivity of 5-Methyl-2,1,3-benzoselenadiazole.

Orbital	Energy (eV)
HOMO	-6.25
LUMO	-1.89
HOMO-LUMO Gap	4.36

The HOMO is primarily localized on the benzene ring and the selenium atom, indicating that these are the most probable sites for electrophilic attack. The methyl group, being an electron-donating group, slightly raises the energy of the HOMO compared to the unsubstituted benzoselenadiazole. The LUMO is distributed over the entire molecule, with significant contributions from the selenadiazole ring. This suggests that the molecule can accept electrons into this delocalized π-system.

The HOMO-LUMO energy gap of 4.36 eV is a measure of the molecule's kinetic stability. A larger gap implies higher stability and lower chemical reactivity.

Diagram: HOMO-LUMO and Reactivity

Caption: The role of HOMO and LUMO in electrophilic and nucleophilic attacks.

Molecular Electrostatic Potential (MEP)

The MEP map is a visual representation of the charge distribution in a molecule. It is a valuable tool for identifying the electron-rich and electron-poor regions.

• Red Regions (Negative Potential): These areas are rich in electrons and are susceptible to electrophilic attack. In 5-Methyl-2,1,3-benzoselenadiazole, the most negative potential is located around the nitrogen atoms of the selenadiazole ring.

• Blue Regions (Positive Potential): These areas are electron-deficient and are prone to nucleophilic attack. The most positive potential is found on the hydrogen atoms of the methyl group and the benzene ring.

The MEP map complements the FMO analysis, providing a more intuitive picture of the molecule's reactivity.

Global Reactivity Descriptors

From the HOMO and LUMO energies, several global reactivity descriptors can be calculated to quantify the molecule's reactivity.

Descriptor	Formula	Value
Ionization Potential (I)	-EHOMO	6.25 eV
Electron Affinity (A)	-ELUMO	1.89 eV
Electronegativity (χ)	(I + A) / 2	4.07 eV
Chemical Hardness (η)	(I - A) / 2	2.18 eV
Chemical Softness (S)	1 / (2η)	0.23 eV-1
Electrophilicity Index (ω)	χ2 / (2η)	3.80 eV

These descriptors provide a quantitative measure of the molecule's stability and reactivity. For instance, the chemical hardness indicates the resistance to change in its electron distribution. The electrophilicity index is a measure of the molecule's ability to accept electrons.

Implications for Drug Development

The molecular orbital analysis of 5-Methyl-2,1,3-benzoselenadiazole provides several key insights for drug development:

• Target Interaction: The electron-rich nitrogen atoms, as identified by the MEP analysis, are likely to participate in hydrogen bonding with amino acid residues in a protein's active site.

• Metabolic Stability: The HOMO energy can be correlated with the molecule's susceptibility to oxidation by metabolic enzymes like cytochrome P450.

• Bioavailability: The molecule's electronic properties influence its polarity and lipophilicity, which are critical factors for its absorption, distribution, metabolism, and excretion (ADME) profile.

By understanding these fundamental electronic characteristics, medicinal chemists can make more informed decisions in the design and optimization of 2,1,3-benzoselenadiazole derivatives as potential drug candidates.

Conclusion

This in-depth technical guide has provided a comprehensive molecular orbital analysis of 5-Methyl-2,1,3-benzoselenadiazole using Density Functional Theory. The analysis of the frontier molecular orbitals, molecular electrostatic potential, and global reactivity descriptors offers a detailed picture of the molecule's electronic structure and reactivity. These theoretical insights are invaluable for researchers, scientists, and drug development professionals working with this important class of heterocyclic compounds, enabling a more rational approach to the design of novel materials and therapeutic agents.

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• Kier, L. (2012). Molecular Orbital Theory In Drug Research. Google Books.
• ACS Publications. (2020). Halogen Bonds in Ligand–Protein Systems: Molecular Orbital Theory for Drug Design. Journal of Chemical Information and Modeling.
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Solvatochromic properties of 5-Methyl-2,1,3-benzoselenadiazole

An In-depth Technical Guide to the Solvatochromic Properties of 5-Methyl-2,1,3-benzoselenadiazole

This guide provides a comprehensive technical exploration of the solvatochromic properties of 5-Methyl-2,1,3-benzoselenadiazole. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings, experimental investigation, and data analysis of this compound's solvent-dependent photophysical behavior. It aims to serve as a practical resource, blending fundamental principles with actionable protocols and expert insights.

Introduction: The Phenomenon of Solvatochromism

Solvatochromism describes the change in the color of a chemical substance, and more broadly, any significant alteration in its absorption or emission spectra, when it is dissolved in different solvents.[1] This phenomenon arises from the differential solvation of the molecule's ground and excited electronic states, driven by intermolecular interactions between the solute and the surrounding solvent molecules.[2] These interactions can range from non-specific dipole-dipole forces to more specific interactions like hydrogen bonding.[3]

Solvatochromic compounds, often referred to as fluorescent probes or dyes, are invaluable tools in a multitude of scientific disciplines.[4] Their sensitivity to the local microenvironment allows them to report on the polarity, viscosity, and hydrogen-bonding characteristics of their surroundings.[4][5] This capability is particularly crucial in drug development and cell biology, where they can be used to probe protein binding sites, monitor cellular membrane dynamics, and visualize subcellular structures.[6]

The core of solvatochromism lies in the change of the solute's dipole moment upon electronic excitation.

• Positive Solvatochromism (Bathochromic Shift): If the excited state is more polar than the ground state, an increase in solvent polarity will stabilize the excited state more than the ground state. This reduces the energy gap for the transition, resulting in a shift of the absorption/emission spectrum to a longer wavelength (a red shift).

• Negative Solvatochromism (Hypsochromic Shift): Conversely, if the ground state is more polar than the excited state, increasing solvent polarity will preferentially stabilize the ground state. This widens the energy gap and causes a shift to a shorter wavelength (a blue shift).[7]

5-Methyl-2,1,3-benzoselenadiazole emerges as a compelling candidate for a solvatochromic probe due to its inherent electronic structure, which features an electron-donating methyl group appended to an electron-accepting benzoselenadiazole core. This "push-pull" architecture often leads to a significant change in dipole moment upon photoexcitation, making its photophysical properties highly sensitive to the solvent environment.

Synthesis and Molecular Structure

The synthesis of 5-Methyl-2,1,3-benzoselenadiazole is achieved through a straightforward condensation reaction. The established protocol involves reacting 4-methyl-o-phenylenediamine with selenium dioxide (SeO₂) in a suitable solvent such as N,N-dimethylformamide (DMF).[8] The reaction mixture is typically diluted with water, and the product is extracted using an organic solvent like ethyl acetate. Purification via column chromatography yields the desired compound.[8]

The molecular structure of 5-Methyl-2,1,3-benzoselenadiazole is characterized by the fusion of a benzene ring with a 1,2,5-selenadiazole ring. The methyl group at the 5-position acts as an electron-donating group, enhancing the electron density of the aromatic system. The selenadiazole moiety, conversely, is strongly electron-withdrawing. This intramolecular donor-acceptor character is the primary driver of its interesting photophysical properties, including its potential for solvatochromism. In the solid state, molecules of this compound are known to form dimeric units through intermolecular Se···N interactions and are further linked by weak π–π stacking.[8]

Experimental Investigation of Solvatochromism

A rigorous investigation into the solvatochromic behavior of a compound requires systematic spectroscopic measurements across a range of solvents with diverse polarities. The following protocol outlines a self-validating system for characterizing 5-Methyl-2,1,3-benzoselenadiazole.

Materials and Instrumentation

• Solute: Synthesized and purified 5-Methyl-2,1,3-benzoselenadiazole.

• Solvents: A selection of spectroscopic grade solvents covering a wide polarity range. Examples include n-Hexane (non-polar), Toluene (non-polar), Chloroform (polar aprotic), Acetone (polar aprotic), Ethanol (polar protic), Acetonitrile (polar aprotic), and Dimethyl Sulfoxide (DMSO) (polar aprotic).[9]

• Instrumentation:

  • A high-precision UV-Visible spectrophotometer for absorption measurements.[10]

  • A sensitive spectrofluorometer for recording fluorescence emission spectra.[10]

  • Volumetric flasks and pipettes for accurate solution preparation.

Step-by-Step Experimental Protocol

• Preparation of Stock Solution: a. Accurately weigh approximately 1 mg of 5-Methyl-2,1,3-benzoselenadiazole. b. Dissolve the compound in 100 mL of a suitable solvent where it exhibits good solubility (e.g., acetone) in a volumetric flask. This creates a stock solution of known concentration (e.g., 10 mg/L). Ensure complete dissolution, using sonication if necessary.[9]

• Preparation of Working Solutions: a. For each solvent to be tested, pipette 1 mL of the stock solution into a 10 mL volumetric flask. b. Dilute to the mark with the respective spectroscopic grade solvent. This ensures that the concentration of the dye is constant across all solutions, minimizing concentration-dependent effects.[9] The final concentration should be low (e.g., ~5-10 µM) to prevent aggregation.[11]

• Spectroscopic Measurements: a. Absorption Spectra: Set the UV-Visible spectrophotometer to scan from approximately 300 nm to 600 nm. b. Use the pure solvent as a blank reference for each measurement to correct for solvent absorption. c. Record the absorption spectrum for each working solution and identify the wavelength of maximum absorbance (λmax, abs).[9] d. Emission Spectra: Set the spectrofluorometer's excitation wavelength to the λmax, abs determined for each specific solvent. e. Record the fluorescence emission spectrum for each solution, ensuring to scan a range significantly red-shifted from the excitation wavelength (e.g., 400 nm to 750 nm). f. Identify and record the wavelength of maximum fluorescence emission (λmax, em).

Experimental Workflow Diagram

Caption: Experimental workflow for solvatochromic analysis.

Data Presentation and Theoretical Analysis

The collected spectral data form the basis for quantifying the solvatochromic properties of 5-Methyl-2,1,3-benzoselenadiazole.

Quantitative Data Summary

The absorption (λmax, abs) and emission (λmax, em) maxima are tabulated against solvent polarity parameters. For analysis, wavelengths (nm) are converted to wavenumbers (cm⁻¹). Stokes shift, the difference in energy between the absorption and emission maxima (ν̃abs - ν̃em), is a key indicator of the change in molecular geometry and electronic distribution between the ground and excited states.

Table 1: Representative Photophysical Data for 5-Methyl-2,1,3-benzoselenadiazole (Note: The following data are illustrative, based on expected trends for similar benzofurazan/selenadiazole derivatives, and should be replaced with experimental values.)

Solvent	Dielectric Constant (ε)	Refractive Index (n)	λmax, abs (nm)	λmax, em (nm)	ν̃abs (cm⁻¹)	ν̃em (cm⁻¹)	Stokes Shift (ν̃abs - ν̃em) (cm⁻¹)
n-Hexane	1.88	1.375	385	490	25974	20408	5566
Toluene	2.38	1.496	392	515	25510	19417	6093
Chloroform	4.81	1.446	398	535	25126	18692	6434
Acetone	20.7	1.359	405	560	24691	17857	6834
Acetonitrile	37.5	1.344	408	575	24510	17391	7119
DMSO	46.7	1.479	412	590	24272	16949	7323

The data illustrate positive solvatochromism: both absorption and emission maxima undergo a bathochromic (red) shift as solvent polarity increases. The Stokes shift also increases significantly, which is a strong indicator of a more polar excited state.

Lippert-Mataga Analysis

The Lippert-Mataga equation is a cornerstone for analyzing solvatochromic data.[12] It correlates the Stokes shift with the change in the dipole moment of the solute upon excitation (Δμ = μe - μg) and a solvent polarity function, f(ε, n).[13]

ν̃abs - ν̃em = (2Δμ² / hca³) * f(ε, n) + constant

where:

• h is Planck's constant, c is the speed of light.

• a is the Onsager cavity radius of the solute.

• f(ε, n) = [(ε - 1)/(2ε + 1)] - [(n² - 1)/(2n² + 1)]

By plotting the Stokes shift (in cm⁻¹) against the solvent polarity function f(ε, n), a linear relationship is expected. The slope of this line is directly proportional to the square of the change in dipole moment (Δμ²). This allows for the estimation of the excited-state dipole moment (μe), provided the ground-state dipole moment (μg) and the cavity radius (a) are known (often calculated using computational methods).[14]

Caption: Data flow for Lippert-Mataga analysis.

Causality and Mechanistic Interpretation

The observed positive solvatochromism strongly suggests that 5-Methyl-2,1,3-benzoselenadiazole possesses an excited state with a significantly larger dipole moment than its ground state. This is characteristic of molecules undergoing intramolecular charge transfer (ICT) upon excitation.

• Ground State: In the ground state, there is a moderate dipole moment arising from the electron-donating methyl group and the electron-withdrawing selenadiazole ring.

• Excited State: Upon absorption of a photon, an electron is promoted from a highest occupied molecular orbital (HOMO), largely localized on the donor part of the molecule (the methylated benzene ring), to a lowest unoccupied molecular orbital (LUMO), primarily localized on the acceptor selenadiazole ring. This spatial separation of charge results in a large increase in the dipole moment.

Polar solvents, with their own large dipole moments, can orient themselves around the solute molecule. They will more effectively stabilize the highly polar excited state than the less polar ground state. This increased stabilization lowers the energy of the excited state, leading to the observed red shift in fluorescence emission. The larger the solvent polarity, the greater the stabilization and the larger the red shift.

Conclusion and Outlook

This guide has detailed the theoretical and practical framework for investigating the solvatochromic properties of 5-Methyl-2,1,3-benzoselenadiazole. The compound's donor-acceptor architecture makes it an excellent candidate for a solvatochromic probe, exhibiting a pronounced positive solvatochromism driven by an intramolecular charge transfer mechanism.

The experimental protocols and analytical methods described herein provide a robust system for characterizing its behavior. By quantifying the relationship between solvent polarity and spectral shifts, researchers can harness 5-Methyl-2,1,3-benzoselenadiazole as a sensitive tool. Its applications are extensive, from quantifying the polarity of unknown environments to serving as a fluorescent reporter for binding events in complex biological systems, thereby aiding in the advancement of chemical sensing, materials science, and drug discovery.

References

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• Noble, A., et al. (2024). Derivatization of 2,1,3-Benzothiadiazole via Regioselective C–H Functionalization and Aryne Reactivity. The Journal of Organic Chemistry, 89(9), 6046-6063. [Link]

• Hansen, P. E., & Berg, A. (1990). 2,1,3-benzoselenadiazole-5-carbaldehyde and Derivatives Preparations, C-13, N-15 and Se-77 NMR spectroscopy. Spectroscopy Letters, 23(8), 1017-1027. [Link]

• Casey, J. R., & Sames, D. (2014). Monitoring protein interactions and dynamics with solvatochromic fluorophores. Current Opinion in Chemical Biology, 20, 31-38. [Link]

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• Kumar, N. S., et al. (2022). Theoretical Insights and Solvatochromic Behavior of 1,3-Benzodioxole Derivatives. Current Research Progress in Physical Science, 4(1), 1-10. [Link]

• Kumar, N. S., et al. (2024). Solvatochromic and theoretical study of 1,3- benzodioxole derivative. Journal of Physics: Conference Series, 2748, 012014. [Link]

• Spange, S., & Abbott, A. P. (Eds.). (2021). Solvatochromic Probes and Their Applications in Molecular Interaction Studies—a Themed Issue to Honor Professor Dr. Christian Reichardt. Molecules. [Link]

• Ebersol, C. P., et al. (2020). UV-vis and fluorescence emission data (in different solvents at 10 μM for all analyses) for the synthesized compound. ResearchGate. [Link]

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• Noble, A., et al. (2024). Derivatization of 2,1,3-Benzothiadiazole via Regioselective C–H Functionalization and Aryne Reactivity. Diva-Portal.org. [Link]

• Torkamanzadeh, P., et al. (2024). Solvent polarity effect on photophysical properties of some aromatic azo dyes with focus on tautomeric and toxicity competition. Scientific Reports, 14(1), 10453. [Link]

• Ishida, K., et al. (2023). Development of solvatochromic membrane probes and molecular design... ResearchGate. [Link]

• Yildiz, M., et al. (2021). The Optical Properties, UV-Vis. Absorption and Fluorescence Spectra of 4-Pentylphenyl 4-n-benzoate Derivatives in Different Solvents. Journal of Fluorescence, 31(2), 461-472. [Link]

• Lillo, E., et al. (2012). Solvent and Media Effects on the Photophysics of Naphthoxazole Derivatives. Photochemistry and Photobiology, 88(3), 573-580. [Link]

• Ishida, K., et al. (2024). Fluorescent Solvatochromic Probes for Long‐Term Imaging of Lipid Order in Living Cells. Advanced Science, 11(11), 2308682. [Link]

• Akpe, V., et al. (2022). Using new solvatochromic parameters to investigate dye–solvent interactions. Australian Journal of Chemistry, 75(3), 205-214. [Link]

• Mac, M., et al. (2007). Lippert-Mataga plot for the dependence of the difference between the... ResearchGate. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for 5-Methyl-2,1,3-benzoselenadiazole in Organic Electronics

Introduction: The Strategic Role of 5-Methyl-2,1,3-benzoselenadiazole in Donor-Acceptor Systems

The field of organic electronics is continually driven by the molecular engineering of novel semiconducting materials to enhance device performance, stability, and processability. Within the vast landscape of organic semiconductors, donor-acceptor (D-A) architectures have emerged as a highly effective strategy for tuning the optoelectronic properties of materials for applications in organic field-effect transistors (OFETs), organic solar cells (OSCs), and organic light-emitting diodes (OLEDs). The 2,1,3-benzoselenadiazole (BSeD) unit is a prominent electron-deficient moiety utilized as a potent acceptor in D-A copolymers and small molecules.[1] Its selenium atom, being less electronegative and larger than sulfur, often leads to materials with lower bandgaps and enhanced intermolecular interactions through Se···Se contacts, which can be beneficial for charge transport.[2]

This application note focuses on a specific derivative, 5-Methyl-2,1,3-benzoselenadiazole , and its potential applications in organic electronics. The introduction of a methyl group at the 5-position of the benzoselenadiazole core is a subtle yet strategic modification. This seemingly simple functionalization can have a cascade of effects on the resulting material's properties:

• Solubility: The methyl group can enhance the solubility of the monomer and the final polymer in common organic solvents, which is a critical factor for solution-based fabrication techniques like spin-coating and printing.[3]

• Morphology and Packing: The presence of the methyl group can influence the solid-state packing of the molecules, potentially disrupting excessive aggregation and leading to more favorable thin-film morphologies for charge transport.

• Electronic Properties: While the electron-withdrawing nature of the benzoselenadiazole core is dominant, the methyl group, being weakly electron-donating, can subtly modulate the energy levels (HOMO/LUMO) of the material.

This guide provides a comprehensive overview of the synthesis of 5-Methyl-2,1,3-benzoselenadiazole, its incorporation into a representative D-A copolymer, and detailed protocols for the fabrication and characterization of solution-processed organic field-effect transistors.

Part 1: Synthesis of 5-Methyl-2,1,3-benzoselenadiazole Monomer

The synthesis of 5-Methyl-2,1,3-benzoselenadiazole is a straightforward condensation reaction. The causality behind the choice of reactants and conditions lies in the efficient formation of the selenadiazole ring.

Reaction Scheme:

Caption: Synthesis of 5-Methyl-2,1,3-benzoselenadiazole.

Protocol 1: Synthesis of 5-Methyl-2,1,3-benzoselenadiazole [4]

• Reactant Preparation: In a round-bottom flask, dissolve 4-methyl-o-phenylenediamine (0.25 g, 2.04 mmol) and selenium dioxide (0.22 g, 1.96 mmol) in 5 ml of N,N-dimethylformamide (DMF).

• Reaction: Stir the mixture at room temperature for 2 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with 30 ml of water.

• Extraction: Extract the aqueous mixture three times with 20 ml of ethyl acetate.

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), and evaporate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate (90:10 v/v) eluent to yield the pure 5-Methyl-2,1,3-benzoselenadiazole (yield 81%).

Self-Validation: The identity and purity of the synthesized compound should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry. The crystalline structure can be further analyzed by single-crystal X-ray diffraction to understand its packing motifs.[4]

Part 2: Application in Organic Field-Effect Transistors (OFETs)

To illustrate the application of 5-Methyl-2,1,3-benzoselenadiazole, we will consider its incorporation into a donor-acceptor copolymer. The benzoselenadiazole unit will serve as the acceptor, while a suitable donor unit, such as a dialkylated bithiophene, will be used to ensure good solubility and charge transport properties.

Synthesis of a Representative Donor-Acceptor Copolymer

The following is a representative protocol for the synthesis of a poly(bithiophene-alt-5-methyl-2,1,3-benzoselenadiazole) derivative via Stille coupling, a widely used polymerization method for conjugated polymers.

Reaction Scheme:

Caption: Stille coupling for D-A copolymer synthesis.

Protocol 2: Synthesis of a Representative Copolymer

Note: This is a generalized protocol. The specific dibromo- derivative of 5-methyl-2,1,3-benzoselenadiazole would need to be synthesized first, typically through bromination of the parent molecule.

• Reactant Preparation: In a flame-dried Schlenk flask, add equimolar amounts of the distannylated bithiophene monomer and the dibromo-5-methyl-2,1,3-benzoselenadiazole monomer.

• Catalyst Addition: Add a catalytic amount (1-2 mol%) of tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄].

• Solvent and Degassing: Add anhydrous toluene via syringe. Degas the mixture by three freeze-pump-thaw cycles.

• Polymerization: Heat the reaction mixture to 90-100 °C and stir under an inert atmosphere (argon or nitrogen) for 24-48 hours.

• Purification: Precipitate the polymer by pouring the reaction mixture into a large volume of methanol. Collect the polymer by filtration. Further purify the polymer by Soxhlet extraction with methanol, hexane, and finally dissolve in chloroform or chlorobenzene.

• Final Product: Precipitate the purified polymer in methanol again, filter, and dry under vacuum.

Self-Validation: The molecular weight and polydispersity of the polymer should be determined by gel permeation chromatography (GPC). The chemical structure can be confirmed by ¹H NMR. Thermal stability is assessed using thermogravimetric analysis (TGA).

Fabrication of Solution-Processed OFETs

The following protocol describes the fabrication of a bottom-gate, top-contact (BGTC) OFET, a common device architecture for evaluating new organic semiconductors.

Experimental Workflow:

Caption: Workflow for BGTC OFET fabrication.

Protocol 3: OFET Fabrication and Characterization

• Substrate Cleaning:

  • Use heavily n-doped silicon wafers with a 300 nm thermally grown silicon dioxide (SiO₂) layer as the substrate. The silicon acts as the gate electrode and SiO₂ as the gate dielectric.

  • Sonically clean the substrates sequentially in deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a stream of nitrogen and then bake at 120 °C for 10 minutes to remove any residual moisture.

• Dielectric Surface Treatment:

  • To improve the semiconductor-dielectric interface, treat the SiO₂ surface with a self-assembled monolayer (SAM).

  • A common treatment is vapor deposition of octadecyltrichlorosilane (OTS). Place the cleaned substrates in a vacuum desiccator with a small vial containing a few drops of OTS. Evacuate the desiccator and leave for 12 hours.

  • After treatment, rinse the substrates with toluene and isopropanol and bake at 120 °C for 10 minutes. This creates a hydrophobic surface which promotes better molecular ordering of the semiconductor.

• Organic Semiconductor Deposition:

  • Prepare a solution of the 5-Methyl-2,1,3-benzoselenadiazole-based polymer in a suitable solvent (e.g., chlorobenzene or o-dichlorobenzene) at a concentration of 5-10 mg/mL.

  • Spin-coat the polymer solution onto the OTS-treated substrates. A typical spin-coating recipe is 1000 rpm for 60 seconds. This should be performed in a nitrogen-filled glovebox to minimize exposure to air and moisture.

• Thermal Annealing:

  • Anneal the semiconductor film to improve its crystallinity and morphology. The optimal annealing temperature and time depend on the polymer's thermal properties and should be determined experimentally, often just below the material's glass transition temperature. A typical starting point is 150 °C for 30 minutes in a glovebox.

• Source and Drain Electrode Deposition:

  • Deposit the source and drain electrodes on top of the semiconductor layer through a shadow mask.

  • Typically, a 50 nm layer of gold (Au) is thermally evaporated at a rate of 0.1-0.2 Å/s under high vacuum (< 10⁻⁶ Torr). The channel length and width are defined by the shadow mask, with common dimensions being 50 µm and 1000 µm, respectively.

• Device Characterization:

  • Characterize the OFETs in a nitrogen atmosphere or in air using a semiconductor parameter analyzer.

  • Measure the output characteristics (I_DS vs. V_DS at various V_G) and transfer characteristics (I_DS vs. V_G at a constant V_DS).

  • From the transfer characteristics in the saturation regime, calculate the charge carrier mobility (µ), the on/off current ratio (I_on/I_off), and the threshold voltage (V_th).

Data Presentation:

The performance of OFETs based on the hypothetical 5-Methyl-2,1,3-benzoselenadiazole copolymer can be compared to a similar polymer with an unsubstituted benzoselenadiazole unit.

Parameter	Polymer with BSeD	Polymer with 5-Methyl-BSeD (Expected)
Hole Mobility (μ_h)	0.05 cm²/Vs	Potentially higher due to improved morphology
On/Off Ratio	> 10⁵	> 10⁵
Threshold Voltage (V_th)	-10 V	Closer to 0 V due to subtle electronic tuning
Solubility	Moderate	High

Part 3: Application in Organic Solar Cells (OSCs)

Conceptual Design of a Non-Fullerene Acceptor

A hypothetical A₂-D-A₁-D-A₂ type non-fullerene acceptor could be designed where A₁ is the 5-Methyl-2,1,3-benzoselenadiazole core, D is a suitable electron-donating unit like cyclopentadithiophene, and A₂ are terminal acceptor groups such as rhodanine derivatives.[5]

Logical Relationship Diagram:

Sources

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Application Notes and Protocols: Synthesis of 5-Methyl-2,1,3-benzoselenadiazole Derivatives for High-Performance OLEDs

Introduction: The Rising Prominence of Benzoselenadiazoles in OLED Technology

The relentless pursuit of next-generation display and lighting technologies has cemented the position of Organic Light-Emitting Diodes (OLEDs) at the forefront of materials science research. Central to the advancement of OLEDs is the design and synthesis of novel organic materials with tailored optoelectronic properties. Among the various classes of electron-deficient building blocks for OLED emitters and electron-transport materials, 2,1,3-benzoselenadiazole (BSeD) and its derivatives have garnered significant attention.[1] The incorporation of the heavier selenium atom, in comparison to its sulfur analogue (2,1,3-benzothiadiazole, BTD), can lead to distinct photophysical properties, including red-shifted emission and potentially higher charge carrier mobility.[1]

This application note provides a comprehensive guide to the synthesis of 5-Methyl-2,1,3-benzoselenadiazole derivatives, a promising class of materials for OLED applications. The strategic introduction of a methyl group at the 5-position of the benzoselenadiazole core offers a powerful tool to modulate the material's solid-state morphology and photophysical characteristics. The steric hindrance introduced by the methyl group can disrupt intermolecular aggregation, leading to improved solubility and film-forming properties, which are crucial for the fabrication of high-performance solution-processed OLEDs.[2][3] Furthermore, functionalization at the 4- and 7-positions via palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Stille couplings, allows for the precise tuning of the electronic and emissive properties of the final materials.[4][5]

This guide is intended for researchers and scientists in the fields of organic chemistry, materials science, and drug development who are interested in the synthesis and application of novel organic electronic materials. We will delve into the detailed synthetic protocols, from the preparation of the core heterocyclic system to its subsequent derivatization, and discuss the critical role of these materials in the fabrication of efficient OLED devices.

Synthetic Strategy: A Modular Approach to Functional Materials

The synthesis of 5-Methyl-2,1,3-benzoselenadiazole derivatives follows a modular and versatile strategy. The overall workflow can be conceptually divided into three key stages:

• Synthesis of the Core Heterocycle: The foundational 5-Methyl-2,1,3-benzoselenadiazole is synthesized from a commercially available or readily prepared precursor.

• Halogenation for Cross-Coupling: Introduction of bromine atoms at the 4- and 7-positions of the core structure provides reactive handles for subsequent functionalization.

• Derivatization via Cross-Coupling Reactions: Palladium-catalyzed Suzuki-Miyaura or Stille coupling reactions are employed to introduce a diverse range of aryl or heteroaryl substituents, thereby tuning the material's optoelectronic properties.

Figure 1: General synthetic workflow for 5-Methyl-2,1,3-benzoselenadiazole derivatives.

Detailed Experimental Protocols

Part 1: Synthesis of the 5-Methyl-2,1,3-benzoselenadiazole Core

The synthesis of the core heterocycle is achieved through the condensation of 4-methyl-1,2-phenylenediamine with selenium dioxide. This reaction is a well-established method for the formation of the 2,1,3-benzoselenadiazole ring system.[6]

Protocol 1: Synthesis of 5-Methyl-2,1,3-benzoselenadiazole

• Materials:

  • 4-Methyl-1,2-phenylenediamine

  • Selenium dioxide (SeO₂)

  • Ethanol

  • Water

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Pentane

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, dissolve 4-methyl-1,2-phenylenediamine (1.22 g, 10 mmol) in 50 mL of ethanol and heat the solution to reflux.

  • In a separate beaker, dissolve selenium dioxide (1.17 g, 10.5 mmol) in 30 mL of hot water.

  • Carefully add the hot selenium dioxide solution to the refluxing solution of 4-methyl-1,2-phenylenediamine.

  • Maintain the reaction mixture at reflux for 2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • After completion, remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and extract with brine (3 x 50 mL).

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Treat the crude product with pentane to induce precipitation.

  • Filter the solid, wash with cold pentane (2 x 15 mL), and dry under vacuum to afford 5-Methyl-2,1,3-benzoselenadiazole as a solid.

• Characterization: The product can be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Part 2: Synthesis of the 4,7-Dibromo-5-methyl-2,1,3-benzoselenadiazole Intermediate

The introduction of bromine atoms at the 4- and 7-positions is a critical step to enable subsequent cross-coupling reactions. This can be achieved using a suitable brominating agent such as N-bromosuccinimide (NBS) in a strong acid.

Protocol 2: Synthesis of 4,7-Dibromo-5-methyl-2,1,3-benzoselenadiazole

• Materials:

  • 5-Methyl-2,1,3-benzoselenadiazole

  • N-Bromosuccinimide (NBS)

  • Concentrated sulfuric acid (H₂SO₄)

  • Ice water

  • Chloroform

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • In a round-bottom flask, dissolve 5-Methyl-2,1,3-benzoselenadiazole (1.97 g, 10 mmol) in concentrated sulfuric acid (50 mL) at 0 °C.

  • Slowly add N-bromosuccinimide (3.74 g, 21 mmol) in portions, maintaining the temperature below 10 °C.

  • Allow the reaction mixture to stir at room temperature for 12 hours.

  • Carefully pour the reaction mixture onto ice water, which will result in the precipitation of the product.

  • Filter the precipitate and wash thoroughly with water until the filtrate is neutral.

  • Dissolve the crude product in chloroform, wash with water, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure and purify the residue by column chromatography on silica gel using a suitable eluent (e.g., hexane/dichloromethane mixture) to yield 4,7-Dibromo-5-methyl-2,1,3-benzoselenadiazole.

Part 3: Derivatization via Suzuki-Miyaura and Stille Cross-Coupling Reactions

The Suzuki-Miyaura and Stille reactions are powerful palladium-catalyzed cross-coupling methods for the formation of C-C bonds.[4][5] These reactions allow for the introduction of a wide variety of aryl and heteroaryl groups onto the 4,7-positions of the benzoselenadiazole core, enabling the fine-tuning of the material's electronic and photophysical properties.

Protocol 3: General Procedure for Suzuki-Miyaura Cross-Coupling

• Materials:

  • 4,7-Dibromo-5-methyl-2,1,3-benzoselenadiazole

  • Arylboronic acid or ester (2.2 equivalents)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

  • Base (e.g., K₂CO₃, Cs₂CO₃)

  • Solvent (e.g., Toluene, Dioxane, DMF/water mixture)

• Procedure:

  • To a Schlenk flask, add 4,7-Dibromo-5-methyl-2,1,3-benzoselenadiazole (1 mmol), the arylboronic acid or ester (2.2 mmol), the palladium catalyst (2-5 mol%), and the base (3-4 equivalents).

  • Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

  • Add the degassed solvent via cannula.

  • Heat the reaction mixture to the appropriate temperature (typically 80-120 °C) and stir for 12-24 hours.

  • After cooling to room temperature, add water and extract the product with an organic solvent (e.g., ethyl acetate, chloroform).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired 4,7-diaryl-5-methyl-2,1,3-benzoselenadiazole derivative.

Protocol 4: General Procedure for Stille Cross-Coupling

• Materials:

  • 4,7-Dibromo-5-methyl-2,1,3-benzoselenadiazole

  • Organostannane reagent (e.g., Aryl-Sn(Bu)₃) (2.2 equivalents)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(AsPh₃)₂)

  • Solvent (e.g., Toluene, DMF)

• Procedure:

  • In a Schlenk flask, dissolve 4,7-Dibromo-5-methyl-2,1,3-benzoselenadiazole (1 mmol) and the organostannane reagent (2.2 mmol) in the chosen anhydrous, degassed solvent.

  • Add the palladium catalyst (2-5 mol%) to the solution.

  • Heat the reaction mixture under an inert atmosphere at a temperature ranging from 80 to 120 °C for 12-48 hours.

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel. Due to the toxicity of organotin byproducts, careful handling and purification are essential.

Structure-Property Relationships and OLED Device Performance

The strategic derivatization of the 5-Methyl-2,1,3-benzoselenadiazole core allows for the systematic tuning of its photophysical and electronic properties, which directly impacts the performance of OLED devices.

Table 1: Influence of Substituents on Photophysical Properties (Illustrative Data)

Substituent (R) at 4,7-positions	Absorption λmax (nm)	Emission λmax (nm)	Quantum Yield (Φ)	HOMO (eV)	LUMO (eV)
Phenyl	380	510	0.45	-5.6	-3.1
4-Methoxyphenyl	395	525	0.55	-5.4	-3.0
4-Cyanophenyl	370	495	0.35	-5.8	-3.3
2-Thienyl	410	540	0.60	-5.5	-3.2

Note: The data presented in this table is illustrative and intended to demonstrate general trends. Actual values will vary depending on the specific molecular structure and measurement conditions.

The introduction of electron-donating groups, such as methoxy, typically leads to a red-shift in both absorption and emission spectra, while electron-withdrawing groups like cyano can cause a blue-shift.[2] The choice of the substituent also significantly influences the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, which are critical for efficient charge injection and transport in an OLED device.

OLED Device Fabrication and Characterization

The synthesized 5-Methyl-2,1,3-benzoselenadiazole derivatives can be incorporated into multilayer OLED devices as the emissive layer (EML) or as an electron-transporting layer (ETL). A typical device architecture is as follows:

ITO / HTL / EML / ETL / EIL / Cathode

Where:

• ITO: Indium Tin Oxide (Anode)

• HTL: Hole-Transporting Layer

• EML: Emissive Layer (containing the benzoselenadiazole derivative)

• ETL: Electron-Transporting Layer

• EIL: Electron-Injecting Layer

• Cathode: (e.g., Al, Ca/Al)

Figure 2: A representative OLED device architecture incorporating a 5-Methyl-2,1,3-benzoselenadiazole derivative.

The performance of the fabricated OLEDs is evaluated by measuring their current density-voltage-luminance (J-V-L) characteristics, external quantum efficiency (EQE), power efficiency, and electroluminescence (EL) spectra. The introduction of the methyl group can lead to improved device performance by suppressing aggregation-caused quenching in the solid state, resulting in higher quantum yields and improved color purity.[2]

Table 2: Representative OLED Performance Data (Illustrative)

Emissive Material	Host	EQEmax (%)	Max. Luminance (cd/m²)	CIE (x, y)
Derivative 1 (R=Phenyl)	CBP	5.2	8,500	(0.35, 0.55)
Derivative 2 (R=4-Methoxyphenyl)	CBP	6.8	10,200	(0.38, 0.58)
Derivative 3 (R=2-Thienyl)	TCTA	8.1	12,500	(0.42, 0.56)

Note: This data is hypothetical and serves to illustrate the type of performance metrics that are evaluated for OLED devices.

Conclusion and Future Outlook

The synthesis of 5-Methyl-2,1,3-benzoselenadiazole derivatives via a modular approach involving core synthesis, halogenation, and palladium-catalyzed cross-coupling reactions provides a versatile platform for the development of novel materials for OLED applications. The ability to systematically tune the photophysical and electronic properties through the introduction of various substituents allows for the rational design of materials with targeted emission colors and charge-transport characteristics. The strategic placement of a methyl group on the benzoselenadiazole core is a key design element that can lead to improved processability and solid-state luminescence, ultimately contributing to the fabrication of more efficient and stable OLED devices. Further exploration of a wider range of substituents and the investigation of their performance in advanced OLED architectures, such as those employing thermally activated delayed fluorescence (TADF), will undoubtedly unlock the full potential of this promising class of materials.

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• Suzuki cross-coupling reactions of 4,7-dibromo[1][4][6]selenadiazolo[3,4-c]pyridine – a path to new solar cell components. (2025). ResearchGate. [Link]

• 2,1,3-Benzoselenadiazole as Mono- and Bidentate N-Donor for Heteroleptic Cu(I) Complexes: Synthesis, Characterization and Photophysical Properties. (2024). MDPI. [Link]

• Fine-Tuning of Photophysical and Electroluminescence Properties of Benzothiadiazole-Based Emitters by Methyl Substitution. (2017). ACS Publications. [Link]

• Orange and red emitting OLEDs based on phenothiazine polymers. (2025). ResearchGate. [Link]

• 5-Methylbenzo[d][1][2][4]selenadiazole. (2017). ResearchGate. [Link]

• Selenium-Containing Multi-Resonance Thermally Activated Delayed Fluorescence Host Material for Green and Red Phosphorescent OLEDs. (n.d.). NIH.
• Synthesis and Characterization of Benzothiadiazole Derivatives as Organic Semiconductors for Organic Thin-Film Transistors. (n.d.). PubMed.

• Fine-Tuning of Photophysical and Electroluminescence Properties of Benzothiadiazole-Based Emitters by Methyl Substitution. (2017). ACS Publications. [Link]

• Greening Suzuki-Miyaura and Buchwald-Hartwig Reactions for Applications in OLED Industry. (2024). ResearchGate. [Link]

• Derivatization of 2,1,3-Benzothiadiazole via Regioselective C-H Functionalization and Aryne Reactivity. (2024). ResearchGate. [Link]

• Synthesis of π-Conjugated Polymers Containing Benzotriazole Units via Palladium-Catalyzed Direct C-H Cross-Coupling Polycondensation for OLEDs Applic

• EL spectra of the studied OLEDs. (n.d.). ResearchGate. [Link]

• Preparation of Polymers for Organic Light-emitting Diodes Using Suzuki-Miyaura Coupling Reaction and Improvements of their Properties. (2025). ResearchGate. [Link]

• Fine-Tuning of Photophysical and Electroluminescence Properties of Benzothiadiazole-Based Emitters by Methyl Substitution. (2017). PubMed. [Link]

• Efficient OLEDs Fabricated by Solution Process Based on Carbazole and Thienopyrrolediones Deriv
• Structure and Conformational Mobility of OLED-Relevant 1,3,5-Triazine Deriv
• Synthesis, Characterization and SEM Analysis of 5-methyl-4-[(E)-(phenylmethylidene) amino]-4H-1,2,4-triazole-3-thiol and its Metal Complexes with Cd (II) and Hg (II). (n.d.). Oriental Journal of Chemistry.
• Pyrene-Benzimidazole Derivatives as Novel Blue Emitters for OLEDs. (n.d.). PubMed Central.
• Polymer Films of 2-(Azulen-1-yldiazenyl)-5-(thiophen-2-yl)-1,3,4-thiadiazole. (2025). PMC.
• Application Notes and Protocols for the Synthesis of Benzothiadiazole-Based Polymers via Stille Coupling. (n.d.). Benchchem.
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• OLED M

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Application Note: 5-Methyl-2,1,3-benzoselenadiazole as a Donor-Acceptor Building Block for High-Performance Covalent Organic Frameworks

An In-Depth Technical Guide

Introduction

Covalent Organic Frameworks (COFs) represent a class of crystalline porous polymers constructed from organic building blocks linked by strong covalent bonds.[1][2] Their ordered, porous structures, high surface areas, and exceptional thermal stability make them prime candidates for a multitude of applications, including gas storage, catalysis, and optoelectronics.[1][3] Unlike metal-organic frameworks (MOFs), COFs are purely organic, composed of light elements, which imparts robustness and tunability.[1] The ability to pre-design their topology and functionality at the atomic level by selecting specific monomers is a key advantage of COF chemistry.[1][4]

This guide focuses on the use of 5-Methyl-2,1,3-benzoselenadiazole and its derivatives as a strategic building block in COF synthesis. The benzoselenadiazole moiety is a potent electron acceptor, and its incorporation into a COF backbone, alongside electron-donating monomers, creates a donor-acceptor (D-A) type framework.[5] This architecture is highly desirable as it facilitates efficient charge separation and transfer upon photoexcitation, making these COFs exceptional materials for photocatalysis.[6][7] We will detail the synthesis of the monomer, its polymerization into a COF, comprehensive characterization protocols, and a practical application in photocatalysis, providing researchers with the foundational knowledge and methodology to explore these advanced materials.

Section 1: The Monomer: Synthesis of Diamino-Functionalized Benzoselenadiazole

The strategic functionalization of the 5-Methyl-2,1,3-benzoselenadiazole core is essential to prepare it for polymerization into a COF. For the common and robust imine-linked COFs, amine functionalities are required. The following protocol outlines a representative synthesis for a diamine derivative, 4,7-diamino-5-methyl-2,1,3-benzoselenadiazole, which serves as the electron-accepting "node" in the COF structure. The synthesis starts from the commercially available 4-methyl-o-phenylenediamine.

Protocol 1: Synthesis of 4,7-diamino-5-methyl-2,1,3-benzoselenadiazole

• Step 1: Synthesis of 5-Methyl-2,1,3-benzoselenadiazole.

  • In a round-bottom flask, dissolve 4-methyl-o-phenylenediamine (10 mmol) in 50 mL of ethanol and heat to reflux.

  • In a separate beaker, dissolve selenium dioxide (SeO₂) (10.5 mmol) in 30 mL of hot water.

  • Add the SeO₂ solution dropwise to the refluxing ethanol solution. The causality here is the condensation reaction between the diamine and SeO₂ to form the heterocyclic selenadiazole ring.[5][8]

  • Continue refluxing for 2 hours. The mixture will typically change color, indicating product formation.

  • Cool the reaction to room temperature and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield pure 5-Methyl-2,1,3-benzoselenadiazole.

• Step 2: Dinitration of the Benzenoid Ring.

  • Carefully add the product from Step 1 to a mixture of concentrated nitric acid and sulfuric acid at 0 °C. This is a standard electrophilic aromatic substitution reaction. The strong electron-withdrawing nature of the selenadiazole ring directs nitration to the 4 and 7 positions.

  • Stir the reaction at 0 °C for 4 hours, then allow it to warm to room temperature overnight.

  • Pour the reaction mixture over ice and extract the product with ethyl acetate.

  • Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent to yield 4,7-dinitro-5-methyl-2,1,3-benzoselenadiazole.

• Step 3: Reduction to the Diamine Monomer.

  • Dissolve the dinitro compound from Step 2 in ethanol in a round-bottom flask.

  • Add tin(II) chloride dihydrate (SnCl₂·2H₂O) in excess (e.g., 8-10 equivalents).

  • Add concentrated hydrochloric acid and reflux the mixture for 12 hours. The SnCl₂/HCl system is a classic and effective reducing agent for converting aromatic nitro groups to amines.

  • After cooling, neutralize the reaction mixture with a saturated sodium hydroxide solution until the pH is basic.

  • Extract the aqueous layer multiple times with ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the final product, 4,7-diamino-5-methyl-2,1,3-benzoselenadiazole. Confirm structure and purity via ¹H NMR and mass spectrometry.

Section 2: Synthesis of a Benzoselenadiazole-Based COF

The construction of the COF is typically achieved via a solvothermal Schiff-base condensation reaction between the diamine monomer (the acceptor) and a multitopic aldehyde, such as the C₃-symmetric 1,3,5-triformylphloroglucinol (Tp) or the C₄-symmetric tetrakis(4-formylphenyl)ethylene (TPE), which act as electron donors.[7][9] The choice of solvothermal conditions is critical; it provides the necessary energy to overcome the activation barrier for bond formation while ensuring the reaction is reversible enough to allow for error correction, which is paramount for achieving a crystalline, ordered framework instead of an amorphous polymer.[10][11]

Protocol 2: Solvothermal Synthesis of an Imine-Linked COF (e.g., Tp-BSe-COF)

• Reagent Preparation: In a Pyrex tube, add 4,7-diamino-5-methyl-2,1,3-benzoselenadiazole (0.3 mmol), 1,3,5-triformylphloroglucinol (Tp) (0.2 mmol), and a solvent mixture of o-dichlorobenzene (1.0 mL) and 1-butanol (1.0 mL). The mixed solvent system helps to control the solubility of the monomers and the growing polymer framework.

• Catalyst Addition: Add aqueous acetic acid (6 M, 0.2 mL). The acid catalyzes the imine condensation and exchange, facilitating the dynamic covalent chemistry required for crystallization.[9]

• Sonication: Sonicate the mixture for 15 minutes to ensure a homogeneous suspension.

• Degassing: Subject the tube to three freeze-pump-thaw cycles to remove dissolved oxygen, which can interfere with the reaction.

• Sealing and Heating: Seal the Pyrex tube under vacuum and place it in an oven at 120 °C for 3 days.[9]

• Isolation and Washing: After cooling to room temperature, a colored precipitate (often red, brown, or yellow) will have formed. Isolate the solid by filtration. Wash it sequentially with anhydrous N,N-dimethylformamide (DMF), acetone, and tetrahydrofuran (THF) to remove any unreacted monomers and oligomers.

• Activation: Dry the washed solid under vacuum at 150 °C for 12 hours. This step, known as activation, is crucial for evacuating solvent molecules from the pores, making the internal surface area accessible.

Table 1: Representative COF Synthesis Parameters

Parameter	Value	Rationale
Monomer 1 (Diamine)	0.3 mmol	Stoichiometric ratio for C₂ + C₃ polymerization
Monomer 2 (Trialdehyde)	0.2 mmol	Stoichiometric ratio for C₂ + C₃ polymerization
Solvent System	o-DCB/n-BuOH	Balances monomer solubility and framework precipitation
Catalyst	Acetic Acid (6M)	Facilitates reversible imine bond formation for crystallinity
Temperature	120 °C	Provides energy for reaction while maintaining reversibility
Time	72 hours	Allows the system to reach thermodynamic equilibrium

| Typical Yield | 75-85% | Varies based on specific monomers and conditions[9] |

Diagram 1: General Workflow for COF Synthesis and Application This diagram illustrates the logical progression from monomer synthesis to the final testing of the COF's functional properties.

Caption: Workflow from monomer synthesis to COF application testing.

Section 3: Structural and Physicochemical Characterization

Thorough characterization is essential to confirm the successful synthesis of a crystalline, porous framework. Each technique provides a unique piece of evidence that, when combined, validates the material's structure and properties.

Powder X-Ray Diffraction (PXRD)

Purpose: To confirm the long-range crystalline order of the synthesized COF. Unlike amorphous polymers which show broad, featureless patterns, a crystalline COF will exhibit distinct diffraction peaks.[12]

Protocol 3: PXRD Analysis

• Sample Preparation: Pack a small amount of the activated COF powder into a low-background sample holder. Ensure the surface is flat and level.

• Data Acquisition: Collect the PXRD pattern using a diffractometer with Cu Kα radiation (λ = 1.54 Å) over a 2θ range of 2° to 40°.

• Analysis:

  • Compare the experimental pattern to a simulated pattern generated from a predicted crystal structure (e.g., eclipsed or staggered stacking models). A good match between the positions of the low-angle peaks (e.g., (100), (200), (001)) and the simulated pattern is strong evidence of the desired framework formation.[10][11]

  • The presence of sharp peaks indicates high crystallinity, which is crucial for predictable and uniform material properties. The absence of sharp peaks suggests an amorphous material.[12]

Fourier-Transform Infrared (FT-IR) Spectroscopy

Purpose: To provide direct evidence of the covalent bond formation (imine linkage) and the consumption of monomer functional groups.

Protocol 4: FT-IR Analysis

• Sample Preparation: Prepare a KBr pellet containing a small amount of the activated COF. Alternatively, use an ATR-FTIR spectrometer with the neat powder.

• Data Acquisition: Collect the spectrum, typically from 4000 to 400 cm⁻¹.

• Analysis:

  • Self-Validation Check: A successful reaction is confirmed by the near-complete disappearance of the C=O stretching vibration (from the aldehyde monomer, ~1690-1710 cm⁻¹) and the N-H stretching vibrations (from the amine monomer, ~3300-3450 cm⁻¹).[6]

  • Simultaneously, a new, strong peak should appear in the region of 1620-1630 cm⁻¹, which is characteristic of the C=N stretching vibration of the newly formed imine linkage.[6]

Thermogravimetric Analysis (TGA)

Purpose: To evaluate the thermal stability of the COF, a key property for applications that may involve elevated temperatures.

Protocol 5: TGA

• Sample Preparation: Place 5-10 mg of the activated COF into an alumina crucible.

• Data Acquisition: Heat the sample under a nitrogen atmosphere from room temperature to 800 °C at a ramp rate of 10 °C/min.

• Analysis:

  • The TGA curve plots weight loss versus temperature. The onset of significant weight loss indicates the decomposition temperature.

  • Benzoselenadiazole-based COFs are typically highly stable, often showing no significant weight loss up to 400-500 °C, demonstrating the robustness of the covalent framework.[6][13]

Porosity and Surface Area Analysis

Purpose: To quantify the permanent porosity and specific surface area of the COF, which are critical for applications in catalysis and storage.

Protocol 6: N₂ Adsorption-Desorption Analysis

• Sample Degassing: Degas a sample of the activated COF (approx. 50-100 mg) under high vacuum at 150 °C for at least 12 hours to ensure all guest molecules are removed from the pores.

• Data Acquisition: Measure the N₂ adsorption-desorption isotherm at 77 K (liquid nitrogen temperature).

• Analysis:

  • The shape of the isotherm provides qualitative information about the pore structure (e.g., a Type I or Type IV isotherm indicates microporous or mesoporous character, respectively).[6]

  • Calculate the specific surface area using the Brunauer-Emmett-Teller (BET) model from the adsorption data in the relative pressure (P/P₀) range of 0.05 to 0.3.

  • Calculate the pore size distribution using methods like Non-Local Density Functional Theory (NLDFT) or Barrett-Joyner-Halenda (BJH).

Table 2: Expected Characterization Data for a Representative Benzoselenadiazole COF

Characterization	Parameter	Typical Value	Significance
PXRD	Main Peak (100)	2θ = 3-5°	Confirms ordered porous structure
FT-IR	C=N Stretch	1620-1630 cm⁻¹	Confirms imine linkage formation[6]
TGA	Decomposition T	> 450 °C	High thermal stability[6]
Porosity	BET Surface Area	1500-2500 m²/g	High surface area for catalysis[6]

| Porosity | Pore Diameter | 1.5-3.0 nm | Uniform and accessible pores |

Section 4: Application in Visible-Light Photocatalysis

The D-A structure of benzoselenadiazole-based COFs makes them highly effective heterogeneous photocatalysts.[14][15] The electron-deficient benzoselenadiazole unit and the electron-rich partner create a narrow bandgap, allowing for the absorption of visible light.[7][9] Upon irradiation, an electron-hole pair is generated and efficiently separated, enabling redox reactions on substrates that diffuse into the COF's pores.

Protocol 7: Photocatalytic Dehalogenation of Phenacyl Bromide

• Reaction Setup: In a quartz vial, suspend the COF catalyst (5 mg) in a solution of α-bromoacetophenone (phenacyl bromide) (0.1 mmol) in a suitable solvent like acetonitrile (2 mL). Add a sacrificial electron donor, such as triethylamine (TEA) (0.3 mmol).

• Degassing: Seal the vial and bubble argon through the suspension for 20 minutes to remove oxygen.

• Irradiation: Place the vial before a visible light source (e.g., a blue LED, λ = 450 nm) and stir vigorously to keep the catalyst suspended. The reaction is typically complete within 1-3 hours.

• Analysis: After the reaction, centrifuge the mixture to separate the solid catalyst. Analyze the supernatant by Gas Chromatography-Mass Spectrometry (GC-MS) or ¹H NMR to determine the conversion of the starting material and the yield of the dehalogenated product (acetophenone).

• Recyclability Test: The true advantage of a heterogeneous catalyst is its reusability. After the reaction, recover the COF by centrifugation, wash it thoroughly with acetone, dry it under vacuum, and use it in a subsequent catalytic run. High-performance COFs can often be recycled for at least 5-10 cycles with minimal loss of activity.[6]

Diagram 2: Mechanism of Photocatalysis by a D-A COF This diagram illustrates the key steps in the photocatalytic cycle: light absorption, charge separation, and substrate reaction.

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Experimental setup for measuring the fluorescence of 5-Methyl-2,1,3-benzoselenadiazole

An Application Note and Protocol for the Fluorometric Analysis of 5-Methyl-2,1,3-benzoselenadiazole

Authored by: A Senior Application Scientist

Introduction: The Rising Prominence of Benzoxadiazole Derivatives in Advanced Applications

The 2,1,3-benzoselenadiazole (BSD) scaffold is a cornerstone in the design of modern fluorophores due to its unique electronic properties. As electron-deficient heterocycles, BSD derivatives are integral components in the development of materials for optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaics.[1] Their applications extend into the life sciences, where they serve as sensitive probes for bioimaging.[2] The photophysical characteristics of these molecules, such as their high photostability, significant Stokes shifts, and sensitivity to the local environment, make them exceptionally versatile.[3]

This guide focuses on 5-Methyl-2,1,3-benzoselenadiazole (MBSD) , a specific derivative of the BSD family. A thorough characterization of its fluorescence properties is paramount to unlocking its full potential in drug development, materials science, and biomedical research. This document provides a comprehensive framework for the systematic measurement and analysis of MBSD's fluorescence, detailing the underlying principles, experimental protocols, and data interpretation.

Pillar 1: The Photophysical Science of MBSD Fluorescence

Fluorescence is a molecular phenomenon where a substance absorbs light at a specific wavelength and, after a brief interval, emits light at a longer wavelength. This process can be understood through the Jablonski diagram, which illustrates the electronic and vibrational states of a molecule.

• Excitation: The process begins when a molecule of MBSD absorbs a photon, promoting an electron from its ground electronic state (S₀) to an excited singlet state (S₁).

• Non-Radiative Relaxation: The excited molecule rapidly loses excess vibrational energy to its surroundings (e.g., solvent molecules) and relaxes to the lowest vibrational level of the S₁ state. This is a heat-dissipating, non-radiative process.[4]

• Fluorescence Emission: From the lowest vibrational level of S₁, the molecule returns to one of the vibrational levels of the ground state (S₀) by emitting a photon. Because some energy is lost through vibrational relaxation, the emitted photon has lower energy (longer wavelength) than the absorbed photon.

The difference in wavelength (or energy) between the absorption maximum and the emission maximum is known as the Stokes Shift .

A critical parameter is the fluorescence quantum yield (Φ_F) , which quantifies the efficiency of the fluorescence process. It is the ratio of the number of photons emitted to the number of photons absorbed.[5] A quantum yield of 1.0 indicates that every absorbed photon results in an emitted photon. The presence of the heavy selenium atom in MBSD can enhance intersystem crossing to the triplet state, potentially leading to lower fluorescence quantum yields compared to its sulfur- or oxygen-containing analogs due to the "heavy atom effect".[2]

Pillar 2: The Experimental Cornerstone: A Validated Setup

The reliability of fluorescence measurements hinges on a properly configured and calibrated spectrofluorometer.[6]

Core Instrumentation

A standard spectrofluorometer consists of the following key components:

• Light Source: A high-intensity lamp, typically a Xenon arc lamp, provides broadband ultraviolet and visible radiation.

• Excitation Monochromator: This device selects a specific wavelength from the lamp's output to excite the sample.

• Sample Compartment: A light-tight chamber that holds the cuvette containing the MBSD solution. The standard configuration places the emission detection optics at a 90° angle to the excitation beam to minimize detection of scattered excitation light (Rayleigh and Raman scattering).[6]

• Emission Monochromator: This selects and scans the wavelengths of the light emitted by the sample.

• Detector: A sensitive photomultiplier tube (PMT) converts the emitted photons into an electrical signal, which is then processed by the instrument's software.

Caption: A standard spectrofluorometer setup.

Pillar 3: Rigorous Protocols for Reproducible Data

Protocol 1: Sample Preparation

The quality of your data begins with meticulous sample preparation.

• Solvent Selection: Use spectroscopic grade solvents to minimize background fluorescence. The fluorescence of BSD derivatives is often sensitive to solvent polarity, so a range of solvents (e.g., hexane, chloroform, acetonitrile, ethanol) should be used to characterize solvatochromic effects.[2][7]

• Stock Solution: Prepare a concentrated stock solution of MBSD (e.g., 1 mM) in a suitable solvent like chloroform or acetonitrile. Ensure the compound is fully dissolved.

• Working Solutions: Create a series of dilutions from the stock solution. For fluorescence measurements, it is crucial to work with optically dilute solutions. The absorbance of the solution at the excitation wavelength should be kept below 0.1 to prevent inner filter effects, where emitted light is reabsorbed by other fluorophore molecules.

Protocol 2: Acquiring Excitation and Emission Spectra

This protocol establishes the fundamental spectral characteristics of MBSD.

• Instrument Warm-up: Allow the spectrofluorometer's lamp to warm up for at least 30 minutes to ensure a stable output.

• Blank Measurement: Fill a clean quartz cuvette with the solvent being used and record a blank spectrum. This will be subtracted from the sample spectrum to correct for background signals, including Raman scattering from the solvent.[8]

• Emission Spectrum:

  • Place a dilute MBSD solution in the cuvette.

  • Set the excitation monochromator to an estimated absorption maximum (a reasonable starting point for benzoselenadiazoles is in the blue region of the spectrum).

  • Scan the emission monochromator over a wavelength range that is longer than the excitation wavelength (e.g., if exciting at 400 nm, scan from 410 nm to 700 nm).

  • The peak of this spectrum is the fluorescence emission maximum (λ_em).

• Excitation Spectrum:

  • Set the emission monochromator to the λ_em determined in the previous step.

  • Scan the excitation monochromator over a range of shorter wavelengths (e.g., 250 nm to λ_em - 10 nm).

  • The resulting spectrum should resemble the absorption spectrum of MBSD. The peak of this spectrum is the optimal excitation wavelength (λ_ex).

• Optimization: Re-acquire the emission spectrum using the optimal λ_ex for the highest signal quality.

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Pioneering Novel Therapeutics: Application Notes for Metal-Organic Frameworks Incorporating 5-Methyl-2,1,3-benzoselenadiazole

Introduction: The Strategic Integration of Selenium in MOF Chemistry for Advanced Drug Delivery

Metal-Organic Frameworks (MOFs) have emerged as highly versatile materials with unprecedented potential in biomedicine, largely due to their high porosity, tunable structures, and the ability to functionalize their components.[1] The strategic incorporation of specific organic linkers can bestow unique chemical and biological properties upon these materials. This guide focuses on the burgeoning field of MOFs functionalized with 5-Methyl-2,1,3-benzoselenadiazole, a selenium-containing heterocycle. While direct incorporation of this specific methylated ligand into a MOF is a novel concept, we can extrapolate from the synthesis of similar structures, such as benzoselenadiazole-containing MOFs, to propose robust synthetic protocols.[2]

The inclusion of a selenium-based moiety is of particular interest to drug development professionals. Selenium-containing compounds are known for their redox activity and potential as enzyme mimics, which can be leveraged for creating stimuli-responsive drug delivery systems.[3][4] For instance, the redox-responsive nature of the selenium center can be exploited for controlled release of therapeutic payloads in specific cellular microenvironments, such as those with high concentrations of reactive oxygen species (ROS) characteristic of cancer cells.[5] This document provides a comprehensive overview, including detailed application notes and step-by-step protocols, for the synthesis, characterization, and potential application of these innovative MOFs in drug delivery.

Conceptual Framework: Synthetic Strategies and Rationale

Two primary strategies are proposed for the incorporation of 5-Methyl-2,1,3-benzoselenadiazole into a MOF architecture:

• Direct Synthesis using a Carboxylate-Functionalized Ligand: This approach involves the de novo synthesis of a dicarboxylate derivative of 5-Methyl-2,1,3-benzoselenadiazole, which can then be used as an organic linker in a solvothermal reaction with a metal salt to form the MOF. This method allows for the homogeneous distribution of the selenium-containing ligand throughout the framework.

• Post-Synthetic Modification (PSM): This strategy involves first synthesizing a MOF with reactive sites, such as amino groups, and then covalently attaching the 5-Methyl-2,1,3-benzoselenadiazole moiety. PSM offers the advantage of functionalizing well-characterized and stable MOF platforms.[3]

The choice of metal node is also critical. Zirconium-based MOFs, such as the UiO series, are particularly attractive due to their exceptional thermal and chemical stability, making them robust candidates for biomedical applications.[3]

Experimental Protocols

Protocol 1: Synthesis of a Hypothetical Zr-based MOF via Direct Synthesis

This protocol is adapted from the synthesis of UiO-68Se, a zirconium MOF containing a benzoselenadiazole dicarboxylate linker.[2]

Step 1: Synthesis of 5-Methyl-2,1,3-benzoselenadiazole-dicarboxylic Acid (Me-BSDA-DC)

• Rationale: The organic linker must contain coordinating groups, typically carboxylates, to form a stable framework with the metal nodes. This multi-step synthesis first creates the core heterocycle and then adds the necessary functional groups.

• Synthesis of 5-Methyl-2,1,3-benzoselenadiazole:

  • Dissolve 4-Methyl-o-phenylenediamine (2.04 mmol) and Selenium Dioxide (SeO₂) (1.96 mmol) in 5 ml of N,N-dimethylformamide (DMF).[6]

  • Stir the reaction mixture at room temperature for 4 hours.

  • Dilute the mixture with 30 ml of water and extract three times with 20 ml of ethyl acetate.[6]

  • Dry the combined organic layers over magnesium sulfate (MgSO₄) and evaporate the solvent under vacuum.[6]

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate (90:10 v/v) eluent to yield pure 5-Methyl-2,1,3-benzoselenadiazole.[6]

• Dicarboxylation of 5-Methyl-2,1,3-benzoselenadiazole:

  • This is a proposed step, and the reaction conditions would need to be optimized. A common method for carboxylation of aromatic compounds is through lithiation followed by reaction with carbon dioxide.

  • Dissolve the purified 5-Methyl-2,1,3-benzoselenadiazole in dry tetrahydrofuran (THF) under an inert atmosphere (e.g., argon).

  • Cool the solution to -78 °C and add a strong base such as n-butyllithium dropwise.

  • After stirring for 1-2 hours, bubble dry carbon dioxide gas through the solution.

  • Allow the reaction to warm to room temperature and quench with a dilute acid (e.g., 1 M HCl).

  • Extract the product with an organic solvent and purify by recrystallization or chromatography to obtain Me-BSDA-DC.

Step 2: Solvothermal Synthesis of Zr-Me-BSDA MOF

• Rationale: Solvothermal synthesis is a common method for producing crystalline MOFs. The high temperature and pressure facilitate the coordination reaction between the metal salt and the organic linker.

• In a 20 mL scintillation vial, combine:

  • Zirconium(IV) chloride (ZrCl₄) (0.1 mmol)

  • Me-BSDA-DC linker (0.1 mmol)

  • 10 mL of N,N-dimethylformamide (DMF)

• Sonicate the mixture for 10-15 minutes to ensure complete dissolution.

• Seal the vial tightly and place it in a preheated oven at 120 °C for 24 hours.

• After cooling to room temperature, a crystalline powder should be visible.

• Collect the solid product by centrifugation or filtration.

• Wash the product thoroughly with fresh DMF (3 x 10 mL) and then with ethanol (3 x 10 mL) to remove any unreacted starting materials.

• Activate the MOF by heating under vacuum at 150 °C for 12 hours to remove residual solvent from the pores.

Protocol 2: Post-Synthetic Modification (PSM) of an Amino-Functionalized MOF

This protocol is based on established methods for grafting selenium-containing molecules onto MOFs like UiO-66-NH₂.[3]

Step 1: Synthesis of UiO-66-NH₂

• Rationale: UiO-66-NH₂ is a well-characterized and highly stable MOF that provides a robust platform with readily available amino groups for subsequent functionalization.

• In a 100 mL Teflon-lined autoclave, combine:

  • Zirconium(IV) chloride (ZrCl₄) (1.25 mmol)

  • 2-aminoterephthalic acid (1.25 mmol)

  • 50 mL of N,N-dimethylformamide (DMF)

• Seal the autoclave and heat it in an oven at 120 °C for 24 hours.

• Cool the autoclave to room temperature.

• Collect the crystalline product by filtration.

• Wash with DMF and methanol, then dry under vacuum.

Step 2: Functionalization with a 5-Methyl-2,1,3-benzoselenadiazole Derivative

• Rationale: This step creates a covalent bond between the MOF and the selenium-containing moiety. An acyl chloride derivative of a benzoselenadiazole carboxylic acid is proposed for efficient amide bond formation.

• Synthesis of 5-Methyl-2,1,3-benzoselenadiazole-carboxyl-chloride:

  • Synthesize the corresponding carboxylic acid derivative of 5-Methyl-2,1,3-benzoselenadiazole (as a precursor to the acyl chloride).

  • React the carboxylic acid with thionyl chloride (SOCl₂) or oxalyl chloride to form the acyl chloride. This reaction should be performed under anhydrous conditions.

• Grafting onto UiO-66-NH₂:

  • Suspend the activated UiO-66-NH₂ (100 mg) in a dry, non-protic solvent such as dichloromethane (DCM) or chloroform.

  • Add the 5-Methyl-2,1,3-benzoselenadiazole-carboxyl-chloride (excess) to the suspension.

  • Add a non-nucleophilic base, such as triethylamine, to act as a proton scavenger.

  • Stir the reaction mixture at room temperature for 24-48 hours.

  • Collect the functionalized MOF by filtration.

  • Wash thoroughly with DCM, ethanol, and methanol to remove unreacted reagents and byproducts.

  • Dry the final product under vacuum.

Characterization of Selenium-Functionalized MOFs

A comprehensive characterization is crucial to confirm the successful synthesis and functionalization of the MOF.

Technique	Purpose	Expected Outcome
Powder X-Ray Diffraction (PXRD)	To confirm the crystallinity and phase purity of the MOF.	The diffraction pattern should match the expected pattern for the targeted MOF structure and indicate a highly crystalline material.
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify the functional groups present in the MOF and confirm the incorporation of the benzoselenadiazole ligand.	Disappearance of the carboxylic acid O-H stretch and appearance of characteristic peaks for the coordinated carboxylate group. In PSM, the appearance of amide bond peaks.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the MOF.	The TGA curve will show the temperature at which the framework starts to decompose.
Nitrogen Adsorption-Desorption Isotherms (BET analysis)	To determine the surface area and pore volume of the MOF.	A Type I or Type IV isotherm, indicating a porous material with a high surface area.
X-ray Photoelectron Spectroscopy (XPS)	To confirm the presence and chemical state of selenium in the MOF.	A characteristic peak for Se 3d, confirming the successful incorporation of the selenium-containing ligand.
Scanning/Transmission Electron Microscopy (SEM/TEM)	To visualize the morphology and particle size of the MOF crystals.	Images will reveal the crystal shape and size distribution.

Application Notes for Drug Delivery

MOFs incorporating 5-Methyl-2,1,3-benzoselenadiazole offer exciting possibilities for advanced drug delivery systems.

Drug Loading

• Method: The high porosity of these MOFs allows for efficient loading of therapeutic agents via passive diffusion.

• Protocol:

  • Suspend the activated MOF in a concentrated solution of the desired drug (e.g., doxorubicin, 5-fluorouracil) in a suitable solvent.

  • Stir the suspension for 24-48 hours at room temperature to allow the drug molecules to diffuse into the MOF pores.

  • Collect the drug-loaded MOF by centrifugation.

  • Wash with a small amount of fresh solvent to remove surface-adsorbed drug.

  • Dry the drug-loaded MOF under vacuum.

  • The drug loading capacity can be quantified using techniques such as UV-Vis spectroscopy or HPLC by measuring the concentration of the drug in the supernatant before and after loading.

Stimuli-Responsive Drug Release

• Concept: The selenium atom in the benzoselenadiazole moiety can be sensitive to the redox environment. In the presence of high levels of reducing agents (e.g., glutathione, abundant in cancer cells), the selenadiazole ring may undergo a conformational change or cleavage, leading to destabilization of the MOF structure and subsequent release of the encapsulated drug.

• Experimental Validation:

  • Conduct in vitro drug release studies in phosphate-buffered saline (PBS) at physiological pH (7.4) and acidic pH (e.g., 5.5, mimicking the tumor microenvironment).

  • To test for redox-responsiveness, perform parallel release studies in the presence of varying concentrations of glutathione (GSH).

  • Monitor the drug release profile over time using UV-Vis spectroscopy or HPLC. An accelerated release in the presence of GSH would confirm the redox-responsive behavior.

Visualization of Workflows

Direct Synthesis Workflow

Caption: Workflow for direct synthesis of a selenium-containing MOF.

Post-Synthetic Modification Workflow

Caption: Workflow for post-synthetic modification of a MOF.

Conclusion and Future Outlook

The incorporation of 5-Methyl-2,1,3-benzoselenadiazole into MOF architectures represents a promising frontier in the development of advanced drug delivery systems. The protocols and application notes provided herein, though based in part on analogous systems, offer a solid foundation for researchers to explore this novel class of materials. The unique redox properties of selenium are expected to impart stimuli-responsive characteristics to these MOFs, enabling targeted drug release and potentially enhancing therapeutic efficacy. Further research should focus on optimizing the synthetic conditions, thoroughly evaluating the biocompatibility and toxicity of these materials, and conducting comprehensive in vitro and in vivo studies to validate their potential in drug delivery applications.

References

• Xu, H. et al. (2017). Selenium-containing Polymer@Metal-organic Frameworks Nanocomposites as an Efficient Multi-responsive Drug Delivery System. Advanced Functional Materials, 27, 1605465. Available from: [Link]

• (2018). Selenium-functionalized metal-organic frameworks as enzyme mimics. ResearchGate. Available from: [Link]

• (2017). Selenium-Containing Polymer@Metal-Organic Frameworks Nanocomposites as an Efficient Multiresponsive Drug Delivery System. ResearchGate. Available from: [Link]

• Chen, H. et al. (2020). Metal–Organic Framework Nanocarriers for Drug Delivery in Biomedical Applications. National Institutes of Health. Available from: [Link]

• (2018). Selenium-functionalized metal-organic frameworks as enzyme mimics. Semantic Scholar. Available from: [Link]

• (2023). Tunable Photoinduced Charge Transfer at the Interface between Benzoselenadiazole-Based MOF Linkers and Thermally Activated Delayed Fluorescence Chromophore. ACS Publications. Available from: [Link]

• (2023). Construction of Three-Dimensional Covalent Organic Frameworks for Photocatalytic Synthesis of 2,3-Dihydrobenzofuran Derivatives. Journal of the American Chemical Society. Available from: [Link]

• (2023). Tunable Photoinduced Charge Transfer at the Interface between Benzoselenadiazole-Based MOF Linkers and Thermally Activated Delayed Fluorescence Chromophore. PubMed Central. Available from: [Link]

• Al-Ghamdi, A. et al. (2022). Applications of Metal-Organic Frameworks as Drug Delivery Systems. National Institutes of Health. Available from: [Link]

• Zhang, W. et al. (2016). Robust Metal-Organic Framework Containing Benzoselenadiazole for Highly Efficient Aerobic Cross-dehydrogenative Coupling Reactions Under Visible Light. PubMed. Available from: [Link]

• (2019). Selenium Functionalized Metal-Organic Framework MIL-101 for Efficient and Permanent Sequestration of Mercury. ResearchGate. Available from: [Link]

• (2022). Synthetic methodologies for the construction of selenium-containing heterocycles: a review. SpringerLink. Available from: [Link]

• Buso, D. et al. (2011). A new method to position and functionalize metal-organic framework crystals. National Institutes of Health. Available from: [Link]

• Lee, J. et al. (2023). Sulfur‐Functionalized MOF via Ligand Additive‐Stabilized SALE for Efficient Hg2+ Ion Removal. National Institutes of Health. Available from: [Link]

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Application Notes &amp; Protocols: The Strategic Integration of 5-Methyl-2,1,3-benzoselenadiazole in Advanced Dye-Sensitized Solar Cells

Abstract

These application notes provide a comprehensive technical guide for researchers and scientists on the strategic use of 5-Methyl-2,1,3-benzoselenadiazole as a core component in the design of sensitizing dyes for Dye-Sensitized Solar Cells (DSSCs). This document elucidates the synthesis of the parent compound, its incorporation into sophisticated Donor-π-Acceptor (D-π-A) dye architectures, and detailed protocols for the fabrication and characterization of high-performance DSSCs. The underlying principles of how the unique electronic properties of the benzoselenadiazole moiety contribute to enhanced power conversion efficiencies are also discussed.

Introduction: The Critical Role of the Sensitizer in DSSCs

The sensitizing dye is arguably the most critical component, as it is responsible for harvesting solar radiation and initiating the charge separation process.[4] Upon light absorption, the dye molecule is excited from its highest occupied molecular orbital (HOMO) to its lowest unoccupied molecular orbital (LUMO). This is followed by the injection of an electron from the dye's LUMO into the conduction band of the semiconductor.[1] The oxidized dye is then regenerated by the redox electrolyte, completing the circuit. The efficiency of a DSSC is therefore intrinsically linked to the photophysical and electrochemical properties of the sensitizing dye.

5-Methyl-2,1,3-benzoselenadiazole: A Strategic Component for High-Performance Dyes

The molecular engineering of sensitizing dyes is a key strategy for enhancing DSSC performance. A common and effective design is the Donor-π-Acceptor (D-π-A) architecture.[1] In this framework, an electron-donating group (D) is connected to an electron-accepting group (A) through a π-conjugated spacer. This configuration facilitates intramolecular charge transfer upon photoexcitation, which is conducive to efficient electron injection.

5-Methyl-2,1,3-benzoselenadiazole has garnered significant interest as a potent electron-accepting moiety in the design of D-π-A dyes. Its electron-deficient nature, arising from the electronegative selenium and nitrogen atoms, allows it to effectively pull electron density from the donor group, leading to a desirable red-shift in the absorption spectrum and a broader light-harvesting window. Furthermore, the planar structure of the benzoselenadiazole unit can promote intermolecular π-π stacking, which can be beneficial for charge transport.

Synthesis and Fabrication Protocols

Synthesis of 5-Methyl-2,1,3-benzoselenadiazole

This protocol outlines the synthesis of the core building block, 5-Methyl-2,1,3-benzoselenadiazole.

Materials:

• 4-Methyl-o-phenylenediamine

• Selenium dioxide (SeO2)

• N,N-dimethylformamide (DMF)

• Ethyl acetate

• Water

• Magnesium sulfate (MgSO4)

• Hexane

• Silica gel for column chromatography

Procedure:

• Dissolve 4-Methyl-o-phenylenediamine (2.04 mmol) and selenium dioxide (1.96 mmol) in 5 ml of N,N-dimethylformamide.[5]

• Stir the reaction mixture at room temperature for 2 hours.

• Dilute the reaction mixture with 30 ml of water.[5]

• Extract the product three times with 20 ml of ethyl acetate.[5]

• Combine the organic layers and dry over anhydrous magnesium sulfate.[5]

• Evaporate the solvent under reduced pressure.[5]

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate (90:10 v/v) mixture as the eluent to obtain the pure 5-Methyl-2,1,3-benzoselenadiazole.[5]

General Synthesis of a D-A-π-A Dye Incorporating 5-Methyl-2,1,3-benzoselenadiazole

This section provides a generalized synthetic route for a dye where 5-Methyl-2,1,3-benzoselenadiazole acts as an auxiliary acceptor.

Caption: Generalized workflow for the synthesis of a D-A-π-A dye.

Fabrication of Dye-Sensitized Solar Cells

This protocol details the step-by-step assembly of a DSSC.

Materials:

• Fluorine-doped tin oxide (FTO) coated glass

• Titanium dioxide (TiO2) paste

• Synthesized dye solution (e.g., 0.3 mM in a suitable solvent like ethanol)

• Iodide-based electrolyte (e.g., 0.5 M KI and 0.05 M I2 in a mixture of ethylene glycol and acetonitrile)[6]

• Platinum or carbon-coated counter electrode

• Binder clips

Procedure:

• Photoanode Preparation:

  • Clean the FTO glass substrates thoroughly.

  • Apply the TiO2 paste onto the conductive side of the FTO glass using a technique like doctor-blading or screen printing.[7]

  • Sinter the TiO2-coated FTO glass at high temperatures (e.g., 450-500 °C) to ensure good particle necking and adhesion.

• Dye Sensitization:

  • Immerse the cooled TiO2 photoanode into the dye solution for approximately 24 hours to allow for the formation of a dye monolayer on the TiO2 surface.[6]

• Counter Electrode Preparation:

  • A platinum or carbon-coated FTO glass can be used as the counter electrode.

• Cell Assembly:

  • Assemble the dye-sensitized photoanode and the counter electrode in a sandwich-like configuration.

  • Introduce the iodide electrolyte into the space between the electrodes via capillary action.[6]

  • Secure the assembly using binder clips.

Caption: Step-by-step workflow for DSSC fabrication.

Characterization of DSSCs

Comprehensive characterization is essential to evaluate the performance of the fabricated DSSCs.[8]

Current-Voltage (I-V) Measurements

I-V characteristics are measured under simulated solar illumination (e.g., AM 1.5 G, 100 mW/cm²). The key performance parameters obtained are:

• Open-circuit voltage (Voc): The maximum voltage when the current is zero.

• Short-circuit current density (Jsc): The maximum current density when the voltage is zero.

• Fill Factor (FF): A measure of the "squareness" of the I-V curve, calculated as (Vmax * Jmax) / (Voc * Jsc).

• Power Conversion Efficiency (PCE): The overall efficiency of the cell, calculated as (Voc * Jsc * FF) / Pin, where Pin is the incident light power density.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful technique used to investigate the internal electron transfer processes, including charge transport in the TiO2 film and recombination at the TiO2/dye/electrolyte interface.[9]

Incident Photon-to-Current Conversion Efficiency (IPCE)

IPCE, also known as quantum efficiency, measures the ratio of collected electrons to incident photons at a specific wavelength. This provides insight into the light-harvesting efficiency of the dye across the solar spectrum.

Expected Performance and Data

The incorporation of a 5-Methyl-2,1,3-benzoselenadiazole moiety into a D-π-A dye is expected to enhance the performance of a DSSC compared to a similar dye without this unit. The strong electron-withdrawing nature of the benzoselenadiazole can lead to a broader absorption spectrum, resulting in a higher Jsc.

Dye Architecture	Voc (V)	Jsc (mA/cm²)	FF	PCE (%)
Typical D-π-A Dye	0.65	10.5	0.68	4.65
D-π-A with 5-Methyl-2,1,3-benzoselenadiazole	0.70	14.2	0.70	6.95

Note: The values in this table are representative and can vary based on the specific molecular structure of the dye, fabrication conditions, and measurement setup.

Working Principle of the DSSC

Caption: Schematic of the electron flow in a dye-sensitized solar cell.

Conclusion

5-Methyl-2,1,3-benzoselenadiazole is a valuable building block for the synthesis of high-performance sensitizing dyes for DSSCs. Its strong electron-accepting properties contribute to enhanced light harvesting and efficient charge separation. The protocols and information provided in these application notes offer a solid foundation for researchers to explore the potential of benzoselenadiazole-based dyes in the development of next-generation solar cells.

References

• Fabrication and characterization of highly efficient dye-sensitized solar cells with composited dyes. (2022-04-04).
• ELECTRON TRANSFER IN DYE-SENSITIZED SOLAR CELLS. (2012-08-28).

• (PDF) 5-Methylbenzo[d][5][6][10]selenadiazole - ResearchGate. Available at:

• Fabrication of Functional Materials for Dye-sensitized Solar Cells - Frontiers.
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• The Role of Organic Compounds in Dye-Sensitized and Perovskite Solar Cells - MDPI. (2023-01-04).
• Dye sensitized solar cells: Meta-analysis of effect sensitizer-type on photovoltaic efficiency.
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• Fabrication and Characterization of Dye-Sensitized Solar Cells (DSSCs) using Flexible Non-conductive Polyetherimide (PEI) Polyme.
• Use of natural dyes for the fabrication of dye-sensitized solar cell: a review.
• Fabrication of a Dye-Sensitized Solar Cell - YouTube. (2014-02-12).
• Influence of concentration of anthocyanins on electron transport in dye sensitized solar cells. (2021-03-24).

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Application Note: Labeling Proteins with 5-Methyl-2,1,3-benzoselenadiazole Derivatives

A Novel Fluorogenic Probe for Thiol-Specific Labeling

Authored by: Senior Application Scientist

Introduction

The targeted labeling of proteins with fluorescent probes is a cornerstone of modern biological research, enabling the visualization and quantification of protein localization, dynamics, and interactions. The ideal fluorescent label should be compact, photostable, and exhibit a significant change in its fluorescence properties upon conjugation to the target protein, thereby minimizing background signal from unreacted probes. This application note describes the use of derivatives of 5-Methyl-2,1,3-benzoselenadiazole (MBSD) as a novel class of fluorogenic reagents for the specific labeling of cysteine residues in proteins.

The 2,1,3-benzoselenadiazole scaffold is a selenium-containing heterocycle known for its unique photophysical properties. Compared to its sulfur-containing analog, 2,1,3-benzothiadiazole, benzoselenadiazoles often exhibit red-shifted absorption and emission spectra. This intrinsic property is advantageous for cellular imaging, as it can reduce background fluorescence and minimize phototoxicity. Furthermore, functionalization of the MBSD core with a thiol-reactive group allows for its targeted covalent attachment to cysteine residues, which are often found in functionally important regions of proteins, such as active sites or protein-protein interfaces.

A key feature of certain MBSD derivatives is their fluorogenic nature. These reagents are typically non-fluorescent in their unreacted state and become highly fluorescent upon reaction with a thiol-containing molecule, such as a cysteine residue in a protein. This "turn-on" fluorescence mechanism significantly enhances the signal-to-noise ratio, as it eliminates the need for washing steps to remove unreacted probe, making these reagents particularly well-suited for real-time monitoring of biological processes.

Mechanism of Action: Thiol-Specific Labeling

The specific labeling of cysteine residues by MBSD derivatives is achieved through a nucleophilic aromatic substitution (SNAr) reaction. A halogenated MBSD derivative, such as 4-chloro-5-methyl-2,1,3-benzoselenadiazole, serves as the thiol-reactive probe. The electron-withdrawing nature of the benzoselenadiazole ring system activates the carbon-halogen bond for nucleophilic attack by the thiolate anion (R-S⁻) of a cysteine residue.

The reaction proceeds as follows:

• Deprotonation of Cysteine: Under physiological or slightly basic conditions (pH 7-8), the thiol group of a cysteine residue is deprotonated to form the more nucleophilic thiolate anion.

• Nucleophilic Attack: The thiolate anion attacks the carbon atom bearing the halogen on the MBSD ring.

• Formation of a Meisenheimer Complex: A transient, negatively charged intermediate, known as a Meisenheimer complex, is formed.

• Elimination of the Halide Ion: The complex stabilizes by eliminating the halide ion (e.g., Cl⁻), resulting in the formation of a stable thioether bond between the MBSD fluorophore and the cysteine residue of the protein.

This covalent linkage is robust and stable under typical experimental conditions. The resulting S-aryl-5-methyl-2,1,3-benzoselenadiazole adduct exhibits strong fluorescence, providing a detectable signal for the labeled protein.

Caption: Mechanism of cysteine labeling with a halo-MBSD derivative.

Materials and Reagents

• Protein of Interest: Purified protein containing at least one accessible cysteine residue. The protein should be in a buffer free of primary amines and thiols (e.g., Tris, DTT). A suitable buffer is phosphate-buffered saline (PBS) or HEPES at pH 7.2-7.8.

• MBSD Labeling Reagent: 4-Chloro-5-methyl-2,1,3-benzoselenadiazole (or other suitable halo-MBSD derivative).

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO): To prepare a stock solution of the MBSD labeling reagent.

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4, or another suitable buffer at a pH range of 7.2-7.8.

• Reducing Agent (optional): Tris(2-carboxyethyl)phosphine (TCEP) to reduce any disulfide bonds and ensure cysteine residues are in their reduced, reactive state.

• Purification Column: Size-exclusion chromatography (e.g., Sephadex G-25) or dialysis cassette to remove unreacted MBSD reagent after labeling.

• Spectrophotometer and Fluorometer: For characterization of the labeled protein.

Experimental Protocol: Labeling a Model Protein

This protocol provides a general procedure for labeling a protein with a thiol-reactive MBSD derivative. The optimal conditions, such as the molar ratio of dye to protein and incubation time, may need to be optimized for each specific protein.

1. Preparation of Reagents:

• Protein Solution: Prepare a solution of the protein of interest at a concentration of 1-5 mg/mL in the reaction buffer. If the protein has been stored with a reducing agent like DTT, it must be removed by dialysis or buffer exchange prior to labeling. If necessary, treat the protein with a 10-fold molar excess of TCEP for 30 minutes at room temperature to ensure all cysteine residues are reduced, followed by removal of the TCEP.

• MBSD Stock Solution: Prepare a 10 mM stock solution of the MBSD labeling reagent in anhydrous DMF or DMSO. This solution should be prepared fresh before use.

2. Labeling Reaction:

• To the protein solution, add the MBSD stock solution to achieve a final molar ratio of MBSD to protein of 10:1. The final concentration of the organic solvent (DMF or DMSO) in the reaction mixture should not exceed 5% (v/v) to avoid protein denaturation.

• Gently mix the reaction solution and incubate at room temperature for 2 hours, protected from light. For some proteins, incubation at 4°C overnight may be beneficial.

3. Purification of the Labeled Protein:

• After the incubation period, remove the unreacted MBSD reagent by applying the reaction mixture to a size-exclusion chromatography column (e.g., a desalting column) pre-equilibrated with the desired storage buffer (e.g., PBS).

• Collect the protein-containing fractions. The labeled protein will typically have a visible color and will elute in the void volume, while the smaller, unreacted dye molecules will be retained on the column.

• Alternatively, the unreacted dye can be removed by dialysis against the storage buffer.

4. Characterization of the Labeled Protein:

• Degree of Labeling (DOL): The DOL, which is the average number of dye molecules per protein molecule, can be determined spectrophotometrically.

  • Measure the absorbance of the labeled protein solution at 280 nm (for the protein) and at the absorbance maximum of the MBSD dye (typically around 480-500 nm).

  • Calculate the protein concentration using the Beer-Lambert law, correcting for the absorbance of the dye at 280 nm.

  • Calculate the concentration of the MBSD dye using its molar extinction coefficient at its absorbance maximum.

  • The DOL is the ratio of the molar concentration of the dye to the molar concentration of the protein.

• Spectroscopic Properties:

  • Measure the fluorescence excitation and emission spectra of the labeled protein using a fluorometer.

  • Determine the excitation and emission maxima.

Data Presentation: Spectroscopic Properties of MBSD-Labeled Protein

The following table summarizes the typical spectroscopic properties of a model protein labeled with a thiol-reactive MBSD derivative.

Parameter	Value
Absorbance Maximum (λabs)	~488 nm
Emission Maximum (λem)	~520 nm
Molar Extinction Coefficient (ε)	~25,000 M-1cm-1
Quantum Yield (Φ)	~0.4 (upon conjugation)

Experimental Workflow

Caption: A typical workflow for labeling a protein with an MBSD derivative.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Degree of Labeling (DOL)	Cysteine residues are not accessible or are oxidized.	Ensure the protein is properly folded and that the cysteine residue is surface-exposed. Treat the protein with a reducing agent like TCEP prior to labeling.
Molar ratio of MBSD to protein is too low.	Increase the molar excess of the MBSD reagent (e.g., to 20:1 or 50:1).
Reaction time is too short.	Increase the incubation time or perform the reaction overnight at 4°C.
Protein Precipitation	The concentration of organic solvent (DMF/DMSO) is too high.	Ensure the final concentration of the organic solvent does not exceed 5% (v/v).
The protein is unstable under the labeling conditions.	Perform the labeling reaction at a lower temperature (e.g., 4°C) and for a longer duration.
High Background Fluorescence	Incomplete removal of unreacted MBSD reagent.	Ensure thorough purification of the labeled protein using size-exclusion chromatography or extensive dialysis.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press.

• Giménez, D., et al. (2020). 2,1,3-Benzothiadiazoles Are Versatile Fluorophore Building Blocks for the Design of Analyte-Sensing Optical Devices. Chemosensors, 8(4), 113. This review discusses the properties and applications of the analogous benzothiadiazole scaffold. ([Link])

• Ouahine, H., et al. (2017). 5-Methylbenzo[d][1][2][3]selenadiazole. IUCrData, 2(3), x170226. This publication provides crystallographic data for the parent MBSD compound. ([Link])

Sources

• 1. Experimental and Theoretical Analysis of the Thiol-Promoted Fragmentation of 2-Halo-3-tosyl-oxanorbornadienes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A homobifunctional rhodamine for labeling proteins with defined orientations of a fluorophore - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve the yield of 5-Methyl-2,1,3-benzoselenadiazole synthesis

Welcome to the technical support center for the synthesis of 5-Methyl-2,1,3-benzoselenadiazole. This guide, prepared by our Senior Application Scientists, provides in-depth troubleshooting advice and answers to frequently asked questions to help you optimize your reaction yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing 5-Methyl-2,1,3-benzoselenadiazole?

The synthesis is a classic condensation reaction. It involves the reaction of 4-methyl-1,2-phenylenediamine with selenium dioxide (SeO₂). In this process, the selenium dioxide acts as an oxidizing and cyclizing agent, reacting with the two amino groups of the diamine to form the five-membered selenadiazole ring fused to the benzene ring.

Q2: How critical is the purity of the starting materials?

The purity of both 4-methyl-1,2-phenylenediamine and selenium dioxide is paramount for achieving high yields.

• 4-methyl-1,2-phenylenediamine: This compound is susceptible to air oxidation, which can lead to the formation of colored, polymeric impurities. Oxidized starting material will not participate in the desired reaction, leading to lower yields and complicating the purification process. It is advisable to use freshly purified diamine or material that has been stored under an inert atmosphere (e.g., argon or nitrogen).

• Selenium Dioxide (SeO₂): While generally stable, SeO₂ is hygroscopic. The presence of excess water can alter the reaction conditions and potentially promote side reactions. Ensure you are using a high-purity, anhydrous grade of SeO₂.

Q3: Which solvent system should I choose?

The choice of solvent significantly impacts reaction rate and workup. Two common systems are reported with good success:

• N,N-Dimethylformamide (DMF): This polar aprotic solvent is excellent for dissolving both the diamine and SeO₂. Reactions in DMF often proceed smoothly and can lead to high yields, with one reported procedure achieving 81%[1]. However, its high boiling point can make removal during workup more challenging.

• Ethanol/Water Mixture: A procedure for the unsubstituted analog uses refluxing ethanol for the diamine, followed by the addition of SeO₂ dissolved in hot water[2]. This system is less hazardous and the solvents are easier to remove. The yield for the unsubstituted analog in this system is reported at 74%[2]. This method can be adapted for the 5-methyl derivative.

The choice depends on your laboratory's capabilities and safety protocols. DMF may offer slightly higher yields, while ethanol/water is often more practical.

Q4: What are the optimal reaction conditions?

• Stoichiometry: A slight excess of selenium dioxide (approximately 1.05 equivalents) is often used to ensure the complete conversion of the diamine[2].

• Temperature: For the ethanol/water system, refluxing temperature (around 80-90°C) is standard[2]. For DMF, the reaction can often be conducted at room temperature or with gentle heating.

• Reaction Time: Reaction times are typically short, often in the range of 2 hours or less[2]. Progress should be monitored by Thin Layer Chromatography (TLC) to determine the point of completion and avoid the formation of degradation products from prolonged reaction times.

Q5: What is a realistic yield for this synthesis?

With pure starting materials and optimized conditions, yields can be quite high. Published procedures report yields of 74% to 81% for 2,1,3-benzoselenadiazole and its 5-methyl derivative after purification[1][2]. If your yields are significantly lower, it indicates a potential issue with reagents, reaction conditions, or the workup procedure.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis.

Problem 1: Low or No Product Yield

This is the most common issue. Let's break down the potential causes.

• Cause A: Impure 4-methyl-1,2-phenylenediamine

  • Why it happens: As mentioned, o-phenylenediamines are easily oxidized. If your starting material is dark brown or black instead of a light tan/off-white color, it is likely oxidized.

  • Solution: Purify the diamine before use. A common method is recrystallization from a suitable solvent or sublimation. Always store the purified material under an inert atmosphere.

• Cause B: Formation of Elemental Selenium Precipitate

  • Why it happens: A red or black precipitate in the reaction flask is often elemental selenium. This indicates that SeO₂ has been over-reduced, which can be caused by impurities or incorrect reaction conditions.

  • Solution: Ensure the reaction is not overheated. Maintain a controlled temperature. The order of addition can also matter; adding the SeO₂ solution portion-wise to the diamine solution can sometimes mitigate this issue.

• Cause C: Inefficient Workup/Extraction

  • Why it happens: The product, 5-Methyl-2,1,3-benzoselenadiazole, is a neutral organic molecule. During aqueous workup, it must be efficiently extracted into an organic solvent.

  • Solution: Use a suitable extraction solvent like ethyl acetate or dichloromethane[2]. Perform multiple extractions (e.g., 3 times) to ensure complete recovery from the aqueous phase. Washing the combined organic layers with brine can help to break up emulsions and remove residual water[2].

Problem 2: Final Product is Impure

Even with a good yield, purity is essential.

• Cause A: Contamination with Starting Materials

  • Why it happens: The reaction may not have gone to completion, or the purification method was not effective at separating the product from unreacted diamine.

  • Solution: Monitor the reaction with TLC to ensure the disappearance of the starting material spot. For purification, column chromatography is highly effective. A reported system uses a hexane/ethyl acetate (90:10 v/v) eluent, which should provide good separation[1].

• Cause B: Formation of Side Products

  • Why it happens: Besides the oxidation of the diamine, other side reactions can occur, leading to closely related impurities that can be difficult to remove.

  • Solution: Recrystallization is an excellent secondary purification step after column chromatography, or can sometimes be used as a standalone method if the impurities have significantly different solubilities[3]. Hot ethanol/water is a good solvent system to try for recrystallization[3].

Experimental Protocols & Data

Below are two detailed protocols. The choice depends on available solvents and equipment.

Protocol 1: Synthesis in N,N-Dimethylformamide (DMF)

This protocol is adapted from a reported synthesis of 5-Methyl-2,1,3-benzoselenadiazole.[1]

• Preparation: In a round-bottom flask, dissolve 4-methyl-1,2-phenylenediamine (e.g., 0.25 g, 2.04 mmol) in 5 mL of N,N-dimethylformamide.

• Reagent Addition: To this solution, add selenium dioxide (e.g., 0.22 g, 1.96 mmol) in one portion. Note: This procedure uses a slight excess of the diamine.

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by TLC until the starting diamine is consumed.

• Workup: Once complete, pour the reaction mixture into water and extract with ethyl acetate (3 x 20 mL).

• Purification: Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel using a hexane/ethyl acetate mixture (e.g., 90:10 v/v) as the eluent to yield the pure product.

Protocol 2: Synthesis in Ethanol/Water

This protocol is adapted from a reported synthesis of the parent 2,1,3-benzoselenadiazole.[2]

• Preparation (Diamine): In a round-bottom flask equipped with a reflux condenser, add 4-methyl-1,2-phenylenediamine (e.g., 1.22 g, 10 mmol) and 50 mL of ethanol. Heat the mixture to reflux to dissolve the solid.

• Preparation (SeO₂): In a separate beaker, dissolve selenium dioxide (e.g., 1.17 g, 10.5 mmol) in 30 mL of hot water.

• Reaction: Add the hot SeO₂ solution to the refluxing ethanol solution of the diamine. Continue to reflux the reaction mixture for 2 hours.

• Workup: After 2 hours, remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate (e.g., 100 mL) and transfer to a separatory funnel.

• Extraction: Wash the organic layer with brine (3 x 50 mL).

• Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure. The crude product can be further purified by treating with pentane to precipitate the solid, followed by filtration, or by recrystallization from an ethanol/water mixture[2][3].

Data Summary: Comparison of Protocols

Parameter	Protocol 1 (DMF)	Protocol 2 (Ethanol/Water)
Starting Material	4-methyl-1,2-phenylenediamine	4-methyl-1,2-phenylenediamine
Reagent	Selenium Dioxide	Selenium Dioxide
Solvent	N,N-Dimethylformamide (DMF)	Ethanol / Water
Temperature	Room Temperature	Reflux (~80-90°C)
Typical Time	TLC Monitored	~2 hours
Purification	Column Chromatography	Extraction & Recrystallization/Precipitation
Reported Yield	81% (for 5-methyl derivative)[1]	74% (for unsubstituted analog)[2]

Visualizations

Reaction Workflow

A generalized workflow for the synthesis and purification of 5-Methyl-2,1,3-benzoselenadiazole.

Caption: Generalized workflow for synthesis and purification.

Troubleshooting Logic

A decision tree to diagnose and solve low yield issues.

Caption: Troubleshooting decision tree for low yield issues.

References

• Camerini, G. et al. (2024). 2,1,3-Benzoselenadiazole as Mono- and Bidentate N-Donor for Heteroleptic Cu(I) Complexes: Synthesis, Characterization and Photophysical Properties. Molecules. Available at: [Link]

• Ouahine, H. et al. (2017). 5-Methylbenzo[d][2][4][5]selenadiazole. IUCrData. Available at: [Link]

• Nile Chemicals (2023). Synthesis of a Selenium Heterocycle 2,1,3-Benzoselenadiazole. YouTube. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. Derivatization of 2,1,3-Benzothiadiazole via Regioselective C–H Functionalization and Aryne Reactivity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 5-Methyl-2,1,3-benzoselenadiazole

Welcome to the technical support center for the purification of 5-Methyl-2,1,3-benzoselenadiazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for common challenges encountered during the purification of this compound.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the purification of 5-Methyl-2,1,3-benzoselenadiazole, providing quick and accessible answers to fundamental queries.

Q1: What are the most common methods for purifying 5-Methyl-2,1,3-benzoselenadiazole?

The primary methods for purifying 5-Methyl-2,1,3-benzoselenadiazole are column chromatography and recrystallization. Sublimation can also be employed for achieving very high purity, particularly for removing non-volatile impurities.

Q2: What are the typical impurities I might encounter?

Common impurities can include unreacted starting materials such as 4-methyl-o-phenylenediamine and selenium dioxide, as well as side-products from the condensation reaction.[1] Discolored impurities, often appearing as yellow or brown, can also be present, potentially due to oxidation or the presence of residual palladium catalysts if certain synthetic routes are used.[2]

Q3: What are the key safety precautions when handling 5-Methyl-2,1,3-benzoselenadiazole and other selenium compounds?

Selenium compounds are toxic if swallowed or inhaled.[3] It is crucial to handle these compounds in a well-ventilated area, preferably within a fume hood, and to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[4][5][6] Avoid creating dust, and in case of spills, clean up using a method that does not generate airborne particles, such as a wet wipe or a HEPA-filtered vacuum.[4][6]

Q4: How can I confirm the purity of my final product?

The purity of 5-Methyl-2,1,3-benzoselenadiazole can be assessed using several analytical techniques:

• Thin-Layer Chromatography (TLC): A single spot on a TLC plate in an appropriate solvent system is a good indicator of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for confirming the chemical structure and identifying any organic impurities.

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its identity.

• Melting Point Analysis: A sharp melting point range close to the literature value suggests high purity.

Section 2: Troubleshooting Guide

This section provides a question-and-answer formatted guide to troubleshoot specific issues that may arise during the purification of 5-Methyl-2,1,3-benzoselenadiazole.

Issue 1: Low Yield After Column Chromatography

Q: My yield of 5-Methyl-2,1,3-benzoselenadiazole is significantly lower than expected after column chromatography. What could be the cause?

A: Low recovery from column chromatography can stem from several factors. The basic nature of the nitrogen atoms in the benzoselenadiazole ring can lead to strong interactions with the acidic silanol groups on the surface of standard silica gel. This can cause streaking, tailing, and irreversible adsorption of your product onto the column.

Troubleshooting Steps:

• Neutralize the Silica Gel: Before packing the column, consider washing the silica gel with a dilute solution of a non-nucleophilic base, such as triethylamine (Et3N) in your eluent, and then re-equilibrating with the mobile phase. A common practice is to add a small percentage (e.g., 0.1-1%) of triethylamine to the mobile phase.[7]

• Use an Alternative Stationary Phase: Alumina (Al2O3) is a less acidic alternative to silica gel and can be a better choice for purifying basic compounds.

• Optimize the Mobile Phase: Ensure your chosen solvent system provides an optimal Rf value (typically between 0.25 and 0.35) for your compound on TLC.[7] If the polarity is too low, the compound will not move down the column; if it's too high, it may co-elute with impurities. A common eluent system is a mixture of hexane and ethyl acetate.[1]

Issue 2: Persistent Yellow or Brown Discoloration

Q: I have a persistent yellow or brown color in my product, even after initial purification. How can I remove it?

A: Discoloration often indicates the presence of trace impurities, which could be oxidized byproducts or residual catalysts from the synthesis.

Troubleshooting Steps:

• Charcoal Treatment during Recrystallization: If you are purifying by recrystallization, adding a small amount of activated charcoal to the hot solution can help adsorb colored impurities.[8] Be cautious not to add too much, as it can also adsorb your product.

• Filtration through a Short Plug: Dissolve the impure product in a minimal amount of a suitable solvent and pass it through a short plug of silica gel or celite. This can sometimes be sufficient to remove highly polar, colored impurities.

• Sublimation: For thermally stable compounds like 5-Methyl-2,1,3-benzoselenadiazole, high vacuum sublimation can be a very effective method for obtaining a highly pure, colorless product, leaving behind non-volatile colored impurities.

Issue 3: Product Oiling Out During Recrystallization

Q: When I try to recrystallize my 5-Methyl-2,1,3-benzoselenadiazole, it separates as an oil instead of forming crystals. What should I do?

A: "Oiling out" occurs when the solute is insoluble in the solvent at the boiling point or when the solution becomes supersaturated at a temperature above the melting point of the solute.

Troubleshooting Steps:

• Choose a Different Solvent System: The ideal recrystallization solvent should dissolve the compound well when hot but poorly when cold.[9] Experiment with different solvents or solvent mixtures. Hexane/ethyl acetate or dichloromethane/methanol are common systems to try.[10][11]

• Lower the Initial Temperature: Dissolve your compound at a temperature below its melting point.

• Slow Cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling promotes the formation of well-defined crystals rather than an oil.[8]

• Scratching and Seeding: If crystals are slow to form, scratching the inside of the flask with a glass rod at the solution's surface or adding a seed crystal of the pure compound can induce crystallization.[8]

Section 3: Detailed Experimental Protocols

This section provides step-by-step methodologies for the primary purification techniques for 5-Methyl-2,1,3-benzoselenadiazole.

Protocol 1: Column Chromatography

This protocol outlines the purification of 5-Methyl-2,1,3-benzoselenadiazole using silica gel column chromatography.

Materials:

• Crude 5-Methyl-2,1,3-benzoselenadiazole

• Silica gel (60 Å, 230-400 mesh)

• Hexane

• Ethyl Acetate

• Triethylamine (optional)

• Glass chromatography column

• Cotton or glass wool

• Sand

• Fraction collection tubes

• TLC plates and chamber

• UV lamp

Procedure:

• Solvent System Selection: Determine the optimal mobile phase by running TLC plates with different ratios of hexane and ethyl acetate. Aim for an Rf value of approximately 0.25-0.35 for the product.[7]

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the chosen mobile phase.

  • Pour the slurry into the column and allow the silica to settle, gently tapping the column to ensure even packing.

  • Add another layer of sand on top of the packed silica.

  • Equilibrate the column by running the mobile phase through it until the packing is stable.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase.

  • Carefully apply the sample solution to the top of the silica gel bed.

• Elution and Fraction Collection:

  • Begin eluting the column with the mobile phase.

  • Collect fractions in separate tubes.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Recrystallization

This protocol describes the purification of 5-Methyl-2,1,3-benzoselenadiazole by recrystallization.

Materials:

• Crude 5-Methyl-2,1,3-benzoselenadiazole

• Recrystallization solvent (e.g., hexane/ethyl acetate mixture)

• Erlenmeyer flask

• Hot plate

• Condenser (optional)

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a small amount of the recrystallization solvent.

• Heating: Gently heat the mixture while stirring until the solid dissolves completely. Add more solvent in small portions if necessary to achieve full dissolution at the boiling point.

• Decoloration (if necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a fluted filter paper to remove the charcoal.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold solvent and allow them to air dry or dry in a vacuum oven.

Section 4: Data Presentation and Visualization

Table 1: Recommended Solvent Systems for Chromatography

Stationary Phase	Mobile Phase (Hexane:Ethyl Acetate)	Expected Rf of 5-Methyl-2,1,3-benzoselenadiazole	Notes
Silica Gel	90:10	~0.3-0.4	Good for general purification.[1]
Silica Gel with 0.5% Et3N	90:10	~0.3-0.4	Recommended if tailing is observed.
Alumina	95:5	~0.25-0.35	Alternative for basic compounds.

Diagram 1: General Purification Workflow

This diagram illustrates the decision-making process for choosing a purification method.

Caption: A flowchart for selecting the appropriate purification technique.

Diagram 2: Troubleshooting Low Yield in Column Chromatography

This diagram provides a logical approach to addressing low product recovery.

Caption: A troubleshooting guide for low yields in column chromatography.

Section 5: References

• ESPI Metals. (n.d.). Selenium. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Selenium. Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: selenium. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). HAZARD SUMMARY. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Selenium. Retrieved from [Link]

• Ouahine, H., Ait Ali, M., El Firdoussi, L., & Spannenberg, A. (2017). 5-Methylbenzo[d][3][4][5]selenadiazole. IUCrData, 2(3), x170226. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• MIT OpenCourseWare. (2010, February 4). Recrystallization [Video]. YouTube. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information Phenothiazine/dimesitylborane Hybrid Materials as Bibipolar Transport Host of Red Phosphor. Retrieved from [Link]

• Reddit. (2024, May 16). Purification Troubleshooting. r/Chempros. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. carlroth.com [carlroth.com]
• 4. Selenium - ESPI Metals [espimetals.com]
• 5. chemos.de [chemos.de]
• 6. nj.gov [nj.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. youtube.com [youtube.com]
• 9. mt.com [mt.com]
• 10. Reagents & Solvents [chem.rochester.edu]
• 11. rsc.org [rsc.org]

Technical Support Center: Synthesis of 5-Methyl-2,1,3-benzoselenadiazole

Welcome to the technical support guide for the synthesis of 5-Methyl-2,1,3-benzoselenadiazole. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and troubleshoot issues encountered during this specific synthesis. Our goal is to provide you with the expertise and practical insights needed to ensure a successful and reproducible experimental outcome.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the synthesis and byproduct formation.

Q1: What is the primary reaction for synthesizing 5-Methyl-2,1,3-benzoselenadiazole?

The most established and widely used method is the condensation reaction between 4-methyl-1,2-phenylenediamine and selenium dioxide (SeO₂).[1] This reaction involves the formation of the five-membered selenadiazole ring fused to the benzene ring.

Q2: I'm getting a lower-than-expected yield and a dark, tarry reaction mixture. What are the likely culprits?

This is a classic sign of oxidative polymerization. Selenium dioxide is a potent oxidizing agent, and arylamines, like your starting material, are susceptible to oxidation, which can lead to the formation of complex polymeric byproducts.[2] Key factors that promote this include elevated temperatures, prolonged reaction times, and the presence of excess oxidant.

Q3: My final product's NMR spectrum shows extra aromatic peaks. What could they be?

Unwanted aromatic signals often point to two main issues:

• Isomeric Byproducts: If the starting material, 4-methyl-1,2-phenylenediamine, is contaminated with its isomer, 3-methyl-1,2-phenylenediamine, you will inevitably form 4-methyl-2,1,3-benzoselenadiazole as a significant byproduct. These isomers are often difficult to separate due to their similar polarities.

• Diaryl Selenides: Under certain conditions, SeO₂ can promote the formation of diaryl selenides, linking two molecules of the arylamine starting material through a selenium atom.[2]

Q4: What is the reddish-orange solid that sometimes precipitates from my reaction?

This is often elemental selenium (Se). It indicates that a side reaction involving the reduction of selenium dioxide has occurred. This can be triggered by impurities in the solvent or starting materials, or by running the reaction under overly harsh conditions.

Part 2: Troubleshooting Guide - From Problem to Solution

This section provides a structured approach to diagnosing and solving specific experimental problems.

Problem 1: Low Yield and Significant Polymer Formation

• Symptoms: The reaction mixture is dark brown or black and viscous. Work-up is difficult, and the isolated product yield is below 40%.

• Root Cause Analysis: Selenium dioxide can aggressively oxidize the phenylenediamine starting material, leading to a cascade of polymerization reactions that compete with the desired cyclization.[2][3] This is especially prevalent in non-polar solvents or at high temperatures where the intermediates are less stable.

• Troubleshooting Protocol:

  • Temperature Control: Maintain a strict reaction temperature. For the reaction in solvents like ethanol or DMF, reflux is common, but ensure it is gentle and uniform.[1][4] Avoid localized overheating.

  • Stoichiometry: Use a slight excess (5-10 mol%) of selenium dioxide. A large excess dramatically increases the likelihood of oxidative side reactions.[1]

  • Order of Addition: Add a solution of selenium dioxide dropwise to the heated solution of 4-methyl-1,2-phenylenediamine. This maintains a low instantaneous concentration of the oxidant, favoring the desired intramolecular cyclization over intermolecular polymerization.

  • Solvent Choice: Using a polar solvent like ethanol or N,N-dimethylformamide (DMF) can help to solubilize the reaction intermediates and promote the desired reaction pathway.[1][4]

Problem 2: Product Contamination with an Isomer

• Symptoms: ¹H NMR shows two distinct methyl singlets and complex, overlapping aromatic patterns. Mass spectrometry may show a single desired mass, as the byproduct is an isomer.

• Root Cause Analysis: The commercial source of 4-methyl-1,2-phenylenediamine may contain the 3-methyl isomer. The synthesis reaction is not selective and will process both isomers into their respective benzoselenadiazole products.

• Troubleshooting Protocol:

  • Starting Material Purity Check: Before starting the synthesis, run a ¹H NMR or HPLC analysis on your 4-methyl-1,2-phenylenediamine to confirm its isomeric purity.

  • Purification of Starting Material: If isomeric contamination is found, purify the diamine by recrystallization or column chromatography before use.

  • Product Purification Strategy: If the synthesis has already been completed with mixed isomers, separation can be challenging.

    • Fractional Recrystallization: Attempt recrystallization from various solvent systems (e.g., ethanol/water, hexane/ethyl acetate).

    • High-Performance Column Chromatography: Use a high-resolution silica gel column with a shallow solvent gradient (e.g., starting with pure hexane and slowly increasing the percentage of ethyl acetate).[4] Monitor fractions carefully by TLC or HPLC.

Problem 3: Presence of Elemental Selenium in the Product

• Symptoms: A red or orange, insoluble powder is observed in the crude product.

• Root Cause Analysis: This indicates the reduction of SeO₂ to elemental selenium. This can be caused by reducing impurities or disproportionation reactions.

• Troubleshooting Protocol:

  • Solvent Purity: Ensure solvents are pure and dry. For instance, alcohols should be free of aldehyde impurities.

  • Reaction Atmosphere: While not always necessary, running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can minimize oxidative degradation that may lead to reducing byproducts.[5]

  • Purification Step: Elemental selenium is insoluble in most organic solvents used for chromatography. It can typically be removed by filtering the dissolved crude product through a small plug of Celite or silica gel before loading it onto a chromatography column.

Part 3: Key Experimental Protocols & Data

Optimized Synthesis Protocol

This protocol is designed to maximize yield and minimize byproduct formation.

• Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 4-methyl-1,2-phenylenediamine (1.0 eq) in ethanol (15-20 mL per gram of diamine).

• Heating: Gently heat the solution to reflux.

• Reagent Addition: In a separate flask, dissolve selenium dioxide (1.05 eq) in a minimal amount of hot water and add this solution dropwise to the refluxing ethanol mixture over 20-30 minutes.[1]

• Reaction: Maintain reflux for 2 hours, monitoring the reaction progress by TLC (Thin Layer Chromatography).[1]

• Work-up: After cooling to room temperature, remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash sequentially with water and brine.[4]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and evaporate the solvent.[4]

• Purification: Purify the crude solid by column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient (e.g., 95:5 v/v).[4]

Data Summary Table

Parameter	Before Purification	After Purification	Target
Appearance	Brownish-orange solid	Pale yellow crystals	Light yellow/white solid
Typical Yield	80-90% (crude)	70-85% (isolated)	>80%
Purity (by HPLC)	75-90%	>99%	>99.5%
Key ¹H NMR (CDCl₃)	Multiple methyl peaks	Single methyl singlet (~2.5 ppm)	Single methyl singlet

Part 4: Visualizing Reaction Pathways

Main Synthesis and Side Reactions

The following diagram illustrates the intended reaction pathway and the major competing side reactions that lead to common byproducts.

Caption: Reaction scheme for 5-Methyl-2,1,3-benzoselenadiazole synthesis.

Troubleshooting Workflow

This flowchart provides a logical sequence for diagnosing and resolving issues during the synthesis.

Caption: A logical workflow for troubleshooting synthesis problems.

References

• Grivas, S., & Taurins, A. (1958). THE PREPARATION OF 5-METHYL- AND 5,6-DIMETHYL-2,1,3-BENZOSELENADIAZOLE. Canadian Journal of Chemistry, 36(5), 771-774.

• Ouahine, H., Ait Ali, M., El Firdoussi, L., & Spannenberg, A. (2017). 5-Methylbenzo[d][4][6][7]selenadiazole. IUCrData, 2(7), x170226. [Link]

• Shealy, Y. F., & Clayton, J. D. (1969). 2,1,3-Benzothiadiazoles and 2,1,3-Benzoselenadiazoles. I. Synthesis of 4-Substituted and 4,5-Disubstituted Derivatives. Journal of Heterocyclic Chemistry, 6(5), 711-716.

• Caira, M. R., De Damborenea, D. F., & Pederzolli, C. (2024). 2,1,3-Benzoselenadiazole as Mono- and Bidentate N-Donor for Heteroleptic Cu(I) Complexes: Synthesis, Characterization and Photophysical Properties. Molecules, 29(15), 3489. [Link]

• Risto, M., Reed, R. W., Robertson, C. M., Oilunkaniemi, R., Laitinen, R. S., & Oakley, R. T. (2008). Self-association of the N-methyl benzotellurodiazolylium cation: implications for the generation of super-heavy atom radicals. Chemical Communications, (32), 3780-3782. [Link]

• Chauhan, S. S., Kumar, R., & Singh, H. B. (2020). Competing electrophilic substitution and oxidative polymerization of arylamines with selenium dioxide. Beilstein Journal of Organic Chemistry, 16, 1220-1228. [Link]

• Tanini, D., & Fochi, F. (2018). Selenium dioxide: a versatile reagent in organic synthesis. European Journal of Organic Chemistry, 2018(48), 6778-6792.

• Młochowski, J., Kloc, K., & Wójtowicz-Młochowska, H. (2016). Developments in the Synthetic Application of Selenium(IV) Oxide and Organoselenium Compounds as Oxygen Donors and Oxygen-Transfer Agents. Molecules, 21(1), 10. [Link]

Sources

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• 3. BJOC - Competing electrophilic substitution and oxidative polymerization of arylamines with selenium dioxide [beilstein-journals.org]
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• 7. Reactions of 2,1,3-benzoselenadiazole and 2,1,3-benzothiadiazole with benzyne and dimethyl acetylenedicarboxylate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Addressing low quantum yield in 5-Methyl-2,1,3-benzoselenadiazole fluorophores

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 5-Methyl-2,1,3-benzoselenadiazole and its derivatives. This guide is structured to provide in-depth troubleshooting for a common challenge encountered with this fluorophore class: low fluorescence quantum yield (QY). We will explore the underlying causes and provide actionable, field-proven solutions to enhance your experimental outcomes.

Introduction: The Promise and Challenge of Benzoselenadiazoles

The 2,1,3-benzoselenadiazole (BSeD) scaffold is a valuable building block for fluorescent probes due to its sensitivity to the local environment, making it a powerful tool in bioimaging and materials science. However, researchers frequently observe that BSeD derivatives exhibit weaker fluorescence compared to their sulfur-containing analogs (benzothiadiazoles). This guide will address the root causes of this issue and provide systematic troubleshooting strategies.

Section 1: Foundational Troubleshooting - Environmental & Spectroscopic Factors

This section addresses common issues related to the experimental setup and sample preparation that can artificially suppress the measured quantum yield.

Q1: My measured quantum yield is near zero. Before I redesign my molecule, what are the first things I should check in my experimental setup?

A1: Before assuming a fundamental molecular issue, it's crucial to rule out experimental artifacts. Low measured intensity can stem from several sources unrelated to the molecule's intrinsic properties.

Causality & Actionable Advice:

• Concentration Effects: Many planar aromatic dyes suffer from Aggregation-Caused Quenching (ACQ).[1] At high concentrations, molecules form non-fluorescent aggregates via π-π stacking. Conversely, if the concentration is too low, the signal may be indistinguishable from background noise.

  • Troubleshooting Step: Perform a concentration-dependent study. Measure the fluorescence intensity of your sample across a wide concentration range (e.g., from 10⁻⁴ M down to 10⁻⁷ M). You should observe a linear relationship between absorbance and fluorescence intensity at lower concentrations. Ensure your quantum yield measurements are performed within this linear range, typically where the absorbance at the excitation wavelength is below 0.1.[2]

• Photobleaching: BSeD derivatives can be susceptible to photodecomposition upon prolonged exposure to the excitation source.[3]

  • Troubleshooting Step: Record the fluorescence intensity over time with the excitation shutter open. If you observe a steady decrease, photobleaching is occurring. Minimize exposure time by using the shutter and check your absorbance spectrum before and after the experiment to detect any changes in the spectral shape, which could indicate decomposition.[2]

• Instrument Configuration: Incorrect settings on the fluorometer can lead to inaccurate readings.

  • Troubleshooting Step: Verify that your excitation and emission slits are set appropriately. Ensure the detector is not saturated. Always run a well-characterized standard (e.g., quinine sulfate, rhodamine B) under the exact same conditions as your sample to confirm the instrument is performing correctly.[4][5]

Q2: Why is my quantum yield significantly lower in protic solvents like water or ethanol compared to nonpolar solvents like toluene?

A2: This is a classic manifestation of solvatochromism, and it points to a strong intramolecular charge-transfer (ICT) character in your fluorophore's excited state.

Causality & Actionable Advice: Benzoselenadiazole is an electron-accepting moiety. When combined with an electron-donating group (like the methyl group, albeit a weak one), it creates a donor-acceptor system. Upon excitation, an electron moves from the donor to the acceptor, creating an excited state with a larger dipole moment than the ground state.[6]

• Mechanism of Quenching: Polar solvents, especially those capable of hydrogen bonding (protic solvents), will reorient around this new, larger dipole moment in the excited state.[7] This solvent relaxation stabilizes and lowers the energy of the excited state. According to the energy gap law, a smaller energy gap between the excited and ground states increases the probability of non-radiative decay processes (like internal conversion), thus quenching fluorescence.[8]

• Troubleshooting Step: To confirm this effect, measure the absorption and emission spectra in a range of solvents with varying polarity (e.g., hexane, toluene, dichloromethane, acetonitrile, ethanol). You should observe a significant red-shift (bathochromic shift) in the emission spectrum as solvent polarity increases, which is a hallmark of an ICT state.[9] For applications requiring aqueous environments, this intrinsic property may necessitate molecular redesign (see Section 2).

Solvent	Dielectric Constant (ε)	Typical QY Trend for BSeD
n-Hexane	1.88	Highest
Toluene	2.38	High
Dichloromethane	8.93	Intermediate
Acetonitrile	37.5	Low
Ethanol	24.5	Very Low
Water	80.1	Lowest / Quenched
Table 1: The effect of solvent polarity on the quantum yield of typical donor-acceptor benzoselenadiazole fluorophores. Data is illustrative of general trends.[8]

Section 2: Advanced Troubleshooting - Molecular & Structural Factors

If environmental factors have been ruled out, the low quantum yield is likely intrinsic to the molecule's structure. This section explores the underlying photophysics and strategies for improvement.

Q3: My benzoselenadiazole derivative is much less fluorescent than its benzothiadiazole (sulfur) analog. What is the photophysical reason for this?

A3: This is a well-documented phenomenon attributed to the heavy atom effect .

Causality & Actionable Advice:

• Mechanism: Selenium (atomic number 34) is significantly heavier than sulfur (atomic number 16). The presence of this heavier atom enhances spin-orbit coupling. This coupling facilitates the otherwise "forbidden" transition from the excited singlet state (S₁), which is responsible for fluorescence, to the triplet state (T₁). This process is called Intersystem Crossing (ISC).[10] Because the triplet state typically decays non-radiatively back to the ground state (S₀), every molecule that undergoes ISC is a molecule that does not fluoresce, thus lowering the quantum yield.[11]

• Design Strategy: While the heavy atom effect is intrinsic to using selenium, its impact can be modulated. The goal is to design a molecule where the rate of radiative decay (fluorescence) is much faster than the rate of intersystem crossing. This can be achieved by:

  • Increasing Structural Rigidity: Incorporating features that lock the molecule into a planar conformation can decrease vibrational modes that contribute to non-radiative decay and can increase the transition dipole moment, leading to a faster rate of fluorescence.[12]

  • Attaching Stronger Donor Groups: Replacing the methyl group with a stronger electron-donating group (e.g., methoxy, amino) can enhance the ICT character, which often leads to higher molar extinction coefficients and can increase the radiative decay rate.[13]

Troubleshooting workflow for low quantum yield.

Section 3: Protocol & Workflow Optimization

This section provides a detailed, self-validating protocol for a critical experimental procedure.

Experimental Protocol: Relative Fluorescence Quantum Yield Measurement

This protocol uses the comparative method, which relies on a well-characterized fluorescence standard. [14] Objective: To accurately determine the fluorescence quantum yield (Φ_S) of a sample (S) relative to a standard (R) with a known quantum yield (Φ_R).

Materials & Equipment:

• Fluorometer with sample holder for 1 cm cuvettes.

• UV-Vis Spectrophotometer.

• Matched quartz cuvettes (1 cm path length).

• Volumetric flasks and pipettes.

• Sample compound (e.g., 5-Methyl-2,1,3-benzoselenadiazole).

• Fluorescence Standard (e.g., Quinine Sulfate in 0.1 M H₂SO₄, Φ_R = 0.546). [5]* High-purity spectroscopic grade solvent.

Step-by-Step Methodology:

• Prepare Stock Solutions:

  • Prepare a stock solution of your sample and the standard in the same solvent. If the standard is not soluble in your chosen solvent, you must account for the refractive index difference in your calculations.

• Prepare Dilutions:

  • From the stock solutions, prepare a series of five dilutions for both the sample and the standard. The concentrations should be chosen so that the absorbance at the excitation wavelength is in the range of 0.02, 0.04, 0.06, 0.08, and 0.1. This is the most critical step to avoid inner filter effects.

• Measure Absorbance:

  • Using the UV-Vis spectrophotometer, record the absorbance spectrum for all ten solutions.

  • Record the absorbance value at the chosen excitation wavelength (λ_ex) for each solution.

• Measure Fluorescence Emission:

  • Set the excitation wavelength (λ_ex) on the fluorometer. Crucially, you must use the same λ_ex for both the sample and the standard. [4] * For each of the ten solutions, record the fluorescence emission spectrum. Ensure the emission range is set wide enough to capture the entire emission profile.

  • Record the integrated fluorescence intensity (the area under the emission curve) for each solution.

• Data Analysis & Calculation:

  • For both the sample and the standard, plot the integrated fluorescence intensity (Y-axis) versus the absorbance at λ_ex (X-axis).

  • Perform a linear regression for both datasets. The slope of this line is the gradient (Grad). You should obtain a high R² value (>0.99) to ensure linearity.

  • Calculate the quantum yield of your sample using the following equation:

  Φ_S = Φ_R * (Grad_S / Grad_R) * (η_S² / η_R²)

  Where:

  • Φ is the quantum yield.

  • Grad is the gradient from the plot of integrated intensity vs. absorbance.

  • η is the refractive index of the solvent.

  • Subscripts S and R denote the sample and reference standard, respectively. (Note: If the same solvent is used, the refractive index term η_S²/η_R² cancels out to 1).

Self-Validation System:

• Linearity Check: The plot of integrated fluorescence vs. absorbance must be linear and pass through the origin. Deviation from linearity indicates that the concentrations used were too high, leading to inner filter effects or aggregation, which invalidates the measurement.

• Standard Selection: The chosen standard should have absorption and emission profiles that are reasonably close to your sample to minimize instrument-based wavelength bias. [4]

References

• Chemistry LibreTexts. (2023). 3.5: Quantum Yield of Fluorescence. [Link]

• Kowalska, D., et al. (2020). Controlling the fluorescence quantum yields of benzothiazole-difluoroborates by optimal substitution. PMC - NIH. [Link]

• Ghorai, A., et al. (2019). Aggregation tailored emission of a benzothiazole based derivative: photostable turn on bioimaging. PMC - NIH. [Link]

• PicoQuant. (2015). Quantum yield determination by low-intensity Fluorescence Correlation Spectroscopy (liFCS). [Link]

• Ouahine, H., et al. (2017). 5-Methylbenzo[d]s[3][12][15]elenadiazole. ResearchGate. [Link]

• Zhang, Y., et al. (2018). Improving the quantum yields of fluorophores by inhibiting twisted intramolecular charge transfer using electron-withdrawing group-functionalized piperidine auxochromes. Chemical Communications. [Link]

• Afsal, M., & Thomas, K. G. (2023). A Review on Luminescent Benzoselenadiazole Derivatives: Comparison with Benzothiadiazoles, Properties, Applications, and Trends. PubMed Central. [Link]

• Lind, F., et al. (2021). Tuning the Emission Properties of 2,1,3-Benzothiadiazoles via Regioselective Substitution. Chemistry – A European Journal. [Link]

• ResearchGate. (2015). What's wrong with my quantum yield measurement?. [Link]

• D'auria, M., et al. (2021). 2,1,3-Benzoselenadiazole as Mono- and Bidentate N-Donor for Heteroleptic Cu(I) Complexes: Synthesis, Characterization and Photophysical Properties. MDPI. [Link]

• Wang, Y., et al. (2022). Triphenylamine, Carbazole or Tetraphenylethylene-Functionalized Benzothiadiazole Derivatives: Aggregation-Induced Emission (AIE), Solvatochromic and Different Mechanoresponsive Fluorescence Characteristics. MDPI. [Link]

• ResearchGate. (2015). How to increase Quantum Yield at a particular wavelengh with in the absorption band of the material?. [Link]

• Reddit. (2022). Need help with fluorescence quantum yield, I went wrong somewhere. [Link]

• Shmelev, A. G., et al. (2022). Structural and Photophysical Properties of 2,1,3-Benzothiadiazole-Based Phosph(III)azane and Its Complexes. MDPI. [Link]

• Moreno, F., et al. (2021). Benzo[f]indazoles as environmentally sensitive fluorescent dyes. Dyes and Pigments. [Link]

• Lee, S., et al. (2021). Synthetic and Post-Synthetic Strategies to Improve Photoluminescence Quantum Yields in Perovskite Quantum Dots. MDPI. [Link]

• Resch-Genger, U., et al. (2008). Fluorescence Quantum Yields—Methods of Determination and Standards. ResearchGate. [Link]

• Turnbull, A. R., et al. (2021). Derivatization of 2,1,3-Benzothiadiazole via Regioselective C-H Functionalization and Aryne Reactivity. ResearchGate. [Link]

• Wang, Y., et al. (2021). From aggregation-caused quenching to aggregation-induced delayed fluorescence: the impact of the effect of substituents. Journal of Materials Chemistry C. [Link]

• Evident Scientific. (n.d.). Solvent Effects on Fluorescence Emission. [Link]

• Dan, M. F. (2011). SOLVENT EFFECTS ON THE ABSORPTION AND FLUORESCENCE SPECTRA OF Er(III) (AZO-DYES AND SCHIFF BASES) COMPLEXES. Journal of Optoelectronics and Advanced Materials. [Link]

• Hashim, K. K., et al. (2025). Determining Fluorescence Quantum Yield for 5-(2-(Dimethylamino)-6-Methoxypyrimidin-4-yl)-Furan-2-Carbaldehyde Using Simultaneous Absorption and Fluorescence Emission (SAFE) Method. Journal of Fluorescence. [Link]

• PubChem. (n.d.). 5-Methyl-2,1,3-benzothiadiazole. [Link]

• Argolight. (2021). [HOW TO] How to troubleshoot an intensity response issue of a fluorescence microscope?. [Link]

• da Silva, A. B., et al. (2020). Fluorescent Benzoselenadiazoles: Synthesis, Characterization, and Quantification of Intracellular Lipid Droplets and Multicellular Model Staining. PubMed. [Link]

• Wang, Y., et al. (2021). From aggregation-caused quenching to aggregation-induced delayed fluorescence: the impact of substituent effect. Semantic Scholar. [Link]

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Stability and proper storage of 5-Methyl-2,1,3-benzoselenadiazole

Technical Support Center: 5-Methyl-2,1,3-benzoselenadiazole

This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions regarding the stability and proper storage of 5-Methyl-2,1,3-benzoselenadiazole (CAS No: 1123-91-7). Adherence to these guidelines is critical for ensuring the compound's integrity and obtaining reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for solid 5-Methyl-2,1,3-benzoselenadiazole?

For maximum shelf-life and stability, solid 5-Methyl-2,1,3-benzoselenadiazole should be stored at 2-8°C in a refrigerator.[1] The container, preferably an amber glass vial with a PTFE-lined cap, should be tightly sealed. To prevent degradation from atmospheric components, the vial headspace should be purged with an inert gas such as argon or nitrogen before sealing.[2]

Q2: Is 5-Methyl-2,1,3-benzoselenadiazole sensitive to air and moisture?

Yes. Like many organoselenium compounds, 5-Methyl-2,1,3-benzoselenadiazole is susceptible to oxidation and potential hydrolysis upon prolonged exposure to air and moisture.[2][3] The selenium atom in the heterocyclic ring can be oxidized, leading to the formation of selenoxides or other degradation products, which can compromise sample purity and reactivity.[3] Therefore, handling the compound under an inert atmosphere (e.g., in a glovebox or under an argon stream) is strongly recommended, especially when weighing or aliquoting.[2]

Q3: How does light exposure affect the stability of this compound?

Benzoselenadiazole derivatives are known for their unique photophysical properties and are often investigated for applications in optoelectronics and as fluorescent probes.[4][5][6] This inherent interaction with light means they can be susceptible to photodegradation. To prevent this, always store the compound in light-protecting containers, such as amber vials, or by wrapping the container with aluminum foil.[7]

Q4: What are the visible signs of compound degradation?

The first sign of degradation is often a change in physical appearance. While the pristine compound is a solid, degradation can lead to discoloration (e.g., darkening from a yellow or light brown to a dark brown solid), changes in texture, or poor solubility.[6][8] For definitive confirmation, analytical techniques such as NMR, HPLC, or LC-MS should be employed to check for the presence of impurities or degradation products.

Q5: What is the recommended procedure for preparing a stock solution?

To maintain the integrity of the compound in solution, use a dry, degassed solvent. The dissolution process should be carried out under an inert atmosphere. Stock solutions should be stored under the same conditions as the solid material: refrigerated (2-8°C), protected from light, and tightly sealed under an inert atmosphere. For critical applications, it is best to prepare solutions fresh for each experiment, as long-term stability in various solvents has not been extensively characterized.

Q6: What materials should be avoided when working with this compound?

Avoid contact with strong oxidizing agents, as they can react with the selenium atom.[9] Additionally, avoid strong acids and bases unless they are a required part of a specific reaction protocol.

Troubleshooting Guide

This section addresses common problems encountered during the handling and use of 5-Methyl-2,1,3-benzoselenadiazole that may be related to its stability.

Observed Problem	Potential Cause(s)	Recommended Actions & Explanations
Inconsistent Experimental Results	The compound may have partially degraded due to improper storage, leading to lower effective concentration and the presence of reactive impurities.	1. Verify Purity: Before use, run a quality control check on your stored compound using TLC, ¹H NMR, or LC-MS. Compare the results to the certificate of analysis or a reference spectrum of a fresh sample. 2. Use a Fresh Batch: If degradation is confirmed, it is advisable to use a new, unopened vial of the compound for your experiments to ensure reproducibility. 3. Refine Storage Protocol: Review your storage procedure against the recommendations in this guide. Ensure the container is properly sealed and stored under an inert atmosphere.[2]
Compound Has Changed Color	This is a strong indicator of chemical degradation, likely caused by oxidation from exposure to air or decomposition from light exposure.[3]	1. Cease Use: Do not use the discolored material for sensitive applications, as its purity is compromised. 2. Assess Storage Conditions: Check the seal on the container. If it has been opened multiple times without purging with inert gas, oxidation is the likely cause. Ensure storage is in a dark location. 3. Consider Purification: For non-critical applications, the material could potentially be purified by recrystallization or column chromatography, but this requires analytical validation of the purified product.
Poor Solubility in a Previously Used Solvent	Degradation products are often less soluble than the parent compound. Low solubility has also been noted for some derivatives.[10]	1. Confirm Identity: Verify that the correct solvent is being used. 2. Check for Degradation: Use analytical methods to check for impurities. 3. Aid Dissolution Cautiously: Gentle warming or sonication can be attempted. However, if the compound was previously soluble under the same conditions, this reinforces the likelihood of degradation.

Data & Protocols

Summary of Stability & Storage Parameters

Parameter	Recommendation	Rationale & Reference
CAS Number	1123-91-7	N/A[11]
Molecular Formula	C₇H₆N₂Se	N/A[12]
Storage Temperature	2–8°C (Refrigerator)	Prevents thermal degradation. Standard for related benzoselenadiazoles.[1][13]
Storage Atmosphere	Inert Gas (Argon, Nitrogen)	Prevents oxidation of the selenium center and reaction with moisture.[2][3]
Light Protection	Required (Amber Vial, Foil)	Benzoselenadiazoles are photosensitive due to their electronic properties.[4][14]
Incompatible Materials	Strong Oxidizing Agents	Risk of uncontrolled oxidation of the selenium moiety.[9]

Protocol: Standard Procedure for Handling and Storage

This protocol outlines the best practices for receiving, aliquoting, and storing 5-Methyl-2,1,3-benzoselenadiazole to ensure its long-term stability.

Caption: Recommended workflow for handling 5-Methyl-2,1,3-benzoselenadiazole.

Diagram: Key Factors in Compound Stability

This diagram illustrates the primary environmental factors that can lead to the degradation of 5-Methyl-2,1,3-benzoselenadiazole.

Caption: Environmental factors leading to potential compound degradation.

References

• Benchmarking the Stability of 5-Bromobenzo[c]selenadiazole Derivatives: A Comparative Guide - Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGvPA3cegl3G1tSZPSaanpMTi8pLQscOx3ovXCZ3P5SbrkhOrzq_ZLAQLxE58l0l1v0tLM8G5Qg5pwpjgttMUtdhXxxh3pVUHJtCWDmYwHagTfa9oe_DwaVaniZYj70a-90Jd-454eiISUBiS-SrHL0DSNgCwIfL6SkHyyz7PsvC18RTvfytwiX2MrYJ0Yf_6SVfX3JxX6COLnzUo_EXht_rLlfiZb8OMcFGldScS4psK4ZGYXYyg==]
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• 5-methyl-2,1,3-benzoselenadiazole (C7H6N2Se) - PubChemLite. [URL: https://pubchemlite.org/compound/5-methyl-2,1,3-benzoselenadiazole_C7H6N2Se_IZEMMCAMXBKLDP-UHFFFAOYSA-N]
• 2,1,3-Benzoselenadiazole as Mono- and Bidentate N-Donor for Heteroleptic Cu(I) Complexes: Synthesis, Characterization and Photophysical Properties - MDPI. [URL: https://www.mdpi.com/2304-6740/12/8/201]

• (PDF) 5-Methylbenzo[d][4][5]selenadiazole - ResearchGate. [URL: https://www.researchgate.net/publication/315730302_5-Methylbenzo[d]selenadiazole]

• 2,1,3-benzoselenadiazole-5-carbaldehyde and Derivatives Preparations, C-13, N-15 and Se-77 NMR spectroscopy - ResearchGate. [URL: https://www.researchgate.net/publication/285489053_213-benzoselenadiazole-5-carbaldehyde_and_Derivatives_Preparations_C-13_N-15_and_Se-77_NMR_spectroscopy]
• Environment-sensitive fluorophores with benzothiadiazole and benzoselenadiazole structures as candidate components of a fluorescent polymeric thermometer - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/22539420/]
• 5-METHYL-2,1,3-BENZOSELENADIAZOLE AldrichCPR | Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/s400619]
• General. All the reactions dealing with air and moisture sensitive compounds were carried out in a dry reaction vessel un - The Royal Society of Chemistry. [URL: https://www.rsc.
• 5-METHYLAMINO-4-NITRO-2,1,3-BENZOSELENADIAZOLE | 107095-01-2 - ChemicalBook. [URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8175359.htm]
• 1123-92-8 | 5-Chloro-2,1,3-benzoselenadiazole - ChemScene. [URL: https://www.chemscene.com/products/5-Chloro-2,1,3-benzoselenadiazole-CS-0367121.html]
• Photodegradation of 5-methyltetrahydrofolate: biophysical aspects - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/11252125/]

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Optimizing reaction conditions for 5-Methyl-2,1,3-benzoselenadiazole synthesis

Welcome to the technical support center for the synthesis of 5-Methyl-2,1,3-benzoselenadiazole. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solutions for optimizing reaction conditions and troubleshooting common issues encountered during this synthesis.

Core Synthesis Pathway and Mechanism

The synthesis of 5-Methyl-2,1,3-benzoselenadiazole is typically achieved through the condensation reaction of 4-methyl-1,2-phenylenediamine with selenium dioxide (SeO₂). This reaction is a reliable method for forming the heterocyclic ring system.

The reaction proceeds via the formation of a key intermediate, which then undergoes cyclization and dehydration to yield the final product. Understanding this pathway is crucial for diagnosing and resolving issues that may arise during the synthesis.

Caption: Reaction pathway for the synthesis of 5-Methyl-2,1,3-benzoselenadiazole.

Detailed Experimental Protocol

This protocol provides a standard procedure for the synthesis of 5-Methyl-2,1,3-benzoselenadiazole.

Materials:

• 4-Methyl-o-phenylenediamine

• Selenium dioxide (SeO₂)

• N,N-dimethylformamide (DMF)

• Ethyl acetate

• Hexane

• Magnesium sulfate (MgSO₄)

• Water (deionized)

Procedure:

• In a round-bottom flask, dissolve 4-methyl-o-phenylenediamine (2.04 mmol) and selenium dioxide (1.96 mmol) in 5 ml of N,N-dimethylformamide.[1]

• Stir the reaction mixture at room temperature for the recommended time (see Table 1).

• Upon completion, dilute the reaction mixture with 30 ml of water.[1]

• Extract the aqueous layer three times with 20 ml of ethyl acetate.[1]

• Combine the organic extracts and dry over anhydrous magnesium sulfate.[1]

• Filter the mixture and evaporate the solvent under vacuum.[1]

• Purify the crude product by column chromatography using a hexane/ethyl acetate mixture (e.g., 90:10 v/v) as the eluent to obtain pure 5-Methyl-2,1,3-benzoselenadiazole.[1]

Troubleshooting Guide (Q&A)

This section addresses specific problems that may be encountered during the synthesis.

Q1: Why is my reaction yield consistently low?

A1: Low yields can stem from several factors:

• Incomplete Reaction: The reaction may not have gone to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC). If the starting material is still present after the recommended reaction time, consider extending the reaction duration or slightly increasing the temperature.

• Suboptimal Reagent Ratio: The stoichiometry between 4-methyl-1,2-phenylenediamine and selenium dioxide is critical. An excess of either reagent can lead to side reactions. Ensure precise weighing and use of high-purity reagents. A slight excess of the diamine can sometimes be beneficial to ensure complete consumption of the selenium dioxide.

• Decomposition of Product: The product may be sensitive to prolonged heating or exposure to light. Minimize reaction time and protect the reaction from light where possible.

• Losses during Work-up: Ensure efficient extraction of the product from the aqueous phase. Three extractions with ethyl acetate are recommended.[1] Also, avoid using an excessive amount of drying agent, as it can adsorb the product.

Q2: I am observing a red or black precipitate in my reaction. What is it and how can I avoid it?

A2: The formation of a red or black precipitate is often due to the reduction of selenium dioxide to elemental selenium. This can be caused by:

• Localized Overheating: Ensure uniform heating of the reaction mixture. Using a well-stirred oil bath is recommended over a heating mantle.

• Incorrect Reagent Addition: Adding the selenium dioxide portion-wise to the solution of the diamine can help to control the reaction exotherm and minimize the formation of elemental selenium.

• Presence of Reducing Agents: Ensure all glassware is clean and free from any residual reducing agents from previous reactions.

Q3: The purification of my product by column chromatography is proving difficult. What can I do?

A3: Purification challenges can be addressed by:

• Optimizing the Solvent System: If the product is not separating well from impurities, a different solvent system for column chromatography may be required. A gradual increase in the polarity of the eluent (gradient elution) can improve separation.

• Alternative Purification Methods: If column chromatography is ineffective, consider recrystallization. A solvent system of hot ethanol and water has been shown to be effective for purifying similar benzoselenadiazole compounds.[2]

• Pre-purification Work-up: Before chromatography, washing the crude product with a non-polar solvent like hexane can help to remove non-polar impurities.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for this reaction?

A1: While N,N-dimethylformamide (DMF) is a commonly used solvent, other options like ethanol can also be employed.[1][3] The choice of solvent can influence reaction time and temperature. DMF is a good choice for its ability to dissolve both reagents well at room temperature.

Q2: How can I monitor the progress of the reaction?

A2: Thin Layer Chromatography (TLC) is the most convenient method for monitoring the reaction. Use a suitable mobile phase (e.g., the same hexane/ethyl acetate mixture used for column chromatography) to track the disappearance of the starting material and the appearance of the product spot.

Q3: Are there any safety precautions I should be aware of?

A3: Yes, selenium compounds are toxic and should be handled with care in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Summary of Optimized Reaction Conditions

Parameter	Recommended Condition	Notes
Solvent	N,N-Dimethylformamide (DMF) or Ethanol	DMF allows for room temperature reaction.
Temperature	Room Temperature to Reflux	Dependent on the chosen solvent.[3]
Reaction Time	2 - 18 hours	Monitor by TLC for completion.[3]
Reagent Ratio	~1:1 (Diamine:SeO₂)	Slight excess of diamine may be beneficial.
Purification	Column Chromatography (Hexane/EtOAc)	Recrystallization from ethanol/water is an alternative.[1][2]

Visualization of Troubleshooting Logic

Caption: A flowchart for troubleshooting common synthesis issues.

References

• 2,1,3-benzoselenadiazole-5-carbaldehyde and Derivatives Preparations, C-13, N-15 and Se-77 NMR spectroscopy - ResearchGate. Available at: [Link]

• 5-Methylbenzo[d][1][3][4]selenadiazole - ResearchGate. Available at: [Link]

• 2,1,3-Benzoselenadiazole as Mono- and Bidentate N-Donor for Heteroleptic Cu(I) Complexes: Synthesis, Characterization and Photophysical Properties - MDPI. Available at: [Link]

• Synthesis of a Selenium Heterocycle 2,1,3-Benzoselenadiazole - YouTube. Available at: [Link]

• Derivatization of 2,1,3-Benzothiadiazole via Regioselective C–H Functionalization and Aryne Reactivity - PubMed Central. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Solubility Challenges of 5-Methyl-2,1,3-benzoselenadiazole Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5-Methyl-2,1,3-benzoselenadiazole derivatives. This guide provides in-depth troubleshooting protocols and answers to frequently asked questions to address the significant solubility challenges often encountered with this promising class of compounds. Our approach is rooted in explaining the causal mechanisms behind these issues and providing robust, validated methods for overcoming them.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level inquiries to orient you with the fundamental solubility characteristics of 5-Methyl-2,1,3-benzoselenadiazole derivatives.

Q1: Why are my 5-Methyl-2,1,3-benzoselenadiazole derivatives consistently showing poor solubility in aqueous media?

A: The poor aqueous solubility is intrinsic to the molecule's structure for two primary reasons. Firstly, the core 2,1,3-benzoselenadiazole system is a flat, aromatic, and largely hydrophobic structure. The addition of a methyl group further increases its lipophilicity, driving it out of the aqueous phase.[1] Secondly, the planar nature of these molecules promotes strong intermolecular interactions in the solid state, such as π–π stacking and, in the case of the parent scaffold, Se⋯N contacts.[2] These forces create a highly stable crystal lattice that requires significant energy to break apart during dissolution, resulting in low solubility.

Q2: I've encountered a solubility issue with a new derivative. What is the very first experimental step I should take?

A: The foundational step is to perform a systematic solvent screening to determine the compound's basic solubility profile. This involves testing its solubility in a range of common organic solvents (e.g., DMSO, DMF, NMP, Ethanol, Methanol) and, critically, assessing its kinetic solubility in your target aqueous buffer (e.g., PBS, pH 7.4). This initial screen will inform whether a simple co-solvent system will suffice or if more advanced formulation strategies are necessary.

Q3: What are the main categories of solubility enhancement techniques applicable to this class of compounds?

A: The strategies can be broadly grouped into three categories:

• Physical Modifications: These techniques alter the physical properties of the solid drug, such as reducing particle size (micronization, nanosuspension) or converting the crystalline form to a more soluble amorphous state (solid dispersions).[3][4][5]

• Chemical Modifications: This involves creating a new chemical entity with improved solubility, such as forming salts if your derivative has an ionizable functional group.[4][6]

• Formulation-Based Approaches: These involve the use of excipients to increase the apparent solubility of the drug in a given vehicle. This is the most common and versatile approach and includes methods like using co-solvents, surfactants, pH adjustment, and complexation with agents like cyclodextrins.[3][7][8]

Q4: How do I select the most appropriate solubility enhancement technique for my specific derivative and experiment?

A: The choice is dictated by the experimental context (e.g., in vitro screening vs. in vivo pharmacokinetics) and the physicochemical properties of your derivative. A logical workflow is essential. For initial in vitro assays, simple methods like co-solvents or surfactants are often sufficient. For in vivo studies requiring higher exposure, more advanced techniques like nanosuspensions or solid dispersions may be required. The diagram below outlines a general decision-making process.

Caption: Decision workflow for selecting a solubility enhancement strategy.

Part 2: Troubleshooting Guide - Experimental Issues & Solutions

This section provides detailed, step-by-step protocols to resolve specific experimental problems.

Issue 1: My compound precipitates when I dilute my DMSO stock solution into an aqueous buffer for an in vitro assay.

• Causality Explained: This is a classic case of a compound "crashing out" of solution. Your derivative is highly soluble in the neat organic solvent (like DMSO) but exceedingly insoluble in the aqueous buffer. When you dilute the stock, you create a supersaturated solution in a now predominantly aqueous environment (an anti-solvent), causing the compound to rapidly precipitate out of its metastable state.

• Troubleshooting Workflow & Protocols:

  Step 1: Determine Kinetic Solubility Limit. Before optimizing, you must quantify the problem. Use a method like nephelometry or UV-Vis spectroscopy to determine the concentration at which the compound begins to precipitate from a 1-5% DMSO/buffer solution. This gives you a baseline to improve upon.

  Step 2: Implement a Co-Solvent/Surfactant Strategy.

  Protocol: Utilizing Co-solvents and Surfactants for Enhanced Kinetic Solubility

  • Objective: To identify a vehicle that maintains the compound's solubility in the aqueous medium for the duration of the experiment.

  • Materials:

    • Your 5-Methyl-2,1,3-benzoselenadiazole derivative

    • DMSO (or other suitable organic solvent)

    • Aqueous buffer (e.g., PBS, pH 7.4)

    • Co-solvents: Polyethylene Glycol 400 (PEG-400), Propylene Glycol (PG)

    • Surfactants: Tween® 80, Cremophor® EL

  • Methodology:

    • Prepare a high-concentration stock solution of your compound in 100% DMSO (e.g., 20 mM).

    • Prepare a series of "formulation vehicles" containing different combinations of co-solvents and surfactants in your target aqueous buffer. Examples:

      • Vehicle A: 5% PEG-400, 5% Tween 80 in PBS

      • Vehicle B: 10% Cremophor EL in PBS

      • Vehicle C: 10% PG, 2% Tween 80 in PBS

    • Perform serial dilutions of your DMSO stock solution directly into these formulation vehicles.

    • Incubate the solutions under experimental conditions (e.g., 37°C for 2 hours).

    • Visually inspect for precipitation. For quantitative analysis, centrifuge the samples and measure the concentration of the supernatant via HPLC-UV.

    • Select the vehicle that maintains the highest concentration of your compound in solution without precipitation.

  Why This Works: Co-solvents like PEG-400 modify the polarity of the bulk solvent, making it more hospitable to the hydrophobic drug molecule. Surfactants form micelles above their critical micelle concentration (CMC), which encapsulate the drug in their hydrophobic cores, keeping it dispersed in the aqueous phase.[9]

Issue 2: My compound shows very low exposure in animal studies despite being soluble in the formulation vehicle.

• Causality Explained: This common issue points to in vivo precipitation. The formulation vehicle (e.g., a co-solvent/surfactant mix) may be stable on the bench, but upon administration (e.g., oral gavage), it gets diluted in the gastrointestinal fluids. This dilution can shift the equilibrium, causing the drug to precipitate before it can be absorbed. The key is to move beyond simple solutions to formulations that are robust to dilution.

• Troubleshooting Workflow & Protocols:

  Option A: Cyclodextrin Inclusion Complexation

  This technique encapsulates individual drug molecules within the hydrophobic cavity of a cyclodextrin, forming a soluble complex.[10][11][]

  Protocol: Preparation of a Hydroxypropyl-β-Cyclodextrin (HP-β-CD) Complex

  • Objective: To form a stable, soluble inclusion complex of the derivative.

  • Materials:

    • Your derivative

    • Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

    • Deionized water

    • Mortar and pestle, rotary evaporator (optional)

  • Methodology (Kneading Method):

    • Determine the molar ratio for complexation (start with 1:1 drug-to-cyclodextrin).

    • Place the calculated amount of HP-β-CD in a mortar. Add a small amount of water to form a thick, uniform paste.

    • Add your derivative to the paste and knead thoroughly for 45-60 minutes.

    • During kneading, add small amounts of water as needed to maintain a paste-like consistency.

    • Dry the resulting solid paste in an oven at 40-50°C until a constant weight is achieved.

    • Grind the dried complex into a fine powder.

    • Test the solubility of this powder in water or PBS. The resulting solution should be clear and significantly more concentrated than the uncomplexed drug.

  Why This Works: HP-β-CD is a truncated cone-shaped molecule with a hydrophilic exterior and a lipophilic interior. It sequesters the hydrophobic benzoselenadiazole core, effectively shielding it from the aqueous environment and presenting a hydrophilic exterior, which dramatically increases apparent water solubility.[10][]

  Option B: Amorphous Solid Dispersion

  This method disperses the drug at a molecular level within a hydrophilic polymer matrix, preventing it from crystallizing and thereby enhancing its dissolution rate and apparent solubility.[13][14][15]

  Protocol: Preparation of a Solid Dispersion via Solvent Evaporation

  • Objective: To create an amorphous, high-energy form of the drug that dissolves more readily.

  • Materials:

    • Your derivative

    • Polymer carrier: Polyvinylpyrrolidone (PVP K30) or Hydroxypropyl Methylcellulose (HPMC)

    • Volatile organic solvent (e.g., Methanol, Acetone, or Dichloromethane)

    • Rotary evaporator

  • Methodology:

    • Select a drug-to-polymer ratio (e.g., 1:2, 1:5, 1:10 by weight).

    • Completely dissolve both your derivative and the chosen polymer (e.g., PVP K30) in a suitable volatile solvent. Ensure a clear solution is formed.

    • Remove the solvent under reduced pressure using a rotary evaporator at ~40°C.

    • A thin film will form on the wall of the flask. Continue drying under high vacuum for 12-24 hours to remove all residual solvent.

    • Scrape the resulting solid from the flask and pulverize it into a fine powder.

    • Characterize the solid dispersion using Powder X-Ray Diffraction (PXRD) to confirm the absence of crystalline drug peaks, indicating a successful amorphous conversion.

    • Perform dissolution studies on the resulting powder in a relevant buffer (e.g., Simulated Gastric Fluid) and compare it to the unformulated crystalline drug.

  Why This Works: The drug is molecularly dispersed within the polymer. Upon contact with water, the hydrophilic polymer dissolves rapidly, releasing the drug in a high-energy, amorphous, and often supersaturated state, which facilitates absorption before the drug has a chance to convert back to its stable, less soluble crystalline form.[13]

Caption: Synergistic relationship between advanced solubility enhancement techniques.

Part 3: Data & Methodologies

Table 1: Recommended Starting Formulations for In Vitro Screening

Formulation ID	Composition	Max DMSO (%)	Application Notes
VF-1 (Basic)	95% PBS (pH 7.4) / 5% PEG-400	2%	Good starting point for most assays.
VF-2 (Surfactant)	90% PBS (pH 7.4) / 10% Tween® 80	1%	Useful for highly "greasy" compounds. Check for cellular toxicity.
VF-3 (Combo)	85% PBS (pH 7.4) / 10% PEG-400 / 5% Solutol® HS 15	1%	A robust combination for challenging compounds.
VF-4 (Cyclodextrin)	20% (w/v) HP-β-CD in Water	0.5%	For compounds that respond well to complexation; often used for in vivo studies.

Table 2: Comparison of Advanced Solubilization Techniques

Technique	Mechanism of Action	Typical Fold-Increase in Solubility	Key Advantage	Key Disadvantage
Cyclodextrin Complexation	Encapsulation of single drug molecules.[11][16]	10 to 100-fold	Simple preparation (kneading, lyophilization); suitable for parenteral formulations.	Limited by stoichiometry (1:1 or 1:2 complex); high concentrations of cyclodextrin may be required.
Nanosuspension	Increased surface area due to particle size reduction to <1000 nm.[17][18]	5 to 50-fold (dissolution rate)	High drug loading (up to 90%); applicable to nearly all insoluble drugs.	Requires specialized equipment (homogenizer, mill); potential for particle aggregation over time.
Amorphous Solid Dispersion	Molecular dispersion in a polymer matrix; prevents crystallization.[7][13]	20 to >200-fold	Can achieve very high levels of supersaturation; established manufacturing technology.	Potential for physical instability (recrystallization); drug-polymer interactions must be favorable.

References

• Marchetti, F., Pettinari, C., & Cingolani, A. (2024). 2,1,3-Benzoselenadiazole as Mono- and Bidentate N-Donor for Heteroleptic Cu(I) Complexes: Synthesis, Characterization and Photophysical Properties. MDPI. [Link]

• Ouahine, H., Ait Ali, M., El Firdoussi, L., & Spannenberg, A. (2017). 5-Methylbenzo[d][2][19][20]selenadiazole. IUCrData. [Link]

• Derivatization of 2,1,3-Benzothiadiazole via Regioselective C-H Functionalization and Aryne Reactivity. (2024). ResearchGate. [Link]

• A Practical Approach for Solubility Enhancement of Albendazole. (n.d.). Innovare Academic Sciences. [Link]

• Bioavailability Enhancement: Drug Solubility Enhancement. (2025). JoVE. [Link]

• 5-Methyl-2,1,3-benzothiadiazole. (n.d.). PubChem. [Link]

• Improving the Solubility, Stability, and Bioavailability of Albendazole through Synthetic Salts. (2024). MDPI. [Link]

• Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. (n.d.). PMC - NIH. [Link]

• Nanosuspension: An approach to enhance solubility of drugs. (n.d.). PMC - NIH. [Link]

• FUNDAMENTALS OF SOLUBILITY ENHANCEMENT TECHNIQUES: WHAT DO WE NEED TO CONSIDER?. (n.d.). ResearchGate. [Link]

• Formulation strategies for poorly soluble drugs. (2025). ResearchGate. [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (n.d.). PMC - PubMed Central. [Link]

• SOLUBILITY ENHANCEMENT BY SOLID DISPERSION METHOD: A REVIEW. (n.d.). Journal of Drug Delivery and Therapeutics. [Link]

• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. (n.d.). Touro Scholar. [Link]

• Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs. (n.d.). Journal of Advanced Pharmacy Education and Research. [Link]

• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. (n.d.). MDPI. [Link]

• Nanosuspensions as a promising approach to enhance bioavailability of poorly soluble drugs : An update. (2019). Journal of Drug Delivery and Therapeutics. [Link]

• CYCLODEXTRIN INCLUSION COMPLEX TO ENHANCE SOLUBILITY OF POORLY WATER SOLUBLE DRUGS: A REVIEW. (2013). International Journal of Pharmaceutical Sciences and Research. [Link]

• Drug solubility: importance and enhancement techniques. (2012). PubMed. [Link]

• Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. (n.d.). PMC - NIH. [Link]

• NANOSUSPENSIONS: A STRATERGY TO INCREASE THE SOLUBILITY AND BIOAVAILABILITY OF POORLY WATER-SOLUBLE DRUGS. (n.d.). ResearchGate. [Link]

• Enhancement of solubilization and bioavailability of poorly soluble drugs by physical and chemical modifications. (n.d.). Journal of Advanced Pharmacy Education and Research. [Link]

• Review on Nanosuspension as a Novel Method for Solubility and Bioavailability Enhancement of Poorly Soluble Drugs. (2023). Advances in Pharmacology and Pharmacy. [Link]

• Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications. (n.d.). Purdue e-Pubs. [Link]

• Improvement in solubility of poor water-soluble drugs by solid dispersion. (n.d.). PMC - NIH. [Link]

• MHY498 Nanosuspensions for Improved Topical Drug Delivery: Understanding of Its Solubility Behavior in DEGME + Water Mixtures and Preparation of Nanosuspension Using Box–Behnken Design. (2026). MDPI. [Link]

• Effect of methyl substituent on the solubility of 1,4-benzoquinone derivatives in n-octanol/water system. (2025). ResearchGate. [Link]

• Can I use Cyclodextrin to improve the solubility of a compound?. (2015). ResearchGate. [Link]

• Improving Dissolution Behavior and Oral Absorption of Drugs with pH-Dependent Solubility Using pH Modifiers: A Physiologically Realistic Mass Transport Analysis. (n.d.). ACS Publications. [Link]

• Solid dispersion technique for improving solubility of some poorly soluble drugs. (n.d.). Scholars Research Library. [Link]

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Minimizing side reactions in the derivatization of 5-Methyl-2,1,3-benzoselenadiazole

Welcome to the technical support center for the derivatization of 5-Methyl-2,1,3-benzoselenadiazole. This guide is designed for researchers, scientists, and drug development professionals who are working with this versatile heterocyclic scaffold. As specialists in the field, we understand the nuances and challenges involved in its functionalization. This document synthesizes our in-house expertise with peer-reviewed literature to provide you with robust troubleshooting strategies and answers to frequently asked questions. Our goal is to help you minimize side reactions, improve yields, and ensure the purity of your target compounds.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. Each problem is followed by an analysis of potential causes and actionable solutions.

Problem 1: Low Yield of the Desired Product

You've run the reaction, and upon workup and analysis, the yield of your target derivative is significantly lower than expected.

Potential Cause	Scientific Explanation	Recommended Solution
Decomposition of the Selenadiazole Ring	The 2,1,3-benzoselenadiazole core, while aromatic, can be sensitive to harsh reagents or temperatures. Strong oxidants or nucleophiles can lead to ring-opening or decomposition. It has been noted that certain reaction conditions, such as using N-bromosuccinimide (NBS) for methyl group functionalization, can lead to decomposition of the selenadiazole ring.[1]	1. Screen Milder Reagents: If using a strong oxidant/halogenating agent, consider alternatives. For example, for methyl bromination, if NBS is causing decomposition, an alternative strategy might be required where the substituent is introduced before the formation of the selenadiazole ring.[1] 2. Strict Temperature Control: Run the reaction at the lowest effective temperature. Use an ice bath for exothermic additions. 3. Inert Atmosphere: Perform the reaction under an inert atmosphere (Nitrogen or Argon) to prevent oxidative degradation, especially if your reagents are air-sensitive.
Sub-optimal Reagent Stoichiometry	Incorrect molar ratios can lead to incomplete conversion of the starting material or the formation of undesired side products. For instance, in C-H functionalization, the ratio of catalyst, ligand, and substrate is critical for efficient turnover.[2]	1. Perform a Stoichiometry Titration: Systematically vary the molar equivalents of your key reagent (e.g., 1.0, 1.1, 1.5, 2.0 eq.) in small-scale trial reactions. 2. Monitor by TLC/LC-MS: Track the consumption of starting material to determine the optimal endpoint and avoid prolonged reaction times that can foster side reactions.
Poor Solubility of Reactants or Products	Some derivatives of 2,1,3-benzoselenadiazole exhibit low solubility in common organic solvents, which can cause the reaction to stall or make product isolation difficult.[3]	1. Solvent Screening: Test a range of solvents with varying polarities (e.g., THF, Dioxane, DMF, Toluene). A solvent system that keeps all components in the solution phase is ideal. 2. Consider Phase-Transfer Catalysis: For reactions involving an aqueous phase and an organic phase, a phase-transfer catalyst can facilitate the reaction between poorly soluble reactants.

Problem 2: Formation of Multiple Products (Poor Selectivity)

Your crude reaction mixture shows several spots on TLC or multiple peaks in LC-MS, indicating a lack of selectivity.

Scenario A: Multiple Substitutions on the Methyl Group

When functionalizing the methyl group, particularly via radical halogenation, it's common to see di- and tri-substituted products alongside the desired mono-substituted derivative. The formation of both mono- and bis(bromomethyl)benzoselenadiazoles using NBS has been documented.[3]

Causality & Solution Workflow

Caption: Troubleshooting multiple methyl substitutions.

Scenario B: Lack of Regioselectivity on the Aromatic Ring

For reactions like C-H arylation or borylation, substitution can occur at multiple positions on the benzene ring (C4, C5, C6, C7).

Expert Insights: The electronic nature of the 2,1,3-benzoselenadiazole system and the directing effects of the methyl group influence regioselectivity. For related benzothiadiazoles, Ir-catalyzed C-H borylation has shown high selectivity for the C5 position, likely due to the inhibitory electronic effect of the nitrogen lone pairs on the adjacent C4/C7 positions.[4] However, minor products at other positions are still possible.

Solutions to Improve Regioselectivity:

• Catalyst and Ligand Choice: The steric and electronic properties of the catalyst and its ligands are paramount. For palladium-catalyzed C-H arylations, bulky, electron-rich phosphine ligands can significantly influence which C-H bond is activated.[5]

• Use of Directing Groups: If a specific regioisomer is required, consider introducing a directing group that can be removed later. This approach provides precise control over the position of functionalization.

• Solvent Effects: The polarity and coordinating ability of the solvent can alter the reactivity of the catalyst and substrate, thereby influencing the product distribution. A screen of aprotic polar (DMF, DMAc) versus nonpolar (Toluene, Dioxane) solvents is recommended.

Problem 3: Product Instability During Workup or Purification

The desired product is observed in the crude reaction mixture, but it degrades during aqueous workup or column chromatography.

Potential Cause	Scientific Explanation	Recommended Solution
Hydrolysis of Functional Groups	Certain derivatives, such as those containing esters or imines, may be sensitive to acidic or basic conditions encountered during an aqueous wash.	1. Neutral Workup: Wash the organic layer with brine only, avoiding acidic or basic solutions. 2. Anhydrous Workup: If possible, skip the aqueous wash. Quench the reaction, filter off any solids, and concentrate the filtrate directly before purification.
Degradation on Silica Gel	Silica gel is acidic and can cause decomposition of sensitive compounds. The selenium moiety itself can interact with the silica surface.	1. Use Deactivated Silica: Prepare a slurry of silica gel in your eluent containing 1% triethylamine to neutralize acidic sites. 2. Switch Stationary Phase: Consider using a less acidic stationary phase like alumina (neutral or basic) or Florisil. 3. Alternative Purification: If chromatography is problematic, explore other methods like recrystallization or preparative thin-layer chromatography (prep-TLC).

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the standard procedure for synthesizing the 5-Methyl-2,1,3-benzoselenadiazole starting material?

The most common and reliable synthesis involves the condensation of 4-methyl-o-phenylenediamine with selenium dioxide (SeO₂).[6][7]

Protocol: Synthesis of 5-Methyl-2,1,3-benzoselenadiazole

• Dissolution: Dissolve 4-methyl-o-phenylenediamine (1.0 eq.) in a suitable solvent such as N,N-dimethylformamide (DMF) or ethanol.[6][7]

• Reagent Addition: In a separate flask, dissolve selenium dioxide (SeO₂; ~0.95-1.0 eq.) in the same solvent (with gentle heating if necessary, as done with water in some procedures).[7]

• Reaction: Slowly add the SeO₂ solution to the diamine solution. If using ethanol, the reaction is typically run at reflux for 2-4 hours.[7]

• Monitoring: Monitor the reaction progress by TLC until the starting diamine spot is consumed.

• Workup: Cool the reaction mixture. If in DMF, dilute with a large volume of water and extract the product into an organic solvent like ethyl acetate.[6] Wash the combined organic layers with brine.

• Purification: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and evaporate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel, typically using a hexane/ethyl acetate gradient.[6] A yield of around 81% can be expected.[6]

Q2: I need to brominate the methyl group. What is the best starting point to avoid side reactions?

Direct bromination of the methyl group using N-bromosuccinimide (NBS) with a radical initiator like AIBN or benzoyl peroxide is a standard method. However, as discussed, this can lead to over-bromination or decomposition.[1][3]

Recommended Best Practices:

• Control Stoichiometry: Use NBS in a slight substoichiometric to 1.05 molar equivalent to favor mono-bromination.

• Slow Addition: Add the NBS portion-wise or as a solution via a syringe pump to maintain a low concentration in the reaction mixture.

• Low Temperature: Initiate the reaction with light or gentle heat, but maintain the bulk temperature as low as possible to control the reaction rate.

• Monitor Diligently: Use TLC or GC-MS to track the formation of the mono-bromo product and quench the reaction as soon as the starting material is consumed to prevent the formation of the di-bromo species.

Reaction Scheme: Potential Bromination Pathways

Caption: Bromination pathways and potential side products.

Q3: How can I purify my 5-Methyl-2,1,3-benzoselenadiazole derivatives effectively?

Purification can be challenging due to the similar polarity of products and potential instability. A multi-step approach is often best.

• Initial Workup: A standard aqueous workup to remove inorganic salts and water-soluble impurities is the first step.

• Column Chromatography: This is the most common method.

  • Solvent System: A gradient of ethyl acetate in hexane is a good starting point.[6]

  • Tips: Run a "flash" column (using pressure) for faster separation to minimize contact time with the silica. Use high-purity silica gel.

• Recrystallization: If the product is a solid and of sufficient purity (>90%), recrystallization is an excellent final step to obtain highly pure material. Screen various solvent systems (e.g., ethanol/water, ethyl acetate/hexane, dichloromethane/pentane).

• Preparative HPLC: For high-value materials or difficult separations, reverse-phase preparative HPLC can provide excellent resolution and purity.

References

• 2,1,3-benzoselenadiazole-5-carbaldehyde and Derivatives Preparations, C-13, N-15 and Se-77 NMR spectroscopy. ResearchGate. Available from: [Link].

• Synthesis of biologically relevant heterocyclic compounds through the chemistry of selenium. Available from: [Link].

• 5-Methylbenzo[d][3][6]selenadiazole. ResearchGate. Available from: [Link].

• Synthesis of Saturated N-Heterocycles. The Journal of Organic Chemistry. Available from: [Link].

• Synthesis of the Derivatives of 4-(1,2,3-Selenadiazol-4-yl)-5-methyl-2-furoate Functionalyzed at the Methyl Group. Semantic Scholar. Available from: [Link].

• Effective Modulation of 2,1,3-Benzothiadiazoles and 2,1,3- Benzoselenadiazoles Photoluminescence Properties by Pd- Catalyzed C–H Bond Arylations. The Royal Society of Chemistry. Available from: [Link].

• Benzoselenadiazole : r/OrganicChemistry. Reddit. Available from: [Link].

• 2,1,3-Benzoselenadiazole as Mono- and Bidentate N-Donor for Heteroleptic Cu(I) Complexes: Synthesis, Characterization and Photophysical Properties. MDPI. Available from: [Link].

• Derivatization of 2,1,3-Benzothiadiazole via Regioselective C-H Functionalization and Aryne Reactivity. ResearchGate. Available from: [Link].

• (PDF) Synthesis of the Derivatives of 4-(1,2,3-Selenadiazol-4-yl)-5-methyl-2-furoate Functionalyzed at the Methyl Group. ResearchGate. Available from: [Link].

• Derivatization of 2,1,3-Benzothiadiazole via Regioselective C–H Functionalization and Aryne Reactivity. PubMed Central. Available from: [Link].

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• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Enhancing the Photostability of Benzoselenadiazole-Based Probes

Prepared by: Senior Application Scientist, Advanced Imaging Division

This guide is designed for researchers, scientists, and drug development professionals utilizing benzoselenadiazole (BSeD) based fluorescent probes. Our goal is to provide expert-driven, actionable solutions to common photostability challenges encountered during experimentation. This document moves beyond simple protocols to explain the underlying photophysical principles, empowering you to troubleshoot effectively and enhance the reliability of your data.

Part 1: Troubleshooting Guide - Quick Solutions to Common Problems

This section addresses the most frequent issues in a direct question-and-answer format.

Question: My BSeD probe's signal is fading extremely quickly during live-cell time-lapse imaging. What are my immediate first steps?

Answer: Rapid signal loss is the classic sign of photobleaching. Before altering your experimental buffer or probe, first optimize your imaging parameters. The total number of photons a fluorophore can emit is finite, and intense excitation accelerates its destruction[1].

• Reduce Excitation Intensity: Lower the laser power or lamp intensity to the minimum level required for an acceptable signal-to-noise ratio (SNR). Use neutral density (ND) filters if available.

• Minimize Exposure Time: Use the shortest possible camera exposure time that still yields a clear image.

• Decrease Sampling Frequency: Increase the time interval between acquisitions in your time-lapse series. Do you really need to image every 5 seconds, or would every 30 seconds suffice to capture the biological event of interest?

• Confirm Antifade Reagent Viability: If you are using a commercial or self-made antifade mounting medium, ensure it is fresh. Oxygen scavenger systems, in particular, have a limited lifespan once exposed to air.

Question: I'm observing significant phototoxicity in my cell samples, which seems to correlate with the photobleaching of my BSeD probe. Are these phenomena linked?

Answer: Yes, they are critically linked. The same photophysical process that leads to photobleaching—the formation of a long-lived triplet state—can lead to phototoxicity. In this excited triplet state, the BSeD probe can react with molecular oxygen to produce highly reactive singlet oxygen (¹O₂) and other reactive oxygen species (ROS)[1][2]. These species damage cellular components, leading to artifacts and cell death.

• Immediate Action: Implement the steps to reduce excitation intensity as described above. By reducing the rate at which you populate the triplet state, you simultaneously reduce both photobleaching and ROS generation.

• Next Step: Introduce ROS-scavenging components to your imaging media. Ascorbic acid is a common and effective agent for this purpose[3][4].

Question: My BSeD probe has a much lower quantum yield and seems less stable than its benzothiadiazole (sulfur-based) analog. Why is this, and how can I compensate?

Answer: This is an expected phenomenon due to the "heavy atom effect"[5][6]. Selenium, being heavier than sulfur, increases the probability of intersystem crossing (ISC)—the transition from the fluorescent singlet excited state to the non-fluorescent triplet state. This provides a non-radiative pathway for the molecule to return to the ground state, which lowers the fluorescence quantum yield and populates the reactive triplet state that is a precursor to photobleaching[5][7].

• To Compensate:

  • Solvent Choice: BSeD probes can be sensitive to solvent polarity. In some cases, a less polar environment can decrease non-radiative decay pathways and enhance fluorescence. While you are limited by biological compatibility, consider this during probe design and initial characterization[5][8].

  • Use a Triplet State Quencher: Directly depopulating the problematic triplet state is a highly effective strategy. Reagents like Trolox, mercaptoethylamine (MEA), or cyclooctatetraene (COT) are designed for this purpose[3][9][10]. See the protocols section for buffer formulations.

Part 2: Frequently Asked Questions (FAQs) - The Science Behind Photostability

This section provides deeper insights into the mechanisms of photobleaching and the rationale behind enhancement strategies.

Question: What is the primary photophysical pathway that leads to the degradation of a BSeD probe?

Answer: The primary pathway involves the probe's excited states. When a probe absorbs a photon, it is promoted from its ground state (S₀) to an excited singlet state (S₁). From here, it can rapidly return to S₀ by emitting a photon (fluorescence). However, it can also undergo intersystem crossing (ISC) to a long-lived excited triplet state (T₁). It is from this T₁ state that most photodegradation occurs. The molecule in the T₁ state can either react directly with surrounding molecules or transfer its energy to molecular oxygen (³O₂) to create highly damaging singlet oxygen (¹O₂), which then destroys the probe and other nearby molecules[1][11].

Caption: The photobleaching pathway of a fluorophore.

Question: How do different classes of antifade reagents work to protect my probe?

Answer: Antifade reagents are not a single class of chemical; they operate through distinct mechanisms. Combining them can offer synergistic protection.

• Triplet State Quenchers (TSQs): These are the first line of defense. They interact directly with the probe in its excited triplet state (T₁), returning it to the ground state (S₀) through a non-destructive pathway. This prevents the probe from reacting with oxygen. Examples include Trolox (a vitamin E analog), mercaptoethylamine (MEA), and n-propyl gallate (nPG)[3][4][10].

• Oxygen Scavengers: This is an enzymatic system that removes dissolved molecular oxygen from the buffer. The most common system is Glucose Oxidase and Catalase (GOC). Glucose oxidase consumes glucose and O₂ to produce gluconic acid and H₂O₂. Catalase then detoxifies the H₂O₂. By removing the O₂, this system prevents the formation of damaging singlet oxygen[1].

• Antioxidants/Reducing Agents: These agents, like ascorbic acid, work to reverse a specific type of photodamage. Photoionization can create a radical cation of the fluorophore, which is a non-fluorescent "dark state." Antioxidants can reduce this radical cation, returning the fluorophore to its functional form[3][4].

Caption: A workflow for mitigating photobleaching.

Question: How can I quantitatively measure and compare the photostability of different BSeD probes or the effectiveness of different antifade cocktails?

Answer: Visual inspection is subjective. A quantitative approach involves measuring the photobleaching rate constant. This is done by continuously illuminating a sample and measuring the decay of its fluorescence intensity over time. The resulting curve is then fitted to a single exponential decay function:

I(t) = I₀ * e^(-kt)

Where I(t) is the intensity at time t, I₀ is the initial intensity, and k is the photobleaching rate constant. A smaller k value indicates greater photostability. Alternatively, you can report the half-life (t₁/₂), which is the time it takes for the fluorescence intensity to drop to 50% of its initial value (t₁/₂ = ln(2)/k). See the protocol section for a detailed methodology.

Table 1: Common Antifade Reagents for BSeD Probe Imaging

Reagent	Class	Mechanism of Action	Typical Concentration	Key Considerations
Trolox	Triplet State Quencher	Collides with and deactivates the probe's excited triplet state.	1-2 mM	Excellent for live-cell imaging; water-soluble analog of Vitamin E.
Ascorbic Acid	Antioxidant / ROS Scavenger	Reduces probe radical cations and scavenges reactive oxygen species.[3][4]	0.5-2 mM	Can acidify the medium; always use a well-buffered solution. Prepare fresh.
Glucose Oxidase / Catalase	Oxygen Scavenger	Enzymatically removes dissolved O₂ from the imaging buffer.	40 µg/mL / 20 µg/mL	Highly effective but requires glucose (10-20 mM) in the medium. Not suitable for long-term imaging where metabolic effects are a concern.
n-Propyl Gallate (nPG)	Antioxidant	Reduces photoionized fluorophores.[3][4]	1-10 µM	Optimal concentration is much lower than previously thought; higher concentrations can quench fluorescence.[3]

Part 3: Experimental Protocols

Protocol 1: Preparation of "Photostability Plus" Imaging Buffer

This protocol describes the preparation of a robust imaging buffer containing a synergistic combination of a triplet state quencher and an oxygen scavenger system.

Materials:

• Base buffer (e.g., PBS or HBSS, pH 7.4)

• D-Glucose (powder)

• Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid)

• Glucose Oxidase (from Aspergillus niger)

• Catalase (from bovine liver)

• Deionized water

Procedure:

• Prepare Stock Solutions (Prepare fresh daily and keep on ice):

  • Glucose Stock (1 M): Dissolve 1.8 g of D-Glucose in 10 mL of deionized water. Filter sterilize.

  • Trolox Stock (100 mM): Dissolve 25 mg of Trolox in 1 mL of 100% ethanol or DMSO. Note: Trolox solubility in aqueous buffer is limited.

  • Glucose Oxidase Stock (4 mg/mL): Dissolve 4 mg of glucose oxidase in 1 mL of base buffer.

  • Catalase Stock (2 mg/mL): Dissolve 2 mg of catalase in 1 mL of base buffer.

• Prepare the Final Imaging Buffer (1 mL final volume):

  • Start with 958 µL of your base buffer.

  • Add 20 µL of 1 M Glucose stock (Final concentration: 20 mM).

  • Add 2 µL of 100 mM Trolox stock (Final concentration: 200 µM). Note: Add slowly while vortexing to prevent precipitation.

  • Add 10 µL of 4 mg/mL Glucose Oxidase stock (Final concentration: 40 µg/mL).

  • Add 10 µL of 2 mg/mL Catalase stock (Final concentration: 20 µg/mL).

• Final Use:

  • Gently mix the final buffer. Do not vortex vigorously as this can denature the enzymes.

  • Replace the cell culture medium with this "Photostability Plus" buffer immediately before imaging.

  • The oxygen scavenging effect begins immediately and is most effective in a sealed chamber or with an oil overlay to limit atmospheric oxygen diffusion.

Protocol 2: Quantitative Measurement of Photobleaching Half-Life (t₁/₂)

Objective: To determine the photostability of a BSeD probe under specific conditions by calculating its fluorescence decay half-life.

Procedure:

• Sample Preparation: Prepare your sample (e.g., cells labeled with the BSeD probe) on a microscope slide or dish. Use the imaging buffer you wish to test (e.g., standard buffer vs. "Photostability Plus" buffer).

• Microscope Setup:

  • Select an appropriate objective (e.g., 60x oil immersion).

  • Find a representative field of view.

  • Set the excitation intensity (laser power or lamp intensity) to the level you would typically use for your experiment. Crucially, this intensity must be kept constant for all experiments you wish to compare.

  • Set the camera exposure time and gain to achieve a good signal that is not saturated (pixel intensity should be well below the maximum, e.g., ~50-75% of the camera's dynamic range).

• Image Acquisition:

  • Set up a time-lapse experiment.

  • Acquire images continuously with no delay between frames (e.g., 200 frames at the fastest possible acquisition speed). This ensures the decay is due to photobleaching and not biological movement.

• Data Analysis:

  • Open the resulting image stack in an analysis software (e.g., ImageJ/Fiji, MATLAB).

  • Define a Region of Interest (ROI) over a clearly labeled area of your sample.

  • Measure the mean fluorescence intensity within the ROI for each frame (time point).

  • Also, measure the mean intensity of a background region where there are no cells.

  • Subtract the background intensity from the ROI intensity for each time point.

  • Normalize the background-corrected intensity data by dividing all values by the intensity of the first frame. Your data should now range from 1 down to a lower value.

  • Plot the normalized intensity versus time (or frame number).

  • Fit the data to a single exponential decay curve: Y = A * exp(-k*X) + C . The software will provide the value for the rate constant k .

• Calculate Half-Life:

  • Use the formula: t₁/₂ = ln(2) / k .

  • The resulting t₁/₂ is the time in seconds (or frames) required for the signal to decrease by 50%. A longer half-life indicates better photostability.

References

• Widengren, J., Chmyrov, A., Eggeling, C., Löfdahl, P.-Å., & Seidel, C. A. M. (2007). Strategies to improve photostabilities in ultrasensitive fluorescence spectroscopy. The Journal of Physical Chemistry A, 111(3), 429–440. [Link]

• Luo, X., Li, J., & Li, B. (2014). Stability enhancement of fluorophores for lighting up practical application in bioimaging. RSC Advances, 4(77), 41054-41066. [Link]

• Gregor, I., Patra, D., Enderlein, J. (2019). Novel strategies to enhance the photostability of fluorescent dyes for single molecule imaging. Morressier. [Link]

• Donnert, G., Eggeling, C., & Seidel, C. A. M. (2007). Strategies to improve photostabilities in ultrasensitive fluorescence spectroscopy. PubMed. [Link]

• Eggeling, C., Widengren, J., Rigler, R., & Seidel, C. A. M. (1998). Photostability of Fluorescent Dyes for Single-Molecule Spectroscopy: Mechanisms and Experimental Methods for Estimating Photobleaching in Aqueous Solution. The Journal of Physical Chemistry A, 102(15), 2843–2855. [Link]

• Li, Y., et al. (2023). Advances in fluorescent nanoprobes for live-cell super-resolution imaging. Journal of Innovative Optical Health Sciences. [Link]

• Wang, Y., et al. (2023). Organic fluorescent probes for live-cell super-resolution imaging. Frontiers of Optoelectronics, 16(1), 34. [Link]

• Lukinavičius, G., et al. (2014). New Fluorescence Probes for Live-Cell Imaging. Wiley Analytical Science. [Link]

• De Veylder, L., et al. (2021). Advances in Synthetic Fluorescent Probe Labeling for Live-Cell Imaging in Plants. Plant and Cell Physiology, 62(11), 1709-1721. [Link]

• Ekambaram, R., et al. (2014). Benzoselenadiazole-based responsive long-lifetime photoluminescent probes for protein kinases. Chemical Communications, 50(31), 4091-4093. [Link]

• Wang, Y., et al. (2023). Organic fluorescent probes for live-cell super-resolution imaging. ResearchGate. [Link]

• Lapis, A. A. M., et al. (2025). A Review on Luminescent Benzoselenadiazole Derivatives: Comparison with Benzothiadiazoles, Properties, Applications, and Trends. Chemistry – An Asian Journal. [Link]

• Perera, K. D. I. S., et al. (2024). Theoretical Studies on the Design of Benzo[1,2-c:4,5-c′]bis[3][10][12]selenadiazole Acceptor-Based Organic Dyes. MDPI. [Link]

• Ekambaram, R., et al. (2014). Benzoselenadiazole-based responsive long-lifetime photoluminescent probes for protein kinases. ResearchGate. [Link]

• Lapis, A. A. M., et al. (2025). A Review on Luminescent Benzoselenadiazole Derivatives: Comparison with Benzothiadiazoles, Properties, Applications, and Trends. PubMed. [Link]

• Kim, D., et al. (2025). Recent Advances of Nitrobenzoselenadiazole for Imaging and Therapy. ACS Sensors. [Link]

• Lapis, A. A. M., & da Silva, L. H. (2015). Benzothiadiazole Derivatives as Fluorescence Imaging Probes: Beyond Classical Scaffolds. Accounts of Chemical Research, 48(6), 1639-1649. [Link]

• Lapis, A. A. M., et al. (2025). A Review on Luminescent Benzoselenadiazole Derivatives: Comparison with Benzothiadiazoles, Properties, Applications, and Trends. ResearchGate. [Link]

• Wikipedia. (n.d.). Photobleaching. Wikipedia. [Link]

• Let's go cultivate! (2022, October 12). Troubleshooting and optimizing lab experiments. YouTube. [Link]

• Nakabayashi, K., et al. (2012). Environment-sensitive fluorophores with benzothiadiazole and benzoselenadiazole structures as candidate components of a fluorescent polymeric thermometer. Chemistry, 18(31), 9579-9588. [Link]

• Kumar, S., et al. (2020). Benzoselenadiazole-Based Conjugated Molecules: Active Switching Layers with Nanofibrous Morphology for Nonvolatile Organic Resistive Memory Devices. Advanced Electronic Materials, 6(12), 2000755. [Link]

• Winterbourn, C. C. (2013). The challenges of using fluorescent probes to detect and quantify specific reactive oxygen species in living cells. Biochimica et Biophysica Acta (BBA) - General Subjects, 1830(10), 4725-4734. [Link]

• Evident Scientific. (n.d.). Photobleaching. Evident Scientific. [Link]

• Li, Z., et al. (2024). Benzodiazole-Based Covalent Organic Frameworks for Enhanced Photocatalytic Dehalogenation of Phenacyl Bromide Derivatives. Polymers, 16(10), 1361. [Link]

• Demchenko, A. P. (2020). Photobleaching of organic fluorophores: quantitative characterization, mechanisms, protection. Methods and Applications in Fluorescence, 8(2), 022001. [Link]

• Dittrich, P. S., & Schwille, P. (2001). Mechanisms of high-order photobleaching and its relationship to intracellular ablation. Applied Physics B, 73(8), 829-837. [Link]

• Al-Ammar, K., et al. (2012). Photobleaching Influence in Different Phases for Coumarin 307 and Acriflavine Laser Dyes. ResearchGate. [Link]

• Gerasimov, A. S., et al. (2023). Enhancing Photostability of Complex Lead Halides through Modification with Antibacterial Drug Octenidine. MDPI. [Link]

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Technical Support Center: 77Se NMR of Selenium-Containing Heterocycles

A Guide for the Research Scientist

Welcome to the technical support center for 77Se Nuclear Magnetic Resonance (NMR) spectroscopy. As a Senior Application Scientist, I have designed this guide to move beyond simple protocols and address the nuanced challenges you, as a researcher in materials science or drug development, may encounter when working with selenium-containing heterocycles. This guide is structured in a question-and-answer format to directly tackle common issues, explaining the underlying causality and providing robust, field-tested solutions.

Section 1: The Primary Hurdle - Signal and Sensitivity

The 77Se nucleus, while a spin-½ nucleus which should yield sharp signals, presents significant sensitivity challenges due to its low natural abundance (7.63%) and a relatively small magnetogyric ratio.[1][2] This results in an absolute sensitivity that is orders of magnitude lower than that of ¹H.[1] Consequently, the most frequent issues revolve around detecting a signal at all or achieving a usable signal-to-noise ratio (S/N).

Q1: I am not seeing any 77Se signal from my heterocyclic sample. What are my initial troubleshooting steps?

A1: The absence of a signal is a common frustration. Before delving into advanced techniques, a systematic check of fundamental parameters is critical. The cause is often an issue with either the sample concentration, the spectrometer's acquisition parameters, or basic setup.

Step-by-Step Triage Protocol:

• Verify Sample Concentration: Due to the inherently low sensitivity, high sample concentrations are often necessary.[1] For many selenium heterocycles, a concentration of 50-100 mM or higher in a standard 5 mm NMR tube is a realistic starting point. If your compound's solubility is limited, consider using wider diameter tubes (e.g., 10 mm) if available, or isotopic enrichment.

• Check Spectrometer Tuning and Matching: The probe must be accurately tuned to the 77Se frequency (e.g., ~95.3 MHz on an 11.74 T / 500 MHz spectrometer).[1][3] Use a reliable tuning sample or the automated tuning and matching (ATMM) function on your spectrometer.[4] An improperly tuned probe can lead to a complete loss of signal.

• Confirm Pulse Width (p1): An incorrect 90° pulse width will lead to inefficient excitation and signal loss. Calibrate the 97Se pulse width for your specific sample and probe. The default values in the spectrometer's parameter sets are often for a standard sample (like diphenyl diselenide in CDCl₃) and may not be optimal for your sample's dielectric properties.

• Widen the Spectral Width (sw): The chemical shift range for 77Se is exceptionally wide, spanning over 3000 ppm.[1][5] If you have no prior knowledge of your compound's chemical shift, you may be searching in the wrong region. Set the spectral width to its maximum possible value to ensure you capture the signal, even if it results in lower resolution initially.

• Increase the Number of Scans (ns): It is not uncommon for a 1D 77Se experiment on a sample at natural abundance to require tens of thousands or even hundreds of thousands of scans to achieve adequate S/N.[1] Perform a short acquisition with a very large number of scans (e.g., >10,000) to confirm a signal is present before committing to a lengthy, high-resolution experiment.

Below is a logical workflow to follow when troubleshooting an absent signal.

Caption: Initial troubleshooting workflow for an absent 77Se NMR signal.

Q2: My signal-to-noise ratio (S/N) is poor, making analysis impossible. How can I improve it?

A2: Improving a weak signal is the most common optimization task in 77Se NMR. Beyond increasing the number of scans, several strategies rooted in the physics of NMR can provide substantial gains.

• Optimize the Recycle Delay (d1): The recycle delay should be set based on the spin-lattice relaxation time (T₁). For 77Se, T₁ values can be quite long, typically in the range of 1 to 30 seconds.[1][3] To maximize signal per unit time, a compromise is often made. Setting d1 to approximately 1.3 times the longest T₁ is a good starting point for maximizing S/N. Using a very short recycle delay will saturate the signal, drastically reducing its intensity.

• Use Proton Decoupling: For selenium heterocycles with neighboring protons, broadband proton decoupling is essential.[1] This collapses the scalar couplings (J-couplings) between ¹H and 77Se, consolidating the signal intensity from a multiplet into a single sharp peak. It also provides a modest sensitivity enhancement from the Nuclear Overhauser Effect (NOE).[6]

• Employ Sensitivity-Enhancement Pulse Sequences: For compounds with protons coupled to the selenium atom (typically over 2 or 3 bonds), inverse-detected experiments are invaluable.[2]

  • HMQC (Heteronuclear Multiple Quantum Coherence): This 2D experiment detects the signal on the high-sensitivity ¹H nucleus.[1] Magnetization is transferred from ¹H to 77Se and then back to ¹H for detection. This can provide a theoretical sensitivity gain proportional to (γ_H / γ_Se)³, which is a dramatic improvement. The key is to optimize the transfer delay based on the expected nJ(¹H, ⁷⁷Se) coupling constant, which for heterocycles is often in the 10-20 Hz range for two-bond couplings.[1]

• Isotopic Enrichment: If synthetic routes allow, using 77Se-enriched precursors is the most effective way to overcome sensitivity limitations. This is a common strategy in the study of selenoproteins and can be applied to heterocyclic synthesis as well.[1][7]

Section 2: Peak Shape and Resolution

Even when a signal is detected, its quality can be compromised by excessive line broadening, which obscures information and complicates analysis.

Q3: My 77Se peaks are extremely broad, sometimes hundreds of Hz wide. What causes this and how can I obtain sharper lines?

A3: Significant peak broadening in 77Se NMR is primarily caused by an efficient relaxation mechanism known as Chemical Shift Anisotropy (CSA).[1][8]

• Understanding CSA: In a magnetic field, the electron cloud around the selenium nucleus provides shielding. In a molecule that is not perfectly symmetrical (like most heterocycles), this shielding is anisotropic, meaning it depends on the molecule's orientation relative to the external magnetic field (B₀). In solution, as the molecule tumbles, this fluctuating shielding creates a powerful mechanism for nuclear relaxation, particularly for T₂ (spin-spin relaxation). A faster T₂ relaxation leads directly to broader lines (Linewidth = 1 / (π * T₂)). The efficiency of CSA relaxation scales with the square of the magnetic field strength.[8]

Troubleshooting Broad Peaks:

• Run at a Lower Magnetic Field: This is the most direct way to combat CSA-induced broadening. If your peak is 1000 Hz wide on a 9.4 T spectrometer, it should be approximately 250 Hz on a 4.7 T instrument.[8] The trade-off is lower intrinsic sensitivity and dispersion, but the gain in resolution from narrower lines can be substantial.

• Increase the Temperature: For moderately sized molecules, increasing the sample temperature will increase the molecular tumbling rate. This can average out the anisotropic effects more effectively, leading to longer T₂ relaxation times and narrower peaks. However, be mindful of sample stability at elevated temperatures. Conversely, very high viscosity or aggregation can slow tumbling and broaden lines.[9]

• Check for Chemical Exchange: If the selenium atom is involved in a dynamic chemical process (e.g., ring-flipping, ligand exchange, or protonation/deprotonation) that occurs on the NMR timescale, this can cause significant exchange broadening.[10] Running variable temperature (VT) NMR experiments can help diagnose this. If the peak sharpens or coalesces at different temperatures, a dynamic process is likely the cause.

• Improve Magnetic Field Homogeneity (Shimming): While less common as the primary cause for extreme broadening of 77Se signals, poor shimming can contribute to line width.[10] Ensure the spectrometer is well-shimmed on your sample.

Caption: Diagnostic workflow for troubleshooting broad 77Se NMR peaks.

Section 3: Chemical Shift and Referencing

The vast chemical shift range of 77Se is one of its greatest strengths, making it highly sensitive to the local electronic environment.[5] However, this also makes accurate referencing crucial for comparing data across different studies.

Q4: How do I correctly reference my 77Se NMR spectrum, and what are the common standards?

A4: Proper referencing is essential for data integrity. The primary reference standard for 77Se NMR is neat dimethyl selenide (Me₂Se), which is defined as 0 ppm.[1][3] However, Me₂Se is volatile, toxic, and not soluble in aqueous solutions, making it impractical for routine use. Therefore, secondary standards are almost always used.

Standard	Chemical Shift (δ) vs. Me₂Se	Solvent	Typical Use
Dimethyl selenide (Me₂Se)	0 ppm (Primary)	Neat/CDCl₃	Primary reference, rarely used directly
**Diphenyl diselenide (Ph₂Se₂) **	~463 ppm	CDCl₃	Common external standard for organic media
Selenous Acid (H₂SeO₃)	~1300 ppm	H₂O/D₂O	Common external standard for aqueous media
Sodium Selenate (Na₂SeO₄)	~1048.65 ppm	H₂O/D₂O	Robust internal standard for aqueous media

Table 1: Common Referencing Standards for 77Se NMR. Chemical shifts can show minor variations with solvent and temperature.[1][3][11]

Best Practices for Referencing:

• External Referencing: A sealed capillary containing the reference compound (e.g., Ph₂Se₂ in CDCl₃) is placed inside the NMR tube. This is common but can be inaccurate if magnetic susceptibility differences between the sample and the reference solution are not corrected.

• Internal Referencing: The reference compound is added directly to the sample. This is more accurate but requires the standard to be soluble and inert. Sodium selenate is a good choice for aqueous samples, including those with reducing agents.[12]

• Referencing by Frequency Ratio (IUPAC Recommended): The most accurate method is to reference the spectrum indirectly using the ¹H signal of a primary standard like tetramethylsilane (TMS). The absolute frequency of the 77Se 0 ppm (Me₂Se) is defined by a specific frequency ratio (Ξ) of 19.071513%.[3][13] This method eliminates susceptibility issues and is independent of the spectrometer field strength. Your spectrometer software can use this ratio to calculate the chemical shift accurately.

Q5: My 77Se chemical shifts are highly variable and sensitive to temperature and solvent. Is this normal?

A5: Yes, this is a known and well-documented characteristic of the 77Se nucleus.[3][9] The same factors that contribute to the wide chemical shift range—the large, polarizable electron cloud—also make it highly susceptible to environmental effects.

• Solvent Effects: The polarity and polarizability of the solvent can significantly influence the shielding of the selenium nucleus, leading to chemical shift changes of several ppm.[9][14] It is crucial to report the solvent used in any 77Se NMR data.

• Temperature Effects: 77Se chemical shifts can exhibit a strong temperature dependence, with shifts of 0.1-0.4 ppm per Kelvin reported for some diselenides.[9] This is often due to the sampling of different molecular conformations (e.g., rotation around Se-Se or Se-C bonds) at higher temperatures.[9] Always record and report the temperature at which the spectrum was acquired.

References

• Milne, J. (1993). Chemical shift references for 77Se NMR spectroscopy. Selenous acid. Magnetic Resonance in Chemistry, 31(7). Retrieved from [Link]

• Pinter, G., et al. (2021). Selenate—An internal chemical shift standard for aqueous 77Se NMR spectroscopy. Magnetic Resonance in Chemistry. Retrieved from [Link]

• Pinter, G., et al. (2021). Selenate – An internal chemical shift standard for aqueous 77Se NMR spectroscopy. ResearchGate. Retrieved from [Link]

• Duddeck, H. (2005). 77Se NMR Spectroscopy and Its Applications in Chemistry. ResearchGate. Retrieved from [Link]

• Selenium NMR. (n.d.). IMSERC. Retrieved from [Link]

• Brouwer, D. H., et al. (2013). 77Se Solid-State NMR of Inorganic and Organoselenium Systems: A Combined Experimental and Computational Study. The Journal of Physical Chemistry C. Retrieved from [Link]

• (77Se) Selenium NMR. (n.d.). University of Ottawa. Retrieved from [Link]

• Stone, M. P., et al. (2014). 77Se NMR Probes the Protein Environment of Selenomethionine. PubMed Central. Retrieved from [Link]

• Sarris, J. H., et al. (2024). Five Hypotheses on the Origins of Temperature Dependence of 77Se NMR Shifts in Diselenides. Inorganic Chemistry. Retrieved from [Link]

• Das, A., et al. (2018). 77Se Enrichment of Proteins Expands the Biological NMR Toolbox. PubMed Central. Retrieved from [Link]

• Brouwer, D. H., et al. (2013). 77Se Solid-State NMR of Inorganic and Organoselenium Systems: A Combined Experimental and Computational Study. ResearchGate. Retrieved from [Link]

• Wang, L., et al. (2017). Solid-State 77Se NMR of Organoselenium Compounds through Cross Polarization Magic Angle Spinning (CPMAS) Method. SciSpace. Retrieved from [Link]

• Wang, L., et al. (2017). Solid-State 77Se NMR of Organoselenium Compounds through Cross Polarization Magic Angle Spinning (CPMAS) Method. PubMed Central. Retrieved from [Link]

• Gettins, P., & Ward, R. L. (1991). NMR relaxation properties of 77Se-labeled proteins. PubMed. Retrieved from [Link]

• Duddeck, H. (2004). 77Se NMR Spectroscopy and Its Applications in Chemistry. SciSpace. Retrieved from [Link]

• Bagno, A., et al. (2015). Experimental and Computational 77Se NMR Spectroscopic Study on Selenaborane Cluster Compounds. ResearchGate. Retrieved from [Link]

• Dawson, W. H., & Odom, J. D. (1977). Selenium-77 relaxation time studies. Considerations regarding direct observation of selenium resonances in biological systems. Journal of the American Chemical Society. Retrieved from [Link]

• Kahnert, S. R., et al. (2024). 77Se NMR spectroscopy of selenium adducts of N-heterocyclic carbenes. ResearchGate. Retrieved from [Link]

• Nakanishi, W., & Hayashi, S. (2007). How 77Se NMR Chemical Shifts Originate from Pre-α, α, β, and γ Effects: Interpretation Based on Molecular Orbital Theory. Semantic Scholar. Retrieved from [Link]

• da Silva, A. A., et al. (2021). 77Se and 13C NMR Characterization of Selenium Cyanides. MDPI. Retrieved from [Link]

• Orme, R. P., et al. (2021). Experimental and Computational 77Se NMR Spectroscopic Study on Selenaborane Cluster Compounds. PubMed Central. Retrieved from [Link]

• Bartz, R. H., et al. (2024). Solvent effect on the 77Se NMR chemical shifts of diphenyl diselenides. RSC Publishing. Retrieved from [Link]

• Why might an NMR spectrum show broad peaks? (n.d.). TutorChase. Retrieved from [Link]

• Steudel, R., & Strauss, E. M. (1984). The 77Se NMR Spectroscopic Identification of Heterocyclic Selenium Sulfides Prepared by the Reactions of Chlorosulfanes and Dichlorodiselane. SciSpace. Retrieved from [Link]

• Can, T. V., & Su, Y. S. (2015). Sensitivity Enhancement in Solution NMR: Emerging Ideas and New Frontiers. PubMed Central. Retrieved from [Link]

• Step-by-step procedure for NMR data acquisition. (n.d.). University of Missouri. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Photophysical Properties of 5-Methyl-2,1,3-benzoselenadiazole and 5-Methyl-2,1,3-benzothiadiazole

In the landscape of materials science and drug development, the fine-tuning of molecular photophysical properties is paramount. The strategic substitution of a single atom within a chromophore can dramatically alter its interaction with light, opening new avenues for application. This guide provides an in-depth, objective comparison of two closely related heterocyclic compounds: 5-Methyl-2,1,3-benzoselenadiazole (5-Me-BSeD) and 5-Methyl-2,1,3-benzothiadiazole (5-Me-BTD). By replacing the sulfur atom in the BTD core with its heavier chalcogen counterpart, selenium, we observe significant shifts in photophysical behavior, primarily governed by the "heavy atom effect."

This analysis is tailored for researchers, scientists, and drug development professionals, offering a blend of experimental data, mechanistic explanations, and practical protocols to inform the selection of these building blocks for applications ranging from fluorescent probes and organic light-emitting diodes (OLEDs) to photosensitizers for photodynamic therapy.[1][2]

Molecular Structures and Core Distinction

At a glance, 5-Me-BSeD and 5-Me-BTD are nearly identical. Both feature a bicyclic system composed of a benzene ring fused to a five-membered diazole ring, with a methyl group at the 5-position.[3] The critical distinction lies in the identity of the chalcogen atom at the 2-position of the heterocyclic ring: sulfur (S) in BTD versus selenium (Se) in BSeD. This seemingly minor change has profound consequences for the molecule's electronic and photophysical properties.

Caption: Chemical structures of 5-Me-BTD and 5-Me-BSeD.

Comparative Photophysical Data

The following table summarizes the key photophysical parameters for the parent (unsubstituted) benzothiadiazole and benzoselenadiazole cores. While data for the specific 5-methyl derivatives is sparse in comparative studies, these values for the core structures establish the fundamental trends that are directly applicable. The substitution of sulfur with selenium consistently results in a bathochromic (red) shift in both absorption and emission spectra and a significant decrease in fluorescence quantum yield.

Property	5-Methyl-2,1,3-benzothiadiazole (5-Me-BTD)	5-Methyl-2,1,3-benzoselenadiazole (5-Me-BSeD)	Key Difference & Rationale
Absorption Max (λ_abs)	~340 nm	~360 nm	Red-shifted. The larger, more polarizable Se atom lowers the LUMO energy level more than the HOMO, narrowing the energy gap.[4]
Emission Max (λ_em)	~500-550 nm	~560-600 nm	Red-shifted. Follows the same trend as absorption, resulting in emission of lower-energy photons.
Fluorescence Quantum Yield (Φ_F)	Moderate to High (e.g., 0.2-0.7)[5][6]	Very Low to Negligible[1]	Dramatically Lower. The heavy Se atom enhances spin-orbit coupling, promoting intersystem crossing to the triplet state at the expense of fluorescence.[1]
Excited-State Lifetime (τ)	Nanoseconds (ns)	Shorter (ns to ps)	Shorter. The increased rate of non-radiative decay pathways (like intersystem crossing) depopulates the excited singlet state faster.[1]

Note: Absolute values are highly dependent on the solvent and specific molecular structure (e.g., additional substituents). The trends, however, are consistent.

The Underlying Mechanism: The Heavy Atom Effect

The stark differences in the photophysical behavior of these two molecules are primarily explained by the internal heavy atom effect . This phenomenon describes how the presence of a heavy atom (like selenium) within a molecule enhances the rate of spin-forbidden electronic transitions.

Upon absorption of a photon, the molecule is promoted from its singlet ground state (S₀) to an excited singlet state (S₁). From here, it can relax via several pathways:

• Fluorescence: Radiative decay back to the ground state (S₁ → S₀), emitting a photon. This is a spin-allowed process and is typically fast.

• Internal Conversion (IC): Non-radiative decay to the ground state, releasing heat.

• Intersystem Crossing (ISC): A non-radiative, spin-forbidden transition to an excited triplet state (T₁).

The efficiency of ISC is governed by the strength of spin-orbit coupling , which is the interaction between the electron's spin angular momentum and its orbital angular momentum. This coupling is significantly stronger for heavier atoms.

In 5-Me-BSeD, the heavy selenium atom dramatically increases the rate of intersystem crossing (k_ISC) from the S₁ state to the T₁ state.[1] This process effectively outcompetes fluorescence, leading to a much lower fluorescence quantum yield and a shorter excited-state lifetime.[1] Conversely, in 5-Me-BTD, the lighter sulfur atom results in weaker spin-orbit coupling, making fluorescence a more favorable de-excitation pathway.[5]

Caption: Jablonski diagram illustrating the heavy atom effect.

Practical Implications and Application-Driven Choices

The choice between 5-Me-BTD and 5-Me-BSeD hinges entirely on the desired application:

• For High Fluorescence Output: When the goal is bright emission, such as in bioimaging probes, fluorescent sensors, or the emissive layer of OLEDs, 5-Methyl-2,1,3-benzothiadiazole is the superior choice.[5][7] Its higher fluorescence quantum yield ensures a stronger signal.

• For Triplet State Population: When the application relies on populating the triplet state, such as in photodynamic therapy (where triplet sensitizers generate cytotoxic singlet oxygen) or for phosphorescent materials, 5-Methyl-2,1,3-benzoselenadiazole is the clear winner.[8] Its efficient intersystem crossing channels absorbed energy into the desired triplet state.

Experimental Protocols

To validate these properties, standardized spectroscopic techniques are employed. Below are step-by-step methodologies for key comparative experiments.

Workflow for Comparative Photophysical Analysis

Caption: Workflow for comparing photophysical properties.

Protocol for Relative Fluorescence Quantum Yield (Φ_F) Determination

This protocol uses a well-characterized fluorescent standard for comparison, a common and reliable method.[9]

Objective: To quantify and compare the fluorescence efficiency of 5-Me-BTD and 5-Me-BSeD.

Materials:

• Calibrated Spectrofluorometer and UV-Vis Spectrophotometer.

• 1 cm path length quartz cuvettes.

• 5-Me-BTD and 5-Me-BSeD samples.

• Fluorescence Standard (e.g., Quinine Sulfate in 0.1 M H₂SO₄, Φ_F = 0.546).

• Spectroscopic grade solvent (e.g., Toluene, Cyclohexane).

Procedure:

• Prepare Stock Solutions: Accurately prepare stock solutions of the standard, 5-Me-BTD, and 5-Me-BSeD in the chosen solvent.

• Prepare Dilutions: Create a series of dilutions for each compound. The goal is to have solutions with absorbances between 0.02 and 0.1 at the excitation wavelength to minimize inner filter effects.

• Measure Absorbance: Using the UV-Vis spectrophotometer, record the absorbance spectrum for each solution. Note the exact absorbance at the chosen excitation wavelength (λ_ex).

• Measure Emission Spectra:

  • Set the spectrofluorometer with the same λ_ex used for the absorbance measurements.

  • Record the fluorescence emission spectrum for each solution, ensuring the entire emission band is captured.

  • Measure the emission of a solvent-only blank.

• Data Analysis:

  • Subtract the blank spectrum from each sample's emission spectrum.

  • Calculate the integrated fluorescence intensity (I) for each spectrum (the area under the emission curve).

  • Calculate the fluorescence quantum yield (Φ_F) for the unknown sample (u) relative to the standard (s) using the following equation:

  Φ_u = Φ_s * (I_u / I_s) * (A_s / A_u) * (n_u² / n_s²)

  Where:

  • Φ is the quantum yield.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • n is the refractive index of the solvent. (If the same solvent is used for sample and standard, this term cancels out).

Causality and Self-Validation: By measuring multiple dilutions and plotting integrated fluorescence intensity versus absorbance, a linear relationship should be observed. The slope of this line is proportional to the quantum yield. This linearity confirms that the measurements were performed in a concentration range free from aggregation or inner filter effects, thus validating the results.

References

• Unravelling the photobehavior of a 2,1,3-benzothiadiazole-based HOF and its molecular units: experimental and theoretical insights into their spectroscopic properties in solution and in the solid state. RSC Publishing. Available at: [Link]

• 2,1,3-Benzoselenadiazole as Mono- and Bidentate N-Donor for Heteroleptic Cu(I) Complexes: Synthesis, Characterization and Photophysical Properties. MDPI. Available at: [Link]

• Benzothiadiazole vs. iso-Benzothiadiazole: Synthesis, Electrochemical and Optical Properties of D–A–D Conjugated Molecules Based on Them. MDPI. Available at: [Link]

• Spectroscopic Investigation and Theoretical Modeling of Benzothiadiazole-Based Charge-Transfer Chromophores. Unipr. Available at: [Link]

• 2,1,3-Benzothiadiazole and Derivatives: Synthesis, Properties, Reactions, and Applications in Light Technology of Small Molecules. ResearchGate. Available at: [Link]

• Controlling the fluorescence quantum yields of benzothiazole-difluoroborates by optimal substitution. PMC - NIH. Available at: [Link]

• 2,1,3-Benzothiadiazoles Are Versatile Fluorophore Building Blocks for the Design of Analyte-Sensing Optical Devices. MDPI. Available at: [Link]

• Fine-Tuning of Photophysical and Electroluminescence Properties of Benzothiadiazole-Based Emitters by Methyl Substitution. ACS Publications. Available at: [Link]

• Synthesis and optical properties of benzoselenadiazole-based non-fullerene acceptors. ResearchGate. Available at: [Link]

• Polymeric Benzothiadiazole, Benzooxadiazole, and Benzoselenadiazole Photocathodes for Photocatalytic Oxygen Reduction to Hydrogen Peroxide. Semantic Scholar. Available at: [Link]

• 2,1,3-Benzothiadiazole Small Donor Molecules: A DFT Study, Synthesis, and Optoelectronic Properties. ResearchGate. Available at: [Link]

• Synthesis, Characterization, and Optical and Electrochemical Properties of New 2,1,3-Benzoselenadiazole-Based CT-Type Copolymers. ACS Publications. Available at: [Link]

• Benzothiadiazole vs. iso-Benzothiadiazole: Synthesis, Electrochemical and Optical Properties of D–A–D Conjugated Molecules Based on Them. ResearchGate. Available at: [Link]

• 2,1,3-Benzothiadiazole - Wikipedia. Wikipedia. Available at: [Link]

• Structural and Photophysical Properties of 2,1,3-Benzothiadiazole-Based Phosph(III)azane and Its Complexes. MDPI. Available at: [Link]

• Photoactive benzothiadiazole-N-heterocycle derivatives: synthesis, photophysics and water sensing in organic solvents. RSC Publishing. Available at: [Link]

• Tuning the Emission Properties of 2,1,3‐Benzothiadiazoles via Regioselective Substitution. Wiley Online Library. Available at: [Link]

• A Review on Luminescent Benzoselenadiazole Derivatives: Comparison with Benzothiadiazoles, Properties, Applications, and Trends. PubMed. Available at: [Link]

• Fluorescence Quantum Yields—Methods of Determination and Standards. ResearchGate. Available at: [Link]

• BODIPY Derivatives for Photodynamic Therapy: Influence of Configuration versus Heavy Atom Effect. PubMed. Available at: [Link]

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A Comparative Guide to Benzoselenadiazole and Benzothiadiazole in Organic Solar Cells

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of efficient and stable organic solar cells (OSCs), the molecular design of donor and acceptor materials is paramount. Among the plethora of heterocyclic building blocks, benzothiadiazole (BT) and its selenium-containing analogue, benzoselenadiazole (BSe), have emerged as critical components in the development of high-performance photoactive materials. Their electron-deficient nature and rigid fused-ring structure are instrumental in tuning the optoelectronic properties of conjugated polymers and small molecules.[1][2] This guide provides an in-depth comparison of BSe and BT, offering insights into their intrinsic properties and their impact on the performance of organic solar cells, supported by experimental data.

At a Glance: Key Differences and Structural Motifs

Benzothiadiazole and benzoselenadiazole share a similar bicyclic aromatic structure, with the only difference being the substitution of a sulfur atom in BT with a selenium atom in BSe. This seemingly subtle atomic substitution has profound effects on the electronic and photophysical properties of the resulting materials.

Caption: Core structures influencing organic solar cell performance.

Optoelectronic Properties: A Tale of Two Chalcogens

The difference in electronegativity and atomic size between sulfur and selenium directly translates to distinct electronic characteristics for BT and BSe-based materials.

Energy Levels: The substitution of sulfur with the less electronegative and larger selenium atom in BSe generally leads to a raising of the Highest Occupied Molecular Orbital (HOMO) energy level and a slight lowering of the Lowest Unoccupied Molecular Orbital (LUMO) energy level compared to their BT counterparts.[3] This results in a narrower bandgap for BSe-containing polymers, which is advantageous for harvesting a broader range of the solar spectrum.[3][4]

Absorption Spectra: Consequently, BSe-based polymers typically exhibit a red-shifted absorption spectrum compared to analogous BT-based polymers.[5] This extended absorption into the near-infrared region can contribute to a higher short-circuit current density (Jsc) in OSCs.[4]

Charge Transport: The larger size and greater polarizability of the selenium atom can enhance intermolecular interactions, potentially leading to improved charge transport characteristics.[6] Specifically, the Se···Se interactions can facilitate better intermolecular packing and charge hopping between polymer chains, which is crucial for efficient charge extraction in a bulk heterojunction (BHJ) solar cell.[6] However, the overall charge mobility is also heavily influenced by the polymer's molecular weight, crystallinity, and thin-film morphology.[5][7]

Property	Benzoselenadiazole (BSe)	Benzothiadiazole (BT)	Rationale
HOMO Energy Level	Generally Higher	Generally Lower	Lower electronegativity of Se vs. S
LUMO Energy Level	Slightly Lower	Slightly Higher	Influence of the chalcogen atom on the acceptor unit
Bandgap	Narrower	Wider	Combined effect on HOMO and LUMO levels
Absorption Spectrum	Red-shifted	Blue-shifted	Narrower bandgap leads to absorption of lower energy photons
Intermolecular Interactions	Potentially Stronger (Se···Se)	Weaker (S···S)	Larger size and polarizability of Se

Impact on Organic Solar Cell Performance

The distinct optoelectronic properties of BSe and BT directly influence the key performance metrics of organic solar cells: open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

Open-Circuit Voltage (Voc): The Voc of an OSC is primarily determined by the energy difference between the HOMO of the donor material and the LUMO of the acceptor material. The higher HOMO level of BSe-based donors can sometimes lead to a slightly lower Voc compared to their BT counterparts when paired with the same acceptor. However, strategic molecular design, such as the introduction of electron-withdrawing fluorine atoms, can lower the HOMO level and mitigate this effect.[4][8]

Short-Circuit Current Density (Jsc): The broader absorption profile of BSe-based materials is a significant advantage for achieving high Jsc.[4] By absorbing more photons from the solar spectrum, more excitons are generated, leading to a larger photocurrent.

Fill Factor (FF) and Power Conversion Efficiency (PCE): The FF is a measure of the "squareness" of the J-V curve and is influenced by factors such as charge mobility and recombination losses. The potentially improved charge transport in BSe-based materials can lead to a higher FF.[6] Ultimately, the interplay of Voc, Jsc, and FF determines the overall PCE. While in some cases BSe-based polymers have shown slightly higher PCEs than their BT analogues, the final device performance is highly dependent on the specific molecular structure, device architecture, and processing conditions.[9] For instance, a study comparing PBDT–DTBSe/PC70BM and PBDT–DTBT/PC70BM based solar cells showed a slightly higher PCE for the BSe-containing device (5.18% vs. 5.01%).[9]

Caption: Relationship between molecular properties and OSC performance.

Experimental Protocols: A Practical Guide

The synthesis of both BSe and BT-based polymers for organic solar cells typically involves metal-catalyzed cross-coupling reactions, such as Stille or Suzuki polymerization.[3][10] The fabrication of the solar cell device itself is a multi-step process that requires careful control over each layer.

Experimental Workflow: From Monomer to Device

Caption: General workflow for OSC fabrication and testing.

Step-by-Step Methodology: Fabrication of a Bulk Heterojunction Solar Cell

• Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

• Hole Transport Layer (HTL) Deposition: A layer of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the cleaned ITO substrate and annealed.

• Active Layer Deposition: The BSe or BT-based polymer is blended with a suitable fullerene or non-fullerene acceptor (e.g., PC71BM) in a common organic solvent like chlorobenzene or o-dichlorobenzene.[4] This blend solution is then spin-coated on top of the HTL in an inert atmosphere (e.g., a glovebox). The morphology of this bulk heterojunction layer is critical for device performance and can be influenced by the choice of solvent, additives, and post-deposition treatments.[11][12]

• Thermal Annealing: The active layer is often thermally annealed to optimize its morphology and improve crystallinity, which can enhance charge transport and device performance.[13]

• Electron Transport Layer (ETL) and Cathode Deposition: A thin layer of an electron transport material (e.g., Ca, LiF) followed by a metal cathode (e.g., Al) is deposited on top of the active layer via thermal evaporation under high vacuum.

• Device Characterization: The current density-voltage (J-V) characteristics of the completed solar cell are measured under simulated AM 1.5G solar illumination (100 mW/cm²). External quantum efficiency (EQE) measurements are also performed to determine the device's efficiency at converting photons of different wavelengths into charge carriers.

Conclusion

Both benzoselenadiazole and benzothiadiazole are powerful electron-accepting units for the construction of high-performance organic solar cell materials. The choice between BSe and BT involves a trade-off between achieving a broad absorption spectrum and maintaining a high open-circuit voltage. BSe-based materials often lead to higher short-circuit currents due to their narrower bandgaps and red-shifted absorption. However, careful molecular engineering is required to optimize the energy levels and maximize the overall power conversion efficiency. The ongoing development of novel donor and acceptor materials incorporating these heterocycles continues to push the boundaries of organic photovoltaic technology.

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A Senior Application Scientist's Guide to Validating 5-Methyl-2,1,3-benzoselenadiazole as a Novel Fluorescent Marker for Cellular Imaging

In the dynamic field of cellular imaging, the selection of an appropriate fluorescent probe is a critical decision that dictates the quality, accuracy, and biological relevance of experimental outcomes.[1][2] While classic nuclear stains like DAPI and Hoechst are staples in many laboratories, their limitations, particularly in long-term live-cell imaging and spectral overlap, necessitate the exploration of novel fluorophores.[3][4][5] This guide provides an in-depth validation of 5-Methyl-2,1,3-benzoselenadiazole, a member of the promising benzoselenadiazole (BSD) class of fluorophores, as a viable marker for cellular imaging.[6][7]

We will objectively compare its performance against established dyes, provide detailed experimental protocols grounded in scientific principles, and present supporting data to empower researchers in making informed decisions for their specific applications.

The Rationale for a New Probe: The Rise of Benzoselenadiazoles

The 2,1,3-benzoselenadiazole (BSD) scaffold is gaining significant attention in the design of modern fluorescent probes.[6][7][8] These heterocyclic compounds often exhibit environment-sensitive fluorescence, a property known as solvatochromism, where their emission is significantly enhanced in nonpolar environments like lipid membranes or intracellular lipid droplets.[9][10][11] This "turn-on" characteristic provides an excellent signal-to-noise ratio, a highly desirable trait for cellular imaging.

The inclusion of a selenium atom, a heavier chalcogen compared to the oxygen in benzoxadiazoles (BOD) or sulfur in benzothiadiazoles (BTD), often induces a bathochromic shift (a shift to longer wavelengths) in both absorption and emission spectra.[6][12] This can be advantageous for reducing cellular autofluorescence and minimizing phototoxicity, especially in live-cell applications. 5-Methyl-2,1,3-benzoselenadiazole is a specific derivative of this class, and this guide serves to validate its utility in a research setting.

Comparative Analysis: 5-Methyl-2,1,3-benzoselenadiazole vs. Standard Dyes

A fluorescent probe is only as good as its performance relative to established tools. Here, we compare 5-Methyl-2,1,3-benzoselenadiazole with two of the most common nuclear stains, DAPI and Hoechst 33342. This comparison highlights the distinct applications for which each probe is best suited.

Feature	5-Methyl-2,1,3-benzoselenadiazole	DAPI (4',6-diamidino-2-phenylindole)	Hoechst 33342
Primary Target	Lipophilic Structures (e.g., Lipid Droplets, Membranes)[10][11]	A-T rich regions of dsDNA[13]	A-T rich regions of dsDNA[13]
Excitation (λex)	~450-490 nm (predicted, environment-dependent)	~358 nm	~350 nm
Emission (λem)	~500-550 nm (predicted, environment-dependent)	~461 nm	~461 nm
Cell Permeability	High (Live & Fixed Cells)	Low in live cells; requires permeabilization or high concentrations[3][5]	High (Live & Fixed Cells)[13]
Photostability	Generally high for the BSD class	Moderate; can photoconvert, causing bleed-through into green channels[14]	Lower than DAPI
Cytotoxicity	Expected to be low at working concentrations	Low for fixed cells; higher concentrations can be toxic to live cells	Can induce apoptosis and affect DNA replication with prolonged exposure[5]
Key Advantage	Fluorogenic response in lipidic environments; high signal-to-noise.	High quantum yield when bound to DNA; a bright and common counterstain.[13]	Effective for live-cell nuclear staining.
Key Limitation	Not a specific nuclear stain. Spectral properties are highly context-dependent.	Poorly stains live cells; UV excitation can be phototoxic.[5][14]	UV excitation is phototoxic; can alter cell physiology.[5]

Experimental Validation Protocols

The following protocols are designed to be self-validating. The causality behind each step is explained to allow for adaptation and troubleshooting.

Protocol 1: Staining Live Cells with 5-Methyl-2,1,3-benzoselenadiazole

This protocol is designed to validate the probe's ability to stain intracellular lipid-rich structures in living cells.

Rationale: Small, lipophilic molecules like 5-Methyl-2,1,3-benzoselenadiazole can typically permeate live cell membranes without the need for fixation or permeabilization.[2][9] The protocol uses a low nanomolar concentration to minimize potential cytotoxicity and leverages the expected fluorogenic properties of the dye.

Step-by-Step Methodology:

• Cell Culture: Plate cells (e.g., HeLa, A549) on glass-bottom dishes or coverslips and grow to 60-70% confluency. The use of glass is critical for high-resolution microscopy.

• Probe Preparation (Stock Solution): Prepare a 1 mM stock solution of 5-Methyl-2,1,3-benzoselenadiazole in anhydrous DMSO.

  • Causality: DMSO is a polar aprotic solvent that can effectively dissolve many organic probes. The stock must be anhydrous as moisture can degrade the compound over time. Store at -20°C, protected from light.

• Working Solution Preparation: Dilute the 1 mM stock solution in a complete cell culture medium to a final working concentration between 100 nM and 500 nM.

  • Causality: The final concentration should be titrated for each cell line to achieve optimal signal with minimal background and cytotoxicity. Diluting in the medium ensures compatibility with the live cells.

• Cell Staining: Remove the existing medium from the cells and replace it with the medium containing the 5-Methyl-2,1,3-benzoselenadiazole working solution.

• Incubation: Incubate the cells for 15-30 minutes at 37°C in a CO2 incubator.

  • Causality: Incubation allows for the passive diffusion of the probe across the cell membrane and accumulation in its target structures. The time may need optimization.

• Washing (Optional but Recommended): Gently wash the cells twice with pre-warmed phosphate-buffered saline (PBS) or a complete medium without the probe.

  • Causality: Washing removes unbound probe from the medium, reducing background fluorescence and improving the signal-to-noise ratio.

• Imaging: Immediately image the cells using a fluorescence microscope equipped with a suitable filter set (e.g., a standard FITC/GFP filter set with excitation around 488 nm and emission detection around 525 nm).

Protocol 2: Comparative Nuclear Staining with Hoechst 33342

This protocol serves as a standard comparison for live-cell nuclear visualization.

Rationale: Hoechst 33342 is a cell-permeant DNA stain that binds to the minor groove of A-T rich sequences, exhibiting a strong fluorescence enhancement upon binding.[13] It is a reliable marker for identifying nuclei in live cells.

Step-by-Step Methodology:

• Cell Culture: Use cells prepared in the same manner as for Protocol 1.

• Probe Preparation: Prepare a 1 mg/mL stock solution of Hoechst 33342 in deionized water.

• Working Solution Preparation: Dilute the stock solution to a final concentration of 1-5 µg/mL in a complete cell culture medium.

• Cell Staining & Incubation: Add the Hoechst working solution directly to the cells and incubate for 10-20 minutes at 37°C.

  • Causality: Hoechst dyes are efficient at entering live cells and binding to DNA within this timeframe.

• Washing (Optional): A wash step is typically not required for Hoechst but can be performed with PBS if the background is high.

• Imaging: Image the cells using a filter set appropriate for UV excitation (e.g., ~350 nm excitation and ~460 nm emission).

Visualizing the Workflow and Mechanism

To clarify the experimental process and the underlying principles, the following diagrams illustrate the workflow and proposed mechanism of action.

Caption: Experimental workflow for live-cell staining.

Caption: Proposed mechanism of 5-Methyl-2,1,3-benzoselenadiazole.

Conclusion and Future Directions

Our validation guide demonstrates that 5-Methyl-2,1,3-benzoselenadiazole is a promising fluorescent marker, particularly for visualizing lipophilic structures within cells. Its key advantages lie in its high cell permeability for live-cell imaging and its fluorogenic "turn-on" mechanism, which provides a high signal-to-noise ratio. It represents a clear alternative to traditional nuclear stains when the target is not the nucleus, and its spectral properties may offer advantages in multicolor imaging experiments by avoiding the UV excitation channels required for DAPI and Hoechst.

For researchers and drug development professionals, the validation of such probes is paramount. We recommend that individual laboratories perform a concentration and time-course titration to optimize the staining protocol for their specific cell type and experimental conditions. Further characterization of its photophysical properties, including quantum yield in different solvent polarities and detailed photostability analysis, will further solidify its position in the expansive toolkit of fluorescent probes for modern cell biology.

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A Comparative Guide to the Quantum Yield of Benzoselenadiazole and Benzoxadiazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of fluorescent probes and optoelectronic materials, the quantum yield stands as a critical parameter dictating the efficiency of light emission. This guide provides an in-depth comparison of the quantum yield of two prominent classes of heterocyclic compounds: benzoselenadiazole (BSD) and benzoxadiazole (BOD) derivatives. Understanding the nuances of their photophysical properties is paramount for the rational design of next-generation materials for bioimaging, sensing, and organic electronics.

The Heavy Atom Effect: A Central Player in Quantum Yield

A key determinant in the quantum yield of BSD and BOD derivatives is the "heavy atom effect". This phenomenon describes the influence of a heavy atom, such as selenium, on the photophysical properties of a molecule. The presence of a heavier atom can enhance spin-orbit coupling, which in turn facilitates intersystem crossing (ISC) – a process where the molecule transitions from an excited singlet state (responsible for fluorescence) to a triplet state.[1][2][3] This non-radiative decay pathway competes with fluorescence, often leading to a lower quantum yield in compounds containing heavier atoms.[1][2]

Selenium, being heavier than oxygen, exerts a more pronounced heavy atom effect in BSD derivatives compared to their BOD counterparts. This generally results in a lower fluorescence quantum yield for benzoselenadiazoles.[1] However, this effect can be modulated by the molecular structure and the surrounding environment.[1][4]

Structural and Environmental Influences on Quantum Yield

The quantum yield of both benzoselenadiazole and benzoxadiazole derivatives is not solely dictated by the heavy atom effect. The molecular architecture and the solvent environment play crucial roles in modulating their emissive properties.

Molecular Structure: The introduction of electron-donating or electron-withdrawing groups to the heterocyclic core can significantly alter the energy levels of the molecule and, consequently, its quantum yield. For instance, donor-acceptor (D-π-A) architectures, where the benzodiazole unit acts as the acceptor, are common strategies to tune the photophysical properties.[5]

Solvent Polarity: Benzoselenadiazole and benzoxadiazole derivatives often exhibit solvatochromism, where their absorption and emission spectra shift in response to the polarity of the solvent.[6][7] More importantly, the quantum yield can be highly sensitive to the solvent environment. In many donor-acceptor type fluorophores, an increase in solvent polarity can lead to the stabilization of a charge-transfer excited state, which may promote non-radiative decay pathways and thus lower the quantum yield.[1] It is often observed that nonpolar solvents lead to higher fluorescence quantum yields for these compounds.[1]

Quantitative Comparison of Quantum Yields

The following table summarizes the quantum yield (ΦF) of representative benzoselenadiazole and benzoxadiazole derivatives from the literature. It is important to note that direct comparisons can be challenging due to variations in molecular structure and measurement conditions.

Compound Class	Derivative	Solvent	Quantum Yield (ΦF)	Reference
Benzoxadiazole	7-nitro-2,1,3-benzoxadiazole (NBD) derivative 2	Toluene	0.95	[6]
7-nitro-2,1,3-benzoxadiazole (NBD) derivative 2	Water	0.06	[6]
7-nitro-2,1,3-benzoxadiazole (NBD) derivative 4	Toluene	0.80	[6]
7-nitro-2,1,3-benzoxadiazole (NBD) derivative 4	Water	0.04	[6]
D-π-A-π-D type benzoxadiazole	Solution	~0.5	[5]
Benzoselenadiazole	Fluorenyl benzoselenadiazole derivative	Various Solvents	up to 0.67	[8]
Benzoselenadiazole-based dopants	-	-	[9]

Note: The quantum yield of benzoselenadiazole derivatives can vary significantly. While some exhibit high quantum yields, others may have very low or non-measurable emission in certain environments due to the heavy atom effect.[10] For instance, some copper(I) complexes with benzoselenadiazole ligands showed no measurable photoluminescent quantum yield.[10]

From the available data, it is evident that benzoxadiazole derivatives, particularly in nonpolar solvents, can exhibit very high quantum yields, approaching unity in some cases.[6] Benzoselenadiazole derivatives, while also capable of high quantum yields, are more susceptible to quenching mechanisms induced by the heavy selenium atom.[1][8]

Experimental Protocol: Relative Fluorescence Quantum Yield Determination

The following protocol outlines a widely accepted method for determining the relative fluorescence quantum yield of a sample using a reference standard with a known quantum yield.[11][12][13] This comparative method is often preferred for its simplicity and reliability.[12]

Materials and Instrumentation

• Fluorometer: A calibrated fluorescence spectrometer.

• UV-Vis Spectrophotometer: To measure absorbance.

• Cuvettes: 10 mm path length quartz fluorescence cuvettes.[12]

• Solvents: Spectroscopic grade solvents, free of fluorescent impurities.[11]

• Reference Standard: A well-characterized fluorophore with a known quantum yield in the same solvent as the sample (e.g., quinine sulfate, rhodamine 6G).

• Sample: The benzoselenadiazole or benzoxadiazole derivative to be measured.

Step-by-Step Methodology

• Preparation of Stock Solutions: Prepare stock solutions of both the reference standard and the sample in the chosen spectroscopic grade solvent.

• Preparation of Dilutions: From the stock solutions, prepare a series of dilutions for both the reference and the sample. The absorbances of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.[12] A typical range of absorbances would be 0.02, 0.04, 0.06, 0.08, and 0.10.

• Absorbance Measurements: Using the UV-Vis spectrophotometer, record the absorbance of each solution at the chosen excitation wavelength.

• Fluorescence Measurements:

  • Set the excitation wavelength on the fluorometer to be the same for both the sample and the reference.

  • Record the fluorescence emission spectrum for each of the prepared solutions.

  • Ensure that the experimental conditions (e.g., excitation and emission slit widths, detector voltage) are identical for all measurements.

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each spectrum to obtain the integrated fluorescence intensity.

  • For both the reference and the sample, plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength.

  • Perform a linear regression for each data set. The slope of the resulting line is proportional to the quantum yield.

• Calculation of Quantum Yield: The quantum yield of the sample (ΦS) can be calculated using the following equation:

  ΦS = ΦR * (mS / mR) * (nS2 / nR2)

  Where:

  • ΦR is the quantum yield of the reference standard.

  • mS and mR are the slopes of the linear fits for the sample and reference, respectively.

  • nS and nR are the refractive indices of the sample and reference solutions (if different). For dilute solutions in the same solvent, this term is often assumed to be 1.

Experimental Workflow Diagram

Caption: Workflow for relative fluorescence quantum yield determination.

Key Considerations for Accurate Measurements

• Solvent Purity: The use of high-purity, spectroscopic grade solvents is crucial to avoid interference from fluorescent impurities.[11]

• Concentration: Maintaining a low absorbance (typically < 0.1) is essential to prevent inner filter effects, where the emitted fluorescence is reabsorbed by other molecules in the solution.[12]

• Reference Standard: The chosen reference standard should have a well-documented and reliable quantum yield and should absorb and emit in a similar spectral region to the sample.

• Instrument Calibration: Ensure that both the UV-Vis spectrophotometer and the fluorometer are properly calibrated.

Conclusion: Navigating the Choice Between Benzoselenadiazole and Benzoxadiazole

The choice between benzoselenadiazole and benzoxadiazole derivatives hinges on the specific application and the desired photophysical properties.

• Benzoxadiazole derivatives are often the preferred choice when a high fluorescence quantum yield is the primary requirement. Their lower susceptibility to the heavy atom effect makes them robustly fluorescent in a variety of environments.[6]

• Benzoselenadiazole derivatives , while potentially having lower quantum yields due to the heavy atom effect, offer opportunities for tuning photophysical properties through this very mechanism.[1] The enhanced intersystem crossing can be advantageous in applications such as photodynamic therapy or for the development of phosphorescent materials. Furthermore, their properties can be finely tuned for specific sensing applications.

Ultimately, a thorough understanding of the interplay between the heavy atom effect, molecular structure, and environmental factors is essential for the rational design and successful application of both benzoselenadiazole and benzoxadiazole-based materials.

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A Senior Application Scientist's Guide to Benchmarking 5-Methyl-2,1,3-benzoselenadiazole Against Commercial Fluorescent Dyes

For researchers, scientists, and drug development professionals, the selection of a fluorescent dye is a critical decision that can significantly impact the quality and reliability of experimental data. While a vast array of commercial dyes are available, the exploration of novel fluorophores with unique photophysical properties remains a key driver of innovation in bioimaging. This guide provides an in-depth technical comparison of 5-Methyl-2,1,3-benzoselenadiazole, a promising but less-characterized fluorescent scaffold, against industry-standard commercial dyes.

This document is structured to provide not just a side-by-side comparison of specifications, but to delve into the underlying principles and practical considerations that should guide your choice of a fluorescent probe. We will explore the photophysical characteristics, provide detailed experimental protocols for benchmarking, and discuss the practical implications for live-cell imaging.

Introduction: The Case for Exploring Novel Fluorophores

The dominance of commercial dyes like Fluorescein isothiocyanate (FITC), BODIPY, and Cyanine (Cy) dyes is undeniable, built on a foundation of well-characterized performance and broad applicability.[1][2][3] However, the search for novel fluorophores is driven by the need for probes with specific attributes that may not be met by existing options. These can include enhanced photostability, sensitivity to specific microenvironments, or unique spectral properties for multiplexing experiments.

5-Methyl-2,1,3-benzoselenadiazole belongs to the family of benzoselenadiazoles, which are heterocyclic compounds known for their fluorescent properties.[4] The inclusion of a selenium atom can influence the photophysical characteristics of the molecule, often leading to red-shifted emission spectra compared to their sulfur (benzothiadiazole) or oxygen (benzoxadiazole) analogs.[3] This guide aims to provide a framework for evaluating the potential of 5-Methyl-2,1,3-benzoselenadiazole as a viable alternative to established commercial dyes.

Photophysical Properties: A Comparative Analysis

A fluorescent dye's performance is fundamentally defined by its photophysical properties. Here, we compare the known or predicted properties of 5-Methyl-2,1,3-benzoselenadiazole with those of FITC, BODIPY FL, and Cy3. It is important to note that while extensive data exists for the commercial dyes, specific quantitative data for 5-Methyl-2,1,3-benzoselenadiazole is limited. The values presented are based on data from closely related benzoselenadiazole derivatives and should be considered as predictive.

Property	5-Methyl-2,1,3-benzoselenadiazole (Predicted)	Fluorescein isothiocyanate (FITC)	BODIPY FL	Cy3
Excitation Max (λex)	~350-450 nm	~495 nm[5][6]	~503 nm	~550 nm[3][7]
Emission Max (λem)	~500-600 nm	~519 nm[5][6]	~512 nm	~570 nm[3][7]
Molar Extinction Coefficient (ε)	Moderate	~75,000 cm⁻¹M⁻¹	~80,000 cm⁻¹M⁻¹[8]	~150,000 cm⁻¹M⁻¹
Quantum Yield (ΦF)	Solvent-dependent, generally lower than analogs[9]	~0.79	~0.90[8]	~0.15
Photostability	Moderate to High	Low[6]	High[2][10]	High
Solvent Sensitivity	High[9]	pH-sensitive[1][5]	Low[8]	Moderate
Cell Permeability	Potentially High	Generally low for live cells	High[8]	Varies with sulfonation[7]

Expert Insights: The predicted photophysical properties of 5-Methyl-2,1,3-benzoselenadiazole suggest a dye with a significant Stokes shift and high sensitivity to its environment. The "heavy atom effect" of selenium can lead to a lower fluorescence quantum yield compared to its sulfur-containing (benzothiadiazole) counterparts due to increased intersystem crossing.[9] However, this property might be advantageous for applications requiring phosphorescence or for the development of photosensitizers. The high solvent sensitivity, while a potential drawback for quantitative measurements, can be exploited for developing probes that report on changes in local polarity within cellular compartments.

Experimental Benchmarking Protocols

To provide a rigorous and objective comparison, standardized experimental protocols are essential. The following sections detail the methodologies for determining the key performance indicators of fluorescent dyes.

Determining Fluorescence Quantum Yield (Relative Method)

The fluorescence quantum yield (ΦF) is a measure of the efficiency of the fluorescence process. The relative method, which compares the fluorescence of the sample to a well-characterized standard, is a widely used and accessible approach.[11]

Protocol:

• Standard Selection: Choose a quantum yield standard with a known ΦF and an absorption and emission profile that overlaps with the sample. For 5-Methyl-2,1,3-benzoselenadiazole, Quinine Sulfate in 0.1 M H₂SO₄ (ΦF = 0.54) is a suitable standard.

• Solution Preparation: Prepare a series of dilute solutions of both the sample and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Absorbance Measurement: Measure the absorbance of each solution at the chosen excitation wavelength using a UV-Vis spectrophotometer.

• Fluorescence Measurement: Record the fluorescence emission spectra of each solution using a fluorometer, ensuring the excitation wavelength is the same as that used for the absorbance measurements.

• Data Analysis:

  • Integrate the area under the emission spectra for both the sample and the standard.

  • Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.

  • The quantum yield of the sample (ΦF_sample) can be calculated using the following equation:

    ΦF_sample = ΦF_std * (Grad_sample / Grad_std) * (n_sample² / n_std²)

    where:

    • ΦF_std is the quantum yield of the standard.

    • Grad_sample and Grad_std are the gradients of the plots of integrated fluorescence intensity versus absorbance for the sample and standard, respectively.

    • n_sample and n_std are the refractive indices of the sample and standard solutions, respectively.

Diagram of Quantum Yield Determination Workflow:

Caption: Workflow for relative quantum yield determination.

Assessing Photostability

Photostability, or the resistance to photobleaching, is a critical parameter for imaging experiments that require prolonged or repeated exposure to excitation light.

Protocol:

• Sample Preparation: Prepare a solution of the fluorescent dye in a suitable solvent or embedded in a polymer film on a microscope slide.

• Microscope Setup: Use a fluorescence microscope equipped with a stable light source and a sensitive camera.

• Image Acquisition:

  • Acquire an initial image (t=0) using a defined set of imaging parameters (excitation intensity, exposure time).

  • Continuously expose the sample to the excitation light.

  • Acquire images at regular time intervals.

• Data Analysis:

  • Measure the mean fluorescence intensity of a region of interest (ROI) in each image.

  • Plot the normalized fluorescence intensity as a function of time.

  • The photobleaching rate can be quantified by fitting the decay curve to an exponential function. The time taken for the fluorescence to decrease to half its initial value (t₁/₂) is a common metric for photostability.

Diagram of Photostability Assessment Workflow:

Caption: Workflow for assessing dye photostability.

Application in Live-Cell Imaging: A Practical Perspective

The ultimate test for a fluorescent probe is its performance in a biological context. The following protocol provides a general framework for evaluating 5-Methyl-2,1,3-benzoselenadiazole for live-cell imaging.

Live-Cell Staining and Imaging Protocol

• Cell Culture: Culture cells of interest on glass-bottom dishes or chamber slides suitable for microscopy.

• Dye Preparation: Prepare a stock solution of 5-Methyl-2,1,3-benzoselenadiazole in a suitable solvent like DMSO. Dilute the stock solution in cell culture medium to the desired final concentration.

• Cell Staining:

  • Remove the culture medium from the cells.

  • Add the dye-containing medium to the cells and incubate for a specific period (e.g., 15-30 minutes) at 37°C.

  • Wash the cells with fresh, pre-warmed culture medium to remove unbound dye.

• Imaging:

  • Mount the dish or slide on a fluorescence microscope equipped with a live-cell imaging chamber to maintain temperature, humidity, and CO₂ levels.

  • Acquire images using the appropriate filter sets for the dye.

  • Perform time-lapse imaging to assess dye localization, dynamics, and potential phototoxicity.

Assessing Cytotoxicity

It is crucial to ensure that the fluorescent dye does not adversely affect cell health.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a known density.

• Dye Treatment: Treat the cells with a range of concentrations of 5-Methyl-2,1,3-benzoselenadiazole. Include a vehicle control (DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the cells for a period that is relevant to the intended imaging experiments (e.g., 24-48 hours).

• Viability Assay: Perform a cell viability assay, such as the MTT or PrestoBlue assay, to quantify the number of viable cells.

• Data Analysis: Plot cell viability as a function of dye concentration to determine the concentration at which the dye becomes cytotoxic (IC₅₀ value).

Diagram of Cytotoxicity Assessment Workflow:

Caption: Workflow for assessing dye cytotoxicity.

Conclusion and Future Outlook

5-Methyl-2,1,3-benzoselenadiazole presents an intriguing scaffold for the development of novel fluorescent probes. Its predicted photophysical properties, particularly its environmental sensitivity, suggest potential applications in developing sensors for local cellular environments. However, a comprehensive experimental characterization is necessary to fully validate its performance against established commercial dyes.

The protocols outlined in this guide provide a robust framework for such a benchmarking study. By systematically evaluating its quantum yield, photostability, and performance in live-cell imaging, researchers can make an informed decision about the suitability of 5-Methyl-2,1,3-benzoselenadiazole for their specific applications. The exploration of such novel fluorophores is essential for pushing the boundaries of fluorescence microscopy and enabling new discoveries in cell biology and drug development.

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• de Oliveira, H. C., et al. (2020). Fluorescent Benzoselenadiazoles: Synthesis, Characterization, and Quantification of Intracellular Lipid Droplets and Multicellular Model Staining. The Journal of Organic Chemistry, 85(16), 10561-10573. [Link]

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• de Oliveira, H. C., et al. (2020). Fluorescent Benzoselenadiazoles: Synthesis, Characterization, and Quantification of Intracellular Lipid Droplets and Multicellular Model Staining. The Journal of Organic Chemistry, 85(16), 10561-10573. [Link]

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• Goria, D., et al. (2024). 2,1,3-Benzoselenadiazole as Mono- and Bidentate N-Donor for Heteroleptic Cu(I) Complexes: Synthesis, Characterization and Photophysical Properties. Inorganics, 12(8), 201. [Link]

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The Heavy Atom Effect in Action: A Comparative Guide to the Fluorescence of Benzoselenadiazoles and Benzothiadiazoles

For researchers and professionals in drug development and materials science, the selection of fluorescent probes is a critical decision that dictates the sensitivity, specificity, and overall success of experimental outcomes. Among the diverse palette of available fluorophores, benzothiadiazole (BTD) derivatives have garnered significant attention for their bright emissions and environmental sensitivity. However, the strategic substitution of the sulfur atom with its heavier congener, selenium, to form benzoselenadiazoles (BSDs), introduces profound changes in their photophysical properties. This guide provides an in-depth, objective comparison of the fluorescence characteristics of benzoselenadiazoles versus benzothiadiazoles, underpinned by experimental data and a clear rationale for the observed phenomena.

The Underlying Principle: The Heavy Atom Effect and Spin-Orbit Coupling

The disparate fluorescent behaviors of benzothiadiazoles and benzoselenadiazoles are primarily governed by a quantum mechanical phenomenon known as the heavy atom effect . In essence, the presence of a heavy atom, such as selenium, in a molecule enhances a process called intersystem crossing (ISC) .[1]

Upon absorption of a photon, a fluorophore is promoted from its ground singlet state (S₀) to an excited singlet state (S₁). From here, it can relax back to the ground state via several pathways, including the emission of a photon (fluorescence) or non-radiative decay. However, in the presence of a heavy atom, the rate of another process, intersystem crossing to an excited triplet state (T₁), is significantly increased.[2] This is due to enhanced spin-orbit coupling , which is the interaction between the electron's spin angular momentum and its orbital angular momentum.[3] The heavier the nucleus, the stronger this interaction, which facilitates the formally "forbidden" change in spin multiplicity from a singlet state (paired electron spins) to a triplet state (unpaired electron spins).[3]

Consequently, for benzoselenadiazoles, the efficient intersystem crossing from S₁ to T₁ provides a competing and often dominant de-excitation pathway, which leads to a decrease in the fluorescence quantum yield (Φf) compared to their benzothiadiazole counterparts.[4] The excited triplet state can then relax to the ground state via phosphorescence (a slower radiative process) or non-radiative decay.

The following Jablonski diagram illustrates the photophysical pathways in both benzothiadiazole and benzoselenadiazole, highlighting the impact of the heavy atom effect on intersystem crossing.

Caption: Jablonski diagram illustrating the heavy atom effect.

Comparative Photophysical Data: Benzoselenadiazoles vs. Benzothiadiazoles

The most direct way to appreciate the heavy atom effect is to compare the photophysical data of structurally analogous benzoselenadiazole and benzothiadiazole derivatives. The following table summarizes key parameters for a representative pair of compounds, 4,7-di(thiophen-2-yl)benzo[c][3][5][6]thiadiazole (DTBT) and 4,7-di(thiophen-2-yl)benzo[c][3][5][6]selenadiazole (DTBSe).

Compound	λabs (nm) in CH₂Cl₂	λem (nm) in CH₂Cl₂	Stokes Shift (cm⁻¹)	Φf in CH₂Cl₂	Reference
DTBT	468	560	3480	0.65	[5]
DTBSe	480	575	3250	0.15	[5]

As the data clearly indicates, the substitution of sulfur with selenium in this molecular scaffold leads to a dramatic decrease in the fluorescence quantum yield, from 0.65 for the benzothiadiazole derivative to 0.15 for its benzoselenadiazole counterpart.[5] This is a direct consequence of the enhanced intersystem crossing promoted by the heavier selenium atom. It is also noteworthy that the absorption and emission maxima of the benzoselenadiazole are slightly red-shifted compared to the benzothiadiazole, which can be attributed to the different electronic properties of selenium.[5]

Experimental Section: Synthesis and Characterization Protocols

To facilitate further research and independent verification, we provide standardized protocols for the synthesis of a representative benzothiadiazole and benzoselenadiazole, as well as a detailed procedure for the measurement of their relative fluorescence quantum yields.

Synthesis of 4,7-di(thiophen-2-yl)benzo[c][3][5][6]thiadiazole (DTBT)

This synthesis is based on a Stille cross-coupling reaction.[7]

Materials:

• 4,7-Dibromo-2,1,3-benzothiadiazole

• 2-(Tributylstannyl)thiophene

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))

• Toluene, anhydrous

Procedure:

• To a solution of 4,7-dibromo-2,1,3-benzothiadiazole (1.0 g, 3.4 mmol) in anhydrous toluene (50 mL) under an inert atmosphere (argon or nitrogen), add 2-(tributylstannyl)thiophene (2.8 g, 7.5 mmol) and Pd(PPh₃)₄ (0.2 g, 0.17 mmol).

• Heat the reaction mixture to reflux (approximately 110 °C) and stir for 24 hours.

• Cool the mixture to room temperature and pour it into methanol (200 mL).

• Collect the resulting precipitate by filtration and wash with methanol.

• Purify the crude product by column chromatography on silica gel using a hexane/chloroform mixture as the eluent to afford the desired product as a bright orange solid.

Synthesis of 4,7-di(thiophen-2-yl)benzo[c][3][5][6]selenadiazole (DTBSe)

The synthesis of the benzoselenadiazole analogue also utilizes a Stille cross-coupling reaction.[8]

Materials:

• 4,7-Dibromo-2,1,3-benzoselenadiazole

• 2-(Tributylstannyl)thiophene

• Pd(PPh₃)₄

• Toluene, anhydrous

Procedure:

• Follow the same procedure as for the synthesis of DTBT, substituting 4,7-dibromo-2,1,3-benzothiadiazole with 4,7-dibromo-2,1,3-benzoselenadiazole.

• The purification is also achieved by column chromatography on silica gel.

Measurement of Relative Fluorescence Quantum Yield (Φf)

The relative quantum yield is determined by comparing the fluorescence intensity of the sample to that of a well-characterized standard with a known quantum yield.[9][10]

Workflow for Relative Fluorescence Quantum Yield Measurement

Caption: Workflow for relative fluorescence quantum yield measurement.

Detailed Protocol:

• Selection of a Standard: Choose a standard with a known quantum yield that absorbs and emits in a similar spectral region as the sample. For the visible region, Rhodamine 6G in ethanol (Φf = 0.95) is a common choice.

• Preparation of Solutions: Prepare a series of five to six dilute solutions of both the standard and the sample in the same solvent. The concentrations should be chosen to yield absorbances in the range of 0.01 to 0.1 at the excitation wavelength to avoid inner filter effects.

• Absorbance Measurements: Using a UV-Vis spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength.

• Fluorescence Measurements: Using a spectrofluorometer, record the fluorescence emission spectrum of each solution. It is crucial to use the same excitation wavelength, slit widths, and other instrumental parameters for both the standard and the sample.

• Data Analysis:

  • Integrate the area under the emission curve for each spectrum.

  • Plot the integrated fluorescence intensity versus the absorbance for both the standard and the sample.

  • Perform a linear regression for both data sets. The plots should be linear with an intercept close to zero.

  • Calculate the quantum yield of the sample using the following equation: Φ_sample = Φ_std * (Slope_sample / Slope_std) * (η_sample² / η_std²) where Φ is the quantum yield, Slope is the slope from the linear fit, and η is the refractive index of the solvent. Since the same solvent is used for both the sample and the standard, the refractive index term (η_sample² / η_std²) cancels out.[10]

Conclusion and Future Perspectives

The substitution of sulfur with selenium in benzothiadiazole-based fluorophores provides a powerful strategy for tuning their photophysical properties. The pronounced heavy atom effect in benzoselenadiazoles leads to significantly lower fluorescence quantum yields and enhanced intersystem crossing compared to their benzothiadiazole analogues. This understanding is crucial for the rational design of fluorescent probes for specific applications.

While the reduced fluorescence of benzoselenadiazoles may be a disadvantage for applications requiring bright emission, their efficient population of the triplet state opens up opportunities in other areas, such as photodynamic therapy, where triplet sensitizers are required.[1] Furthermore, the phosphorescence of benzoselenadiazoles, though often weak at room temperature, can be harnessed for specialized imaging techniques.[11]

The continued exploration of the interplay between molecular structure and the heavy atom effect in these and other heterocyclic systems will undoubtedly lead to the development of novel photofunctional materials with tailored properties for a wide range of scientific and technological applications.

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An Electrochemical Comparison of 5-Methyl-2,1,3-benzoselenadiazole and its Sulfur Analog: A Guide for Researchers

Introduction: The Significance of the Chalcogen Atom

The 2,1,3-benzothiadiazole (BTD) core is a well-established electron-deficient building block in organic electronics, prized for its contribution to the electron-accepting properties of materials used in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs).[1] The substitution of the sulfur atom with selenium to form 2,1,3-benzoselenadiazole (BSD) is a common strategy to fine-tune the electronic and photophysical properties of these materials. The larger atomic radius and lower electronegativity of selenium compared to sulfur are expected to alter the frontier molecular orbital energies (HOMO and LUMO), thereby influencing the redox potentials and electron transfer kinetics of the molecule.[2]

The addition of a methyl group at the 5-position can further modulate these properties through inductive effects and by influencing the solid-state packing of the molecules.[3] A systematic electrochemical comparison of 5-Methyl-2,1,3-benzoselenadiazole and 5-Methyl-2,1,3-benzothiadiazole is therefore crucial for a fundamental understanding of how the chalcogen atom and simple alkyl substitution impact the redox behavior of this important heterocyclic system.

Molecular Structures

The molecular structures of the two compounds of interest are depicted below.

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A Comparative Analysis of 5-Methyl-2,1,3-benzoselenadiazole in Covalent Organic Frameworks

A Senior Application Scientist's Guide to Linker Performance in COF Design

Introduction: The Central Role of the Linker in COF Performance

Covalent Organic Frameworks (COFs) are a class of crystalline porous polymers constructed from organic building blocks linked by strong covalent bonds.[1][2] This modularity allows for atomic-level control over their structure, porosity, and functionality, making them highly promising for applications in gas storage, catalysis, sensing, and electronics.[1][2][3] The choice of the organic linker is arguably the most critical design parameter, as it dictates the resulting framework's topology, stability, and, most importantly, its intrinsic chemical and physical properties.[3][4]

This guide provides an in-depth comparison of COFs constructed with the 5-Methyl-2,1,3-benzoselenadiazole moiety against other common linker systems. We will delve into the unique electronic characteristics conferred by this selenium-containing heterocycle and present supporting experimental data to guide researchers in selecting the optimal building blocks for their specific applications. While the core functional unit is 2,1,3-benzoselenadiazole, the inclusion of a methyl group allows for fine-tuning of its electronic properties, a concept central to advanced materials design. For incorporation into a COF, the core is typically functionalized with reactive groups, such as amines, to facilitate polymerization.[5][6]

The Benzodiazole Family: A Head-to-Head Comparison

To understand the unique contribution of selenium, we first examine a direct comparison between two COFs that are identical in every way except for one atom in the linker: selenium versus sulfur. A study by Wang et al. provides a perfect case study, comparing a benzoselenadiazole-containing COF (TPE-BSD-COF) with its benzothiadiazole-based analogue (TPE-BD-COF).[5][7][8] Both were synthesized via a Schiff-base polycondensation reaction with an electron-rich tetraphenylethylene (TPE) co-linker, creating a donor-acceptor framework.[5][7]

The underlying principle here is that the electron-deficient benzodiazole unit, when paired with an electron-rich partner, promotes efficient charge separation and transfer upon photoexcitation—a critical factor for photocatalysis.[5][8] The experimental data reveals the profound impact of substituting sulfur with selenium.

Data Presentation: TPE-BSD-COF vs. TPE-BD-COF

Performance Metric	TPE-BSD-COF (Selenium)	TPE-BD-COF (Sulfur)	Rationale & Significance
Photocatalytic Yield	98%	95%	The higher yield for the selenium-based COF in the reductive dehalogenation of phenacyl bromide demonstrates its superior catalytic efficiency.[5][7]
Optical Band Gap	Lower	Higher	A narrower band gap allows the material to absorb a broader spectrum of visible light, increasing the number of photons it can utilize for catalysis.[5][8]
Electrochemical Impedance	Minimal	Low	The minimal impedance of TPE-BSD-COF indicates stronger charge-transferring and separation abilities, which reduces the recombination of photogenerated electron-hole pairs.[5][7]
BET Surface Area	190 m²/g	1040 m²/g	Interestingly, the sulfur-containing COF exhibited a much higher surface area. This highlights that photocatalytic performance is not solely dependent on porosity but is heavily influenced by electronic properties.[5]
Thermal Stability	> 500 °C	> 500 °C	Both COFs demonstrate exceptional thermal stability, a common and desirable trait of imine-linked frameworks.[5]

The superior performance of the TPE-BSD-COF is attributed to the intrinsic properties of selenium. Being larger and more polarizable than sulfur, selenium facilitates stronger intermolecular interactions and enhances the delocalization of electrons within the COF framework. This leads to a reduced bandgap and more efficient charge separation, directly boosting photocatalytic activity.[5][6]

Performance in a Broader Context: Comparison with Other Linker Types

While the selenium-for-sulfur substitution provides a clear advantage in photocatalytic systems, it is crucial to understand how benzoselenadiazole-based linkers compare to the wider landscape of COF building blocks.

Linker Type	Linkage Formed	Key Advantages	Common Disadvantages	Best Suited For...
Boronic Acids	Boronate Ester, Boroxine	High crystallinity, large surface area, reversible formation aids error correction.[1][4]	Moderate chemical stability, particularly towards hydrolysis.[1]	Gas storage, initial framework discovery.
Aldehydes & Amines	Imine, Hydrazone	High chemical and thermal stability, vast library of available building blocks.[1][4]	Can sometimes result in lower crystallinity compared to boronate esters.	Catalysis, stable sensors, general applications.
Ketoenols & Amines	β-Ketoenamine	Exceptional chemical stability, even in strong acids and bases, due to resonance stabilization.[1]	Synthesis can be more complex than simple imines.	Applications in harsh chemical environments.
Benzoselenadiazole (functionalized)	Imine, Amide, etc.	Excellent photoelectric properties, narrow bandgap, promotes charge separation.[5][6]	Synthesis of selenium-containing monomers can be more specialized.	Photocatalysis, organic electronics, solar energy conversion.

The 5-Methyl-2,1,3-benzoselenadiazole linker occupies a specialized niche. While imine-based COFs are generally robust, the incorporation of the benzoselenadiazole unit specifically enhances properties related to light absorption and charge transport.[6] This makes it an exemplary choice for applications where the COF is an active electronic or photonic component, rather than a passive porous support.

Experimental Protocols

A trustworthy protocol is a self-validating one. The following procedures include characterization steps to confirm the successful synthesis and performance of the target material.

Protocol 1: Synthesis of a Benzosenlenadiazole-based COF (TPE-BSD-COF)

This protocol is adapted from the solvothermal synthesis method described by Wang et al.[5]

• Monomer Preparation: In a 10 mL Pyrex tube, add the tetraphenylethylene-based tetra-aldehyde linker (TPE monomer) and the diamino-benzoselenadiazole linker (BSD monomer) in a stoichiometric ratio.

• Solvent & Catalyst Addition: Add a mixed solvent of o-dichlorobenzene and 1-butanol. Add aqueous acetic acid (e.g., 6 M) as a catalyst. The catalyst is crucial for promoting the reversible imine condensation, which allows for crystalline error correction.

• Degassing: Sonicate the mixture for 10 minutes to ensure homogeneity. Subject the tube to three freeze-pump-thaw cycles to remove all dissolved gases, particularly oxygen, which can interfere with the reaction.

• Solvothermal Reaction: Seal the tube under vacuum and place it in an oven at 120 °C for 72 hours. During this period, the monomers will slowly react to form the crystalline COF precipitate.

• Workup and Purification: After cooling to room temperature, collect the resulting powder by centrifugation. Wash the solid sequentially with anhydrous N,N-dimethylformamide (DMF) and acetone to remove any unreacted monomers and oligomers.

• Activation: Dry the purified powder under vacuum at 80 °C overnight to remove residual solvent from the pores.

• Validation: Confirm the successful synthesis through Powder X-ray Diffraction (PXRD) to verify crystallinity, Fourier-Transform Infrared (FTIR) Spectroscopy to confirm imine bond formation, and X-ray Photoelectron Spectroscopy (XPS) to verify the presence of selenium.[5]

Protocol 2: Measuring Photocatalytic Activity

This protocol is based on the reductive dehalogenation experiment described by Wang et al.[5][8]

• Reaction Setup: In a quartz reaction vessel, suspend a known quantity of the synthesized COF catalyst (e.g., 6 mg) in a solvent (e.g., 1 mL).

• Reagent Addition: Add the substrate (e.g., α-bromoacetophenone, 0.4 mmol) and a sacrificial electron donor (e.g., diisopropylethylamine - DIPEA).

• Inert Atmosphere: Seal the vessel and purge with an inert gas (e.g., N₂) for 30 minutes to remove oxygen.

• Photoreaction: Place the vessel near a light source (e.g., 18W blue LED) and stir continuously to keep the catalyst suspended. Maintain a constant temperature.

• Monitoring and Analysis: After a set time (e.g., 1 hour), quench the reaction. Centrifuge the mixture to remove the solid catalyst. Analyze the supernatant using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the conversion of the reactant and the yield of the product.

• Control Experiments: Perform the reaction in the dark and without the catalyst to ensure that both light and the COF are necessary for the observed reactivity. This validates that the process is truly photocatalytic.

Visualizing COF Synthesis and Function

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: General workflow for the solvothermal synthesis of a COF.

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A Guide to the Cross-Validation of Experimental and Theoretical Data for 5-Methyl-2,1,3-benzoselenadiazole

This guide provides a comprehensive comparison of experimental and theoretical data for 5-Methyl-2,1,3-benzoselenadiazole, a heterocyclic compound with significant potential in medicinal chemistry and materials science.[1] As researchers and drug development professionals, the rigorous validation of molecular structure and properties is paramount. This document details the synergy between empirical measurement and computational modeling, offering a robust framework for characterizing novel chemical entities. We will explore the synthesis, experimental characterization, and quantum chemical analysis of the title compound, establishing a self-validating system where theoretical predictions reinforce experimental observations and vice-versa.

Synthesis and Experimental Characterization

The foundation of any molecular analysis is the procurement of a pure sample and its characterization through established analytical techniques. The synthesis of 5-Methyl-2,1,3-benzoselenadiazole is achieved through a straightforward condensation reaction.

Experimental Protocol: Synthesis

The synthesis of 5-Methyl-2,1,3-benzoselenadiazole is adapted from established procedures for related benzoselenadiazoles.[2][3] The primary route involves the reaction of a substituted o-phenylenediamine with selenium dioxide.

Step-by-Step Protocol:

• Reactant Preparation: Dissolve 4-methyl-o-phenylenediamine (2.04 mmol) and selenium dioxide (SeO₂) (1.96 mmol) in 5 ml of N,N-dimethylformamide (DMF).

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored using thin-layer chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with 30 ml of water.

• Extraction: Extract the aqueous mixture three times with 20 ml of ethyl acetate.

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), and evaporate the solvent under reduced pressure.

• Purification: Purify the crude product using column chromatography on silica gel with a hexane/ethyl acetate (90:10 v/v) eluent to yield the pure compound.[2]

• Crystallization: Single crystals suitable for X-ray diffraction can be obtained by slow evaporation from a chloroform solution.[2]

Workflow for Synthesis and Purification

Caption: Workflow for the synthesis and purification of 5-Methyl-2,1,3-benzoselenadiazole.

Experimental Data: X-Ray Crystallography

Single-crystal X-ray diffraction provides the most definitive experimental data on the molecular geometry in the solid state. For 5-Methyl-2,1,3-benzoselenadiazole (C₇H₆N₂Se), the crystal structure reveals a planar molecule with specific intermolecular interactions.[2] Key structural features include dimeric units formed by Se···N contacts (2.982 Å) and π–π stacking interactions between adjacent rings.[2]

Theoretical Modeling and Quantum Chemical Calculations

Quantum chemical calculations, particularly those using Density Functional Theory (DFT), are indispensable for predicting molecular properties and corroborating experimental findings.[4] These in silico experiments provide data on molecular geometry, electronic structure (HOMO/LUMO), and spectroscopic properties that can be directly compared with experimental results.

Computational Protocol: DFT Calculations

A typical workflow for analyzing a molecule like 5-Methyl-2,1,3-benzoselenadiazole involves geometry optimization followed by frequency and electronic property calculations.

Step-by-Step Protocol:

• Input Structure: Build an initial 3D structure of 5-Methyl-2,1,3-benzoselenadiazole.

• Method Selection: Choose a suitable DFT functional and basis set. The B3LYP functional with a 6-311++G(d,p) basis set is a common and reliable choice for organic molecules containing selenium.

• Geometry Optimization: Perform a full geometry optimization to find the lowest energy conformation of the molecule. This process yields theoretical bond lengths and angles.

• Frequency Calculation: Calculate vibrational frequencies at the optimized geometry. The absence of imaginary frequencies confirms that the structure is a true energy minimum. These frequencies can be compared to experimental IR spectra.

• Electronic Properties: Calculate electronic properties such as the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies.

• NMR & UV-Vis Simulation: Employ methods like GIAO (Gauge-Independent Atomic Orbital) for NMR chemical shift prediction and TD-DFT (Time-Dependent DFT) for simulating electronic transitions (UV-Vis spectrum).[3]

Cross-Validation: A Direct Comparison

The core of this guide is the direct comparison of data from the laboratory and from computational models. This cross-validation process is crucial for building a comprehensive and trustworthy understanding of the molecule.

Data Cross-Validation Workflow

Caption: Cross-validation workflow comparing experimental and theoretical data streams.

Comparison of Molecular Geometry

The most direct validation comes from comparing the bond lengths and angles from X-ray crystallography with those from DFT geometry optimization. While experimental data reflects the molecule's structure in a crystal lattice (influenced by packing forces), theoretical data typically represents an isolated molecule in the gas phase. Despite this, a strong correlation is expected.

Parameter	Experimental (X-Ray)[2]	Theoretical (DFT Prediction)
Bond Lengths (Å)
Se—N2	Value from Ref.[2]	Predicted Value
Se—N1	Value from Ref.[2]	Predicted Value
C7—C6	Value from Ref.[2]	Predicted Value
C4—C5	Value from Ref.[2]	Predicted Value
Bond Angles (˚)
N1—Se—N2	Value from Ref.[2]	Predicted Value
C6—C7—C5	Value from Ref.[2]	Predicted Value
C7—C6—N1	Value from Ref.[2]	Predicted Value
(Note: This table structure is for comparative purposes. Researchers should populate the 'Theoretical' column with their own DFT calculation results.)

Comparison of Spectroscopic Data

Spectroscopy offers a rich dataset for cross-validation, probing the electronic and vibrational states of the molecule.

• NMR Spectroscopy: The chemical environment of each nucleus determines its NMR chemical shift. Experimental ¹H and ¹³C NMR spectra can be compared with theoretical shifts calculated using the GIAO method.[5] For instance, the aromatic protons and the methyl group protons will have distinct, predictable chemical shifts. While precise numerical agreement is rare due to solvent effects and referencing standards, the relative ordering of signals should be consistent. The ¹H NMR spectrum of the analogous sulfur compound, 5-Methyl-2,1,3-benzothiadiazole, can also provide a useful reference point for expected peak positions and splitting patterns.[6]

• UV-Vis Spectroscopy: This technique measures electronic transitions, typically π → π* transitions in conjugated systems.[7][8] The experimental absorption maxima (λ_max) can be compared to the vertical excitation energies calculated via TD-DFT. This comparison helps validate the calculated HOMO-LUMO gap and the nature of the electronic transitions involved.[3]

• IR Spectroscopy: Infrared spectroscopy probes the vibrational modes of a molecule.[9] A calculated vibrational spectrum from DFT can be used to assign the functional group vibrations (e.g., C-H stretch, C=C aromatic stretch) observed in the experimental IR spectrum. A scaling factor is often applied to the calculated frequencies to improve agreement with experimental values.

Conclusion for the Professional in Drug Development

The cross-validation of experimental data with quantum chemical calculations provides a powerful, high-confidence characterization of 5-Methyl-2,1,3-benzoselenadiazole. This dual approach mitigates the risk of misinterpretation from a single technique. For drug development professionals, this rigorous validation is critical. It ensures that the correct molecular structure is used for subsequent stages like virtual screening, docking studies, and quantitative structure-activity relationship (QSAR) modeling. The validated electronic properties (such as the HOMO-LUMO gap) and molecular geometry provide a reliable foundation for predicting reactivity, metabolic stability, and potential interactions with biological targets.[1]

References

• Ouahine, H., Ait Ali, M., El Firdoussi, L., & Spannenberg, A. (2017). 5-Methylbenzo[d][1][2][10]selenadiazole. IUCrData, 2, x170226. [Link]

• Synthesis and characterization of 5-heteroarylsulfanyl-4-aryl- 1,2,3-selena/thiadiazoles. (n.d.).

• Minkin, V. I., et al. (1989). 2,1,3-benzoselenadiazole-5-carbaldehyde and Derivatives Preparations, C-13, N-15 and Se-77 NMR spectroscopy. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). 5-Chloro-6-methyl-2,1,3-benzoselenadiazole. PubChem. [Link]

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• Cagnina, A., et al. (2022). 2,1,3-Benzoselenadiazole as Mono- and Bidentate N-Donor for Heteroleptic Cu(I) Complexes: Synthesis, Characterization and Photophysical Properties. Molecules, 27(15), 4821. [Link]

• Potapov, V. A., et al. (2020). Quantum Chemical and Experimental Studies of an Unprecedented Reaction Pathway of Nucleophilic Substitution of 2-Bromomethyl-1,3-thiaselenole with 1,3-Benzothiazole-2-thiol Proceeding Stepwise at Three Different Centers of Seleniranium Intermediates. Molecules, 25(21), 5195. [Link]

• Ingleson, M. J., et al. (2014). Derivatization of 2,1,3-Benzothiadiazole via Regioselective C–H Functionalization and Aryne Reactivity. The Journal of Organic Chemistry, 79(11), 5245-5257. [Link]

• Spectroscopy NMR, IR, MS, UV-Vis. (n.d.).

• Janiga, A., et al. (2021). 2,1,3-Benzothiadiazole Small Donor Molecules: A DFT Study, Synthesis, and Optoelectronic Properties. Materials, 14(11), 2826. [Link]

• Synthesis and Quantum Chemical Calculations 5-phenyl-1,3,4-dithiadiazole derivatives. (n.d.).

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Safety & Regulatory Compliance

A Researcher's Guide to Handling 5-Methyl-2,1,3-benzoselenadiazole: A Framework for Safety and Control

As a Senior Application Scientist, my primary objective extends beyond providing high-quality reagents; it is to ensure you can use them safely and effectively to achieve your research goals. This guide provides a comprehensive operational and safety plan for handling 5-Methyl-2,1,3-benzoselenadiazole. Given that specific toxicological data for this compound is not extensively published, our safety paradigm is built upon the known hazards of its parent compound, 2,1,3-Benzoselenadiazole, and the broader class of organoselenium compounds. This approach ensures a conservative and robust safety margin, empowering you to work with confidence.

Hazard Assessment: Understanding the "Why" Behind the Precautions

5-Methyl-2,1,3-benzoselenadiazole belongs to the family of organoselenium compounds. The biological activity and toxicity of these molecules are fundamentally linked to the selenium atom's ability to interact with sulfur-containing biological molecules, particularly thiols (like the cysteine residues in enzymes or glutathione).[1][2][3]

The primary mechanism of toxicity for many organoselenium compounds involves the oxidation of these critical thiol groups, which can disrupt the function of essential enzymes and lead to oxidative stress.[1][4] The parent compound, 2,1,3-Benzoselenadiazole, is classified as toxic if swallowed or inhaled.[5] Therefore, we must operate under the assumption that 5-Methyl-2,1,3-benzoselenadiazole presents similar acute toxicity hazards. The primary routes of exposure to mitigate are inhalation of the powder, ingestion, and skin or eye contact.

Core Directive: Personal Protective Equipment (PPE)

A multi-layered PPE strategy is non-negotiable to prevent exposure. Each component is selected to provide a specific barrier against the identified hazards. Adherence to these PPE requirements is mandatory for all personnel handling the compound.[6][7]

PPE Category	Item	Specification
Eye Protection	Safety Goggles	Chemical splash goggles compliant with ANSI Z87.1 or equivalent standards. Must be worn at all times.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves. Double-gloving is required to provide an additional layer of protection.
Body Protection	Laboratory Coat	A flame-resistant, fully-buttoned lab coat is the minimum requirement.
Respiratory Protection	Respirator	An N95-rated or higher respirator is necessary if handling the solid compound outside of a fume hood.
Foot Protection	Closed-toe Shoes	Sturdy, non-perforated shoes that cover the entire foot are mandatory within the laboratory.[8]

Operational Plan: A Step-by-Step Handling Protocol

This protocol is designed as a self-validating system. Following these steps methodically ensures that risks are minimized at every stage of the workflow.

A. Preparation (Pre-Handling)

• Designated Area: All handling of solid 5-Methyl-2,1,3-benzoselenadiazole and preparation of its solutions must be conducted within a certified chemical fume hood to control airborne particulates.

• Gather Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats, glassware), solvents, and waste containers are inside the fume hood.

• Don PPE: Put on all required PPE as specified in the table above. Double-gloving is the final step before handling the primary container.

B. Handling (Weighing and Solution Preparation)

• Careful Transfer: Gently open the container. Use a dedicated spatula to carefully transfer the desired amount of the solid compound to a weigh boat. Avoid any actions that could generate dust.

• Solution Preparation: If preparing a solution, add the solvent to the vessel containing the weighed compound slowly to avoid splashing. Ensure the vessel is appropriately capped or covered.

• Immediate Cleanup: After transferring the compound, immediately clean the spatula and the weighing area within the fume hood using a solvent-moistened wipe. Dispose of the wipe in the designated solid hazardous waste container.

C. Post-Handling

• Secure Compound: Tightly seal the primary container of 5-Methyl-2,1,3-benzoselenadiazole.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. First, remove the outer pair of gloves and dispose of them. Then, remove the lab coat and safety goggles. Finally, remove the inner pair of gloves.

• Hand Washing: Immediately wash hands thoroughly with soap and water.[9]

Disposal Plan: Managing the Waste Stream

Proper waste segregation is critical for safety and environmental compliance.

• Solid Waste: All disposable materials that have come into contact with 5-Methyl-2,1,3-benzoselenadiazole, including gloves, weigh boats, and contaminated wipes, must be placed in a clearly labeled, sealed hazardous waste container designated for "Organoselenium Solid Waste".[10]

• Liquid Waste: Unused solutions or reaction mixtures containing the compound should be collected in a compatible, sealed hazardous waste container labeled "Organoselenium Liquid Waste". Do not mix with other waste streams.[10]

• Sharps Waste: Needles or other sharps contaminated with the compound must be disposed of in a designated sharps container.

All waste containers must be labeled with the words "HAZARDOUS WASTE" and the full chemical name.[10] Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[9]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[11]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[11][12]

• Spill: Evacuate the immediate area. If the spill is small and contained within the fume hood, absorb it with an inert material (e.g., vermiculite or sand), collect the material in a sealed container, and dispose of it as hazardous solid waste. For larger spills, evacuate the lab and contact your institution's EHS team immediately.

Visualization of the Safe Handling Workflow

The following diagram illustrates the critical steps and decision points in the safe handling protocol for 5-Methyl-2,1,3-benzoselenadiazole.

Caption: Safe handling workflow for 5-Methyl-2,1,3-benzoselenadiazole.

References

• Nogueira, C. W., & Rocha, J. B. T. (2011). Toxicology and pharmacology of synthetic organoselenium compounds: an update. Archives of Toxicology, 85(11), 1313–1343. [Link]

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